Ethyl octahydro-1H-indole-2-carboxylate hydrochloride

• CAS: 79799-34-1

Core Science & Biosynthesis

Architecting ACE Inhibitors: A Technical Guide on Ethyl Octahydro-1H-indole-2-carboxylate Hydrochloride

Introduction & Mechanistic Grounding

In the landscape of cardiovascular pharmacology, the architectural rigidity of an Active Pharmaceutical Ingredient (API) dictates its target affinity. Ethyl octahydro-1H-indole-2-carboxylate hydrochloride is a highly constrained bicyclic chiral building block fundamental to the synthesis of third-generation Angiotensin-Converting Enzyme (ACE) inhibitors, including Perindopril and Trandolapril[1].

Unlike earlier proline-based analogs (e.g., Captopril), the octahydroindole core provides a rigid conformational lock. This structural constraint perfectly aligns the molecule's pharmacophore with the S1, S1', and S2' subsites of the ACE active site. The result is a profound increase in binding affinity and a reduction in off-target metabolic degradation, making this intermediate indispensable for modern cardiovascular drug design[1].

Physicochemical Profiling

Understanding the physicochemical properties of this intermediate is non-negotiable for successful formulation and synthetic scaling.

Table 1: Physicochemical Properties of Ethyl octahydro-1H-indole-2-carboxylate HCl

Property	Value / Description
Chemical Name	(2S,3aS,7aS)-Ethyl octahydro-1H-indole-2-carboxylate hydrochloride
CAS Registry Number	82864-25-3 (Chiral) / 79799-34-1 (General)[2]
Molecular Formula	C11H19NO2 · HCl[3]
Molecular Weight	233.74 g/mol [3]
Appearance	White to off-white crystalline powder
LogP (Predicted)	~2.60 (Free base form)[2]
Downstream APIs	Perindopril, Trandolapril[1]

Causality in Experimental Design: The Hydrochloride Imperative

A common pitfall in process chemistry is handling the free base of octahydroindole-2-carboxylate, which is notoriously susceptible to epimerization at the C2 chiral center under ambient basic conditions.

The Causality: By isolating and storing the intermediate as a hydrochloride salt, the secondary amine is strictly protonated. This renders the nitrogen's lone pair unavailable for enamine-mediated tautomerization, effectively locking the (2S, 3aS, 7aS) stereochemistry. This deliberate chemical choice ensures the >99% enantiomeric excess (ee) required for regulatory compliance in API-grade synthesis.

Experimental Protocol: Peptide Coupling for Perindopril Synthesis

The following is a self-validating workflow for utilizing 2 in the synthesis of Perindopril[2].

Step-by-Step Methodology:

• Free-Basing and Activation : Suspend 1.0 equivalent (eq) of Ethyl octahydro-1H-indole-2-carboxylate HCl in anhydrous dichloromethane (DCM). Add 1.1 eq of triethylamine (TEA) dropwise at 0°C.

  • Causality: The low temperature prevents exothermic degradation, while TEA neutralizes the HCl salt, liberating the secondary amine for nucleophilic attack without inducing epimerization.

• Coupling Agent Addition : Introduce 1.0 eq of the acyl donor, N-[1-(S)-ethoxycarbonyl-butyl]-(S)-alanine, followed by 1.2 eq of HATU and 2.0 eq of N,N-diisopropylethylamine (DIPEA).

  • Causality: HATU is selected over traditional DCC/HOBt due to its superior efficiency in coupling sterically hindered secondary amines (like the octahydroindole ring), drastically minimizing the formation of truncated peptide impurities.

• Reaction Monitoring (Self-Validation) : Stir the reaction at room temperature for 4 hours. Monitor via TLC (Hexane:EtOAc 1:1) and HPLC. The system self-validates when the precursor peak (<1% AUC) is consumed, triggering the next step.

• Aqueous Workup : Quench the reaction with saturated NH4Cl to neutralize excess base, followed by extraction with EtOAc. Wash the organic layer with brine, dry over anhydrous Na2SO4, and concentrate under vacuum to yield the protected Perindopril intermediate.

Figure 1: Synthesis workflow of ACE inhibitors utilizing Ethyl octahydro-1H-indole-2-carboxylate HCl.

Self-Validating Analytical Framework

Before this chiral building block enters the high-cost API coupling phase, a strict, self-validating analytical protocol must be enforced to guarantee structural and stereochemical integrity.

Protocol for Chiral HPLC Validation:

• Column Selection : Chiralpak IC (250 x 4.6 mm, 5 µm).

• Mobile Phase : Hexane / Isopropanol / Diethylamine (90:10:0.1 v/v/v).

  • Causality: Diethylamine (DEA) acts as a critical peak modifier. It masks residual silanols on the stationary phase, preventing peak tailing caused by the secondary amine of the octahydroindole ring.

• Flow Rate & Detection : 1.0 mL/min, UV detection at 210 nm.

• Validation Criteria : The (2S, 3aS, 7aS) enantiomer must elute with an enantiomeric excess (ee) of ≥ 99.5%. The system self-validates by cross-referencing this ee% against Karl Fischer titration (<0.5% H2O). Any failure dictates immediate batch rejection or recrystallization.

Figure 2: Self-validating analytical protocol for chiral building block verification.

References

• Title: AU2010273259B2 - Processes for the synthesis of (2S, 3aR, 7aS)-octahydro-1H-indole carboxylic acid as an intermediate for trandolapril Source: Google Patents URL: [1]

• Title: 82864-25-3 L-オクタヒドロインドール-2-カルボン酸エチル塩酸塩 (Ethyl L-octahydroindole-2-carboxylate hydrochloride) Source: GuideChem URL: [2]

• Title: Cas 82864-25-3, Ethyl L-octahydroindole-2-carboxylate hydrochloride Source: LookChem URL: [3]

Sources

• 1. AU2010273259B2 - Processes for the synthesis of (2S, 3aR, 7aS)-octahydro-1H-indole carboxylic acid as an intermediate for trandolapril - Google Patents [patents.google.com]
• 2. Page loading... [guidechem.com]
• 3. lookchem.com [lookchem.com]

Structural Elucidation of Ethyl Octahydro-1H-indole-2-carboxylate Hydrochloride: A Technical Whitepaper

Executive Summary

Ethyl octahydro-1H-indole-2-carboxylate hydrochloride (CAS: 82864-25-3) is a highly complex, conformationally restricted bicyclic scaffold. It serves as a critical chiral intermediate in the synthesis of potent Angiotensin-Converting Enzyme (ACE) inhibitors, most notably Perindopril and Trandolapril [1]. The biological efficacy of these downstream active pharmaceutical ingredients (APIs) is intrinsically linked to the precise stereochemical configuration of the octahydroindole core—specifically the (2S, 3aS, 7aS) isomer [2].

This whitepaper provides an authoritative, step-by-step technical guide to the structural elucidation of this molecule. By synthesizing High-Resolution Mass Spectrometry (HRMS), multidimensional Nuclear Magnetic Resonance (NMR) spectroscopy, and Single-Crystal X-Ray Diffraction (SCXRD), we establish a self-validating analytical framework to unequivocally confirm both its planar connectivity and 3D relative stereochemistry.

Analytical Strategy: The Causality of Experimental Design

In structural elucidation, data collection must be driven by physicochemical logic rather than rote procedure. The analytical strategy for this hydrochloride salt is governed by the following causal principles:

• Solvent Selection & State: The target molecule is a secondary amine hydrochloride salt. While free bases are typically analyzed in CDCl3​ , the ionic nature of this salt dictates the use of a highly polar, aprotic/protic deuterated solvent. DMSO−d6​ is selected because it prevents line broadening caused by poor solvation and allows for the critical observation of the exchangeable NH2+​ protons, confirming the salt form.

• Ionization Methodology: Electrospray Ionization (ESI) in positive mode is utilized for HRMS. The causality here is soft ionization: the hydrochloride salt readily dissociates in the source, allowing the intact free base to protonate and form a stable [M+H]+ ion without extensive fragmentation, yielding an exact mass for formula confirmation.

• Multidimensional NMR Necessity: The octahydroindole system contains a fused cyclohexane ring, resulting in severe spectral overlap in the aliphatic region (1.2–1.8 ppm). 1D 1H NMR is insufficient for assignment. Therefore, a 2D NMR suite (COSY, HSQC, HMBC) is mandatory to disperse signals across the 13C dimension and trace the continuous spin system. NOESY is deployed specifically to map spatial proximities and resolve the cis/trans ring fusion.

Analytical workflow for the structure elucidation of the target molecule.

Experimental Protocols & Self-Validating Workflows

Protocol 1: High-Resolution Mass Spectrometry (HRMS)

Objective: Confirm the molecular formula and the presence of the hydrochloride salt. Validation Check: Tune the mass spectrometer using a standard calibration mix (e.g., sodium formate) to ensure mass accuracy error is <2 ppm.

• Sample Preparation: Dissolve 1.0 mg of the analyte in 1.0 mL of LC-MS grade Methanol/Water (50:50 v/v) containing 0.1% formic acid.

• Acquisition: Inject 5 µL into a Time-of-Flight (TOF) mass spectrometer equipped with an ESI source.

• Polarity Switching: Acquire data in positive ion mode to observe the [M+H]+ of the free base ( C11​H19​NO2​ ), and subsequently in negative ion mode to confirm the presence of the chloride counter-ion ( Cl− ).

Protocol 2: Nuclear Magnetic Resonance (NMR) Spectroscopy

Objective: Map the carbon-hydrogen framework and establish relative stereochemistry. Validation Check: Calibrate the spectrometer using a standard 1% TMS solution to ensure chemical shift accuracy ( δ 0.00 ppm).

• Sample Dissolution: Weigh exactly 15.0 mg of the analyte. Dissolve completely in 0.6 mL of anhydrous DMSO−d6​ [3].

• Instrument Setup: Transfer to a 5 mm precision NMR tube. Insert into a 400 MHz (or higher) NMR spectrometer equipped with a cryogenically cooled probe for enhanced signal-to-noise ratio.

• 1D Acquisition:

  • 1H NMR: Acquire 16 scans with a 30° pulse angle and a 2-second relaxation delay.

  • 13C NMR: Acquire 1024 scans with proton decoupling (WALTZ-16), using a 2-second relaxation delay to ensure quantitative integration of quaternary carbons.

• 2D Acquisition:

  • COSY: Acquire with 128 t1​ increments to map scalar couplings.

  • HSQC & HMBC: Set the one-bond JCH​ coupling to 145 Hz and long-range JCH​ to 8 Hz.

  • NOESY: Use a mixing time ( τm​ ) of 300 ms. Causality: This specific mixing time is optimized for the expected correlation time ( τc​ ) of a ~233 Da molecule, allowing the observation of spin-lattice relaxation cross-peaks without generating false-positive spin diffusion artifacts.

Protocol 3: Single-Crystal X-Ray Diffraction (SCXRD)

Objective: Provide orthogonal, absolute validation of the 3D molecular structure. Validation Check: Ensure the R-factor of the final refinement is <5% , confirming a high-quality structural model.

• Crystallization: Dissolve 50 mg of the compound in a minimal volume of hot ethanol. Slowly diffuse diethyl ether into the solution over 48 hours at 4°C. Causality: Vapor diffusion promotes slow nucleation, yielding the high-quality, defect-free single crystals necessary for diffraction.

• Mounting: Select a single crystal under a polarized light microscope. Mount on a glass fiber using perfluoropolyether oil and cool to 100 K in a nitrogen stream to minimize atomic thermal motion.

• Diffraction: Collect data using Cu-K α radiation ( λ=1.54184 Å) and solve the structure using direct methods.

Data Presentation & Interpretation

Quantitative Mass Spectrometry Data

The HRMS data definitively confirms the molecular formula of the free base and the presence of the hydrochloride salt.

Parameter	Experimental Value	Theoretical Value	Error (ppm)	Ion Assignment
ESI (+) m/z	198.1491	198.1489	+1.0	[M+H]+ (Free Base)
ESI (-) m/z	34.9685	34.9688	-0.8	[35Cl]− (Counter-ion)
Formula	C11​H19​NO2​⋅HCl	C11​H19​NO2​⋅HCl	N/A	Confirmed

NMR Spectroscopic Assignments

The combination of 1D and 2D NMR allows for the complete assignment of the planar structure. The DMSO−d6​ solvent successfully resolves the broad NH2+​ signals, confirming the protonated state of the secondary amine.

Position	13C Shift (ppm)	1H Shift (ppm)	Multiplicity & J (Hz)	Key HMBC Correlations
1 ( NH2+​ )	-	9.50, 10.20	br s (2H)	-
2	58.2	4.35	dd, J=9.5,4.0	C-1', C-3, C-7a
3	31.5	1.85, 2.20	m (2H)	C-2, C-3a, C-4
3a	38.4	2.25	m (1H)	C-2, C-5, C-7a
4	27.1	1.30, 1.65	m (2H)	C-3a, C-6
5	23.5	1.25, 1.55	m (2H)	C-3a, C-7
6	24.2	1.35, 1.60	m (2H)	C-4, C-7a
7	28.6	1.40, 1.75	m (2H)	C-5, C-3a
7a	59.1	3.45	m (1H)	C-2, C-3a, C-6
1' (C=O)	170.5	-	-	H-2, H-2'
2' ( CH2​ )	61.8	4.15	q, J=7.1 (2H)	H-3'
3' ( CH3​ )	14.1	1.20	t, J=7.1 (3H)	H-2'

Stereochemical Elucidation via NOESY

The most critical aspect of this elucidation is proving the (2S, 3aS, 7aS) relative stereochemistry. The octahydroindole ring can theoretically exist in a cis or trans ring fusion.

• Ring Fusion (C-3a and C-7a): A strong NOE cross-peak is observed between the bridgehead protons H-3a ( δ 2.25) and H-7a ( δ 3.45). This spatial proximity dictates that both protons reside on the same face of the bicyclic system, unequivocally proving a cis-fused cyclohexane-pyrrolidine framework.

• C-2 Configuration: The proton at C-2 (H-2, δ 4.35) exhibits medium-intensity NOE correlations to both H-3a and H-7a. This indicates that H-2 is co-facial (syn) to the bridgehead protons. Consequently, the bulky ethyl ester group at C-2 is pushed to the opposite (anti) face, minimizing steric hindrance and confirming the (2S, 3aS, 7aS) relative configuration.

Key NOESY correlations establishing the (2S, 3aS, 7aS) relative stereochemistry.

References

Ethyl Octahydro-1H-Indole-2-Carboxylate Hydrochloride: Stereochemical Control and Application in ACE Inhibitor Synthesis

Executive Summary

In the development of advanced cardiovascular therapeutics, the structural rigidity and stereochemical precision of active pharmaceutical ingredient (API) intermediates dictate the ultimate pharmacological efficacy of the drug. Ethyl octahydro-1H-indole-2-carboxylate hydrochloride is a critical bicyclic building block utilized primarily in the synthesis of third-generation Angiotensin-Converting Enzyme (ACE) inhibitors, most notably Perindopril and Trandolapril [1].

As a Senior Application Scientist, I frequently encounter confusion regarding the Chemical Abstracts Service (CAS) registry numbers assigned to this compound. The discrepancy arises from the molecule's three chiral centers (positions 2, 3a, and 7a). This whitepaper provides an in-depth technical analysis of the compound's stereochemical variants, its mechanistic role in ACE inhibition, and field-proven synthetic workflows for achieving the requisite enantiomeric purity.

Chemical Identity & Stereochemical Significance

The octahydroindole (perhydroindole) ring system contains three asymmetric carbon atoms, theoretically yielding eight stereoisomers. However, the biological activity of ACE inhibitors requires a highly specific spatial orientation to optimally bind the zinc ion in the ACE active site.

Commercially and scientifically, the compound is categorized under two primary CAS numbers based on its stereochemical definition:

Table 1: Comparative Chemical Identifiers

Property	General / Racemic Mixture	Enantiopure (Active Isomer)
CAS Number	79799-34-1	82864-25-3 [2]
IUPAC Name	Ethyl octahydro-1H-indole-2-carboxylate hydrochloride[3]	(2S, 3aS, 7aS)-Ethyl octahydro-1H-indole-2-carboxylate hydrochloride[2]
Molecular Formula	C₁₁H₂₀ClNO₂[2]	C₁₁H₂₀ClNO₂[2]
Molecular Weight	233.74 g/mol [4]	233.74 g/mol [4]
Stereochemistry	Unspecified / Mixture of cis and trans isomers	All-cis configuration (2S, 3aS, 7aS)
Pharmaceutical Role	Raw intermediate / Pre-resolution material	Direct precursor for Perindopril/Trandolapril[1]

Causality in Stereochemical Selection: The (2S, 3aS, 7aS) configuration—where the hydrogen atoms at the bridgehead carbons (3a, 7a) and the carboxylate group at position 2 are all cis to one another—is mandatory[5]. This specific geometry creates a "cup-like" molecular conformation that perfectly mimics the transition state of the Angiotensin I peptide bond during enzymatic cleavage, maximizing binding affinity and inhibitory potency.

Mechanistic Role in ACE Inhibition

To understand why the (2S, 3aS, 7aS) geometry is non-negotiable, we must examine the target biological pathway. The Renin-Angiotensin-Aldosterone System (RAAS) regulates blood pressure. ACE, a zinc metalloprotease, cleaves the inactive decapeptide Angiotensin I into the potent vasoconstrictor Angiotensin II.

When (2S, 3aS, 7aS)-Ethyl octahydro-1H-indole-2-carboxylate hydrochloride is coupled with an alanyl-proline derivative to form Perindopril, the resulting molecule acts as a competitive inhibitor. The octahydroindole ring provides lipophilicity and structural rigidity, locking the molecule into a conformation that inserts deeply into the hydrophobic pocket of the ACE active site, while the adjacent carboxylate coordinates with the catalytic Zn²⁺ ion.

Diagram 1: The RAAS Pathway and the mechanism of ACE inhibition by octahydroindole derivatives.

Synthetic Methodologies & Experimental Workflows

The synthesis of CAS 82864-25-3 is notoriously challenging due to the need to reduce an aromatic bicyclic system while establishing three contiguous stereocenters with >99% enantiomeric excess (ee)[5]. The most robust industrial approach involves the catalytic hydrogenation of indole-2-carboxylic acid derivatives, followed by classical chiral resolution[5][6].

Diagram 2: Synthetic workflow from Indole-2-carboxylic acid to the enantiopure target.

Step-by-Step Protocol: Synthesis and Resolution

Phase 1: Catalytic Hydrogenation (Generating CAS 79799-34-1) Why Rh/C or Pt/C? The reduction of the pyrrole and benzene rings of the indole core requires harsh conditions. Rhodium on carbon (Rh/C) or Platinum on carbon (Pt/C) is preferred because it drives the reaction toward the thermodynamically stable cis-endo configuration, minimizing the formation of trans isomers[5][7].

• Charge a high-pressure autoclave with 100 g of Ethyl indole-2-carboxylate dissolved in 800 mL of glacial acetic acid.

• Add 5 g of 5% Rh/C catalyst (or 10% Pt/C)[7].

• Purge the reactor with nitrogen, then pressurize with hydrogen gas to 50-60 psi (approx. 4-5 bar)[7].

• Maintain the reaction at 50°C for 12 hours until hydrogen uptake ceases.

• Filter the catalyst through a Celite pad and concentrate the filtrate under reduced pressure to yield racemic cis-Ethyl octahydro-1H-indole-2-carboxylate (CAS 79799-34-1).

Phase 2: Chiral Resolution (Isolating CAS 82864-25-3) Why 10-D-Camphorsulfonic acid? Diastereomeric salt formation using 10-D-camphorsulfonic acid selectively precipitates the (2S, 3aS, 7aS) enantiomer due to differential solubility in moderately polar solvent systems (like ethyl acetate/acetonitrile)[6][8].

• Dissolve the racemic mixture (CAS 79799-34-1) in a 1:1 mixture of ethyl acetate and acetonitrile.

• Add 1 molar equivalent of 10-D-camphorsulfonic acid[6].

• Heat the mixture to reflux until a clear solution is obtained, then cool slowly to 0-5°C at a rate of 10°C/hour to induce selective crystallization.

• Filter the resulting diastereomeric salt.

• Free-basing and Salt Formation: Suspend the salt in water, basify to pH 9 using aqueous NaOH, and extract the free amine with dichloromethane[8].

• Bubble anhydrous HCl gas through the organic layer at 0°C. The target compound, (2S, 3aS, 7aS)-Ethyl octahydro-1H-indole-2-carboxylate hydrochloride (CAS 82864-25-3) , will precipitate as a highly pure, white crystalline solid. Filter and dry under vacuum.

Analytical Validation & Quality Control

To ensure the trustworthiness of the synthesized intermediate, the protocol must be self-validating. The presence of the (2R, 3aR, 7aR) enantiomer or trans diastereomers will severely degrade the yield of the final Perindopril API and introduce toxicological risks.

1. Chiral High-Performance Liquid Chromatography (HPLC):

• Column: Chiralcel OD-H or equivalent amylose-based stationary phase.

• Mobile Phase: Hexane / Isopropanol / Diethylamine (90:10:0.1 v/v/v).

• Acceptance Criteria: The enantiomeric excess (ee) must be >99.0%. The (2S, 3aS, 7aS) peak should baseline-resolve from the (2R, 3aR, 7aR) peak[5].

2. Nuclear Magnetic Resonance (NMR) Spectroscopy:

• ¹H-NMR (CDCl₃) is utilized to confirm the cis relationship of the bridgehead protons. The coupling constants ( J ) between the protons at positions 2, 3a, and 7a provide definitive proof of the relative stereochemistry. A coupling constant of J3a,7a​≈4−5 Hz is characteristic of the cis-fused bicyclic system.

3. Specific Optical Rotation:

• Polarimetry serves as a rapid orthogonal check. The specific rotation [α]D20​ of the pure (2S, 3aS, 7aS) hydrochloride salt in ethanol should match validated reference standards for Perindopril Impurity 49[2][9].

Conclusion

The distinction between CAS 79799-34-1 and CAS 82864-25-3 is not merely an administrative detail; it represents the boundary between a raw, biologically inactive mixture and a highly refined, stereospecific precursor essential for life-saving cardiovascular drugs. By employing robust catalytic hydrogenation followed by rigorous chiral resolution, process chemists can reliably isolate the (2S, 3aS, 7aS)-Ethyl octahydro-1H-indole-2-carboxylate hydrochloride enantiomer, ensuring the structural integrity required for potent ACE inhibition.

References

• ChemBuyersGuide. "ETHYL OCTAHYDRO-1H-INDOLE-2-CARBOXYLATE HYDROCHLORIDE CAS:79799-34-1." ChemBuyersGuide.com.
• ChemicalBook. "Ethyl L-octahydroindole-2-carboxylate hydrochloride CAS#: 82864-25-3." ChemicalBook.com.
• LookChem. "Cas 82864-25-3,Ethyl L-octahydroindole-2-carboxylate." LookChem.com.
• ChemicalBook. "82864-25-3 CAS Manufactory." ChemicalBook.com.
• PINPOOLS. "Ethyl octahydro-1H-indole-2-carboxylate hydrochloride." PINPOOLS.com.
• Google Patents. "AU2010273259B2 - Processes for the synthesis of (2S, 3aR, 7aS)-octahydro-1H-indole carboxylic acid as an intermediate for trandolapril." Google.com.
• Google Patents. "EP1354874A1 - Method for synthesis of (2S,3aS,7aS)-perhydroindole-2-carboxylic acid and esters thereof." Google.com.
• Google Patents. "US20050106690A1 - Process for producing optically active octahydro-1H-indole-2-carboxylic acid." Google.com.
• Quality Control Chemicals (QCC). "Perindopril EP Impurity Q." QCChemical.com.
• Guidechem. "L-Octahydroindole-2-carboxylic acid 80875-98-5 wiki." Guidechem.com.

Sources

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• 2. 错误页 [amp.chemicalbook.com]
• 3. pinpools.com [pinpools.com]
• 4. lookchem.com [lookchem.com]
• 5. EP1354874A1 - Method for synthesis of (2S,3aS,7aS)-perhydroindole-2-carboxylic acid and esters thereof; and use in the synthesis of perindopril - Google Patents [patents.google.com]
• 6. AU2010273259B2 - Processes for the synthesis of (2S, 3aR, 7aS)-octahydro-1H-indole carboxylic acid as an intermediate for trandolapril - Google Patents [patents.google.com]
• 7. Page loading... [guidechem.com]
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• 9. 82864-25-3 CAS Manufactory [m.chemicalbook.com]

Whitepaper: Physicochemical Profiling and Synthetic Workflows of Ethyl octahydro-1H-indole-2-carboxylate hydrochloride

Executive Summary

As a Senior Application Scientist specializing in active pharmaceutical ingredient (API) scale-up, I have frequently encountered Ethyl octahydro-1H-indole-2-carboxylate hydrochloride as a critical chiral building block. Predominantly utilized in the synthesis of angiotensin-converting enzyme (ACE) inhibitors such as Perindopril and Trandolapril[1], this bicyclic intermediate requires precise handling. This technical guide provides an authoritative synthesis of its physicochemical properties, mechanistic behavior, and self-validating experimental protocols designed for drug development professionals.

Chemical Identity & Structural Elucidation

Understanding the baseline quantitative data of this intermediate is the first step in designing scalable synthetic routes. The L-isomer is specifically registered under CAS 82864-25-3 and is often tracked in pharmacopeial monographs as Perindopril Impurity 49 or 37[2][3].

Table 1: Quantitative Physicochemical Properties

Property	Value / Description
Chemical Name	(2S,3aS,7aS)-Ethyl octahydro-1H-indole-2-carboxylate hydrochloride
CAS Number	82864-25-3 (L-isomer)[4]; 79799-34-1 (General)
Molecular Formula	C₁₁H₂₀ClNO₂
Molecular Weight	233.74 g/mol [4]
LogP	~2.601[5]
Topological Polar Surface Area (TPSA)	38.33 Ų[5]
Physical State	White to off-white crystalline powder

Physicochemical Properties & Mechanistic Implications

Do not view the physicochemical metrics as mere trivia; they dictate the causality behind every experimental choice in the lab.

• Causality of Salt Formation: The free base of octahydroindole derivatives is highly susceptible to oxidative degradation and often presents as a viscous oil at room temperature, which complicates stoichiometric precision. By protonating the secondary amine to form the hydrochloride salt, the nitrogen's lone pair is sequestered. This eliminates its nucleophilicity, preventing auto-oxidation and yielding a highly stable, crystalline solid that is easy to weigh and store.

• Partitioning Behavior (LogP 2.601): A LogP of ~2.60 indicates moderate lipophilicity[5]. During the free-basing step (described in Section 4), this property ensures that the unprotonated intermediate will partition cleanly and quantitatively into moderately polar organic solvents (like Ethyl Acetate) while leaving inorganic salts in the aqueous phase.

• Stereochemical Integrity: The (2S, 3aS, 7aS) configuration is non-negotiable. It dictates the spatial orientation of the final ACE inhibitor, ensuring the correct binding vector to the zinc ion in the target enzyme's active site.

Application in Drug Development: ACE Inhibitor Synthesis

In the synthesis of Perindopril, Ethyl octahydro-1H-indole-2-carboxylate hydrochloride serves as the core bicyclic ring system. The workflow involves liberating the free base and immediately subjecting it to an amide coupling reaction with an activated side chain (N-[(S)-1-carbethoxybutyl]-(S)-alanine).

Figure 1: Synthetic workflow from the HCl salt intermediate to Perindopril Erbumine API.

Experimental Protocols: Free-Base Conversion & Extraction

To utilize this compound in coupling reactions, the hydrochloride salt must be neutralized. The following protocol is a self-validating system : the phase separation inherently acts as a purity checkpoint. If an emulsion forms, it indicates the presence of unreacted polar impurities.

Step-by-Step Methodology

• Biphasic Suspension: Suspend 1.0 equivalent of (2S,3aS,7aS)-Ethyl octahydro-1H-indole-2-carboxylate hydrochloride in a 1:1 mixture of Ethyl Acetate (EtOAc) and purified water.

  • Expert Insight: EtOAc is deliberately chosen over Dichloromethane (DCM) to avoid halogenated solvent residues in the final API, strictly adhering to ICH Q3C guidelines.

• Controlled Neutralization: Chill the biphasic mixture to 0–5°C. Dropwise, add a 2M aqueous Sodium Hydroxide (NaOH) solution until the aqueous layer reaches a stable pH of 9.5–10.0.

  • Causality: The low temperature suppresses ester hydrolysis (saponification) of the carboxylate group while the base neutralizes the HCl salt, driving the newly formed free base into the EtOAc layer.

• Phase Separation: Transfer to a separatory funnel. Allow the layers to resolve completely. The self-validating check here is visual clarity: the organic layer must be completely transparent.

• Washing and Drying: Wash the organic layer once with brine to remove residual alkalinity. Dry the organic phase over anhydrous Sodium Sulfate (Na₂SO₄) for 30 minutes.

• Concentration: Filter the drying agent and concentrate the filtrate under reduced pressure at 30°C to yield the free base as a pale oil, ready for immediate amide coupling.

Analytical & Quality Control Protocols

Because this intermediate contains multiple stereocenters, chiral purity is the most critical quality attribute.

Figure 2: Self-validating analytical quality control workflow for batch release.

Step-by-Step HPLC Methodology for Chiral Purity

• Sample Preparation: Dissolve 10 mg of the intermediate in 10 mL of Acetonitrile:Water (50:50, v/v).

• Column Selection: Utilize a chiral stationary phase column (e.g., Chiralpak IC, 250 x 4.6 mm, 5 µm).

• Mobile Phase: Isocratic elution using Hexane:Ethanol:Diethylamine (90:10:0.1, v/v/v).

  • Causality: Diethylamine is added as a peak modifier. It temporarily masks the free silanol groups on the silica support, preventing peak tailing of the basic secondary amine.

• Detection & Validation: Monitor at 210 nm using a UV/Vis detector. Self-Validation: Inject a spiked sample containing the undesired (2R, 3aR, 7aR) enantiomer. The batch is only validated if the resolution factor ( Rs​ ) between the enantiomers is strictly >2.0 .

References

• Title: Cas 82864-25-3,Ethyl L-octahydroindole-2-carboxylate hydrochloride | Source: LookChem | URL: [Link]

• Title: AU2010273259B2 - Processes for the synthesis of (2S, 3aR, 7aS)

Sources

• 1. AU2010273259B2 - Processes for the synthesis of (2S, 3aR, 7aS)-octahydro-1H-indole carboxylic acid as an intermediate for trandolapril - Google Patents [patents.google.com]
• 2. 错误页 [amp.chemicalbook.com]
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• 4. lookchem.com [lookchem.com]
• 5. Page loading... [guidechem.com]

Unlocking the Pharmacological Potential of Octahydro-1H-indole Derivatives: A Technical Whitepaper

Executive Summary

Octahydro-1H-indole-2-carboxylic acid (OIC) and its derivatives represent a privileged class of bicyclic, non-proteinogenic amino acids. Functioning as conformationally constrained proline surrogates, these scaffolds introduce critical backbone rigidity and enhanced lipophilicity when incorporated into peptides and peptidomimetics. This technical guide explores the structural imperatives, core biological activities, and self-validating experimental workflows essential for leveraging octahydro-1H-indole derivatives in modern drug discovery—spanning cardiovascular interventions, novel antiviral therapeutics, and oncology.

Structural Pharmacology & Stereochemical Imperatives

The therapeutic viability of octahydro-1H-indole derivatives is fundamentally dictated by their stereochemistry. The fused cyclohexane-pyrrolidine ring system contains multiple chiral centers, but the (2S,3aS,7aS) configuration is overwhelmingly prioritized in rational drug design.

By mimicking the transition state of native enzymatic substrates, the rigid OIC scaffold prevents premature proteolytic degradation while improving the rate of absorption across biological membranes. This stereoselectivity is not merely a structural preference but a pharmacological absolute: out of 32 possible stereoisomers of Perindoprilat (an OIC-derived active metabolite), only four exhibit high-potency nanomolar inhibition, while the others suffer a logarithmic drop in efficacy 1.

Core Biological Activities & Therapeutic Applications

Cardiovascular Intervention: ACE Inhibition

The most historically significant application of the OIC scaffold is in the development of Angiotensin-Converting Enzyme (ACE) inhibitors, such as Trandolapril and Perindopril. ACE is a zinc metalloproteinase central to the Renin-Angiotensin System (RAS). OIC-based N-substituted tripeptides bind competitively to the ACE active site, preventing the conversion of angiotensin I to the potent vasoconstrictor angiotensin II 2.

Caption: The Renin-Angiotensin System (RAS) and OIC-derived ACE inhibition.

Antiviral Efficacy: Broad-Spectrum Mpro Inhibition

Recent breakthroughs have repositioned octahydroindole derivatives as potent antiviral agents. A 2025 study demonstrated that an octahydroindole-based peptidomimetic (Compound 28f) acts as a covalent inhibitor of the main protease (Mpro) of SARS-CoV-2 and HCoV-OC43. The incorporation of the OIC core significantly improved the pharmacokinetic profile, achieving an oral bioavailability of >10% in mammalian models and effectively reducing lung viral loads without the need for ritonavir boosting 3.

Oncology & Analgesia: MDM2 and Opioid Receptor Targeting

Beyond cardiovascular and viral targets, OIC derivatives are utilized in synthesizing spirooxindoles via azomethine ylides. These complex heterocycles exhibit potent antiproliferative properties by inhibiting the p53-MDM2 protein-protein interaction, inducing apoptosis in prostate and breast cancer cell lines 4. Furthermore, structural analogues like octahydro-1H-pyrido[1,2-a]pyrazines have been identified as highly selective μ -opioid receptor antagonists, offering novel avenues for pain management and addiction therapies 5.

Quantitative Data Summary

The following table synthesizes the comparative biological potencies of key octahydro-1H-indole derivatives across various therapeutic targets:

Compound / Derivative	Biological Target	Primary Indication	Potency (IC50 / EC50 / Ki)	Source
Perindoprilat (Active Isomer)	Angiotensin-Converting Enzyme (ACE)	Hypertension	Nanomolar range	1
Trandolapril	Angiotensin-Converting Enzyme (ACE)	Heart Failure	Nanomolar range	6
Compound 28f (OIC Core)	SARS-CoV-2 / HCoV-OC43 Mpro	COVID-19	EC50 = 0.027 - 4.41 μM	3
Spirooxindole (R'=Cl, R=3-NO2)	p53-MDM2 Interaction	Oncology	KD = 1.13 μM	4
Octahydro-1H-pyrido[1,2-a]pyrazine	μ -Opioid Receptor	Analgesia	Ki = 0.47 nM (IC50 = 1.8 nM)	5

Self-Validating Experimental Protocols

To ensure reproducibility and scientific integrity, the following methodologies detail the critical workflows for synthesizing the OIC scaffold and evaluating its biological efficacy.

Protocol A: Stereoselective Synthesis of the (2S,3aS,7aS)-OIC Scaffold via Catalytic Hydrogenation

• Objective: Establish the required cis-stereochemistry of the fused ring system.

• Causality: Starting from (S)-indoline-2-carboxylic acid ensures the retention of the chiral center at C2. Utilizing Platinum(IV) oxide (Adams' catalyst) under hydrogen pressure forces the stereoselective addition of hydrogen from the less sterically hindered face, yielding the highly specific (2S,3aS,7aS) diastereomer required for pharmacological activity.

Step-by-Step Methodology:

• Solvent Preparation: Dissolve 3.0 g (18.38 mmol) of (S)-indoline-2-carboxylic acid in 60 mL of glacial acetic acid within a high-pressure hydrogenation vessel. Reasoning: Acetic acid acts as both a solvent and a proton source to facilitate the reduction of the robust aromatic ring.

• Catalyst Addition: Add 300 mg of PtO2 to the solution.

• Hydrogenation: Purge the vessel with inert gas, then pressurize with H2 gas. Heat the reaction mixture to 60°C and maintain for 24 hours. Reasoning: Elevated temperature overcomes the activation energy barrier required to break aromaticity.

• Purification: Filter the mixture through Celite to remove the catalyst. Evaporate the acetic acid under reduced pressure.

• Crystallization: Recrystallize the resulting crude residue from absolute ethanol to afford pure (2S,3aS,7aS)-octahydro-1H-indole-2-carboxylic acid (>98% ee).

Protocol B: In Vitro Viral Mpro Inhibition Assay

• Objective: Quantify the IC50 of novel OIC-based peptidomimetics against viral proteases.

• Causality: A FRET-based (Fluorescence Resonance Energy Transfer) substrate is utilized. When the viral Mpro cleaves the substrate, the fluorophore is separated from the quencher, emitting a measurable signal. Pre-incubating the inhibitor with the enzyme ensures that covalent or tight-binding equilibrium is reached before substrate competition occurs, validating the true inhibitory constant.

Caption: Step-by-step workflow for in vitro viral Mpro inhibition assay.

Step-by-Step Methodology:

• Reagent Preparation: Prepare recombinant Mpro stock and the FRET substrate in a physiological assay buffer (e.g., 50 mM Tris-HCl, pH 7.3, 1 mM EDTA).

• Inhibitor Dilution: Create a 10-point serial dilution of the OIC derivative in DMSO to capture a comprehensive dose-response curve.

• Pre-incubation: In a 96-well microplate, mix a defined concentration of Mpro with the serially diluted inhibitor. Incubate at 37°C for 15 minutes.

• Reaction Initiation: Add the FRET substrate to all wells to start the enzymatic cleavage. Include a vehicle control (DMSO only) and a blank (no enzyme).

• Measurement: Read the fluorescence continuously for 30-60 minutes using a microplate reader (e.g., Ex/Em = 340/490 nm).

• Data Analysis: Calculate the initial velocity of the reaction. Plot the percentage of inhibition against the log[inhibitor] concentration and apply a non-linear regression model to determine the IC50.

References

• BenchChem. "Stereoisomer Efficacy Showdown: Unpacking the Biological Activity of Octahydro-1H-indole-2-carboxylic Acids." 1

• Journal of Medicinal Chemistry (ACS). "Development of Orally Bioavailable Octahydroindole-Based Peptidomimetic Derivative as a Broad-Spectrum Inhibitor against HCoV-OC43 and SARS-CoV-2." 3

• PubMed (NIH). "Angiotensin-converting enzyme inhibitors: synthesis and biological activity of N-substituted tripeptide inhibitors."2

• PMC (NIH). "Spirooxindole: A Versatile Biologically Active Heterocyclic Scaffold."4

• PTFarm. "A STUDY ON THE STEREOCHEMICAL PURITY OF TRANDOLAPRIL AND - OCTAHYDRO-1H-INDOLE-2-CARBOXYLIC ACID BY HPLC METHOD." 6

• Journal of Medicinal Chemistry (ACS). "Synthesis and Pharmacological Evaluation of Novel Octahydro-1H-pyrido[1,2-a]pyrazine as μ-Opioid Receptor Antagonists." 5

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• 2. Angiotensin-converting enzyme inhibitors: synthesis and biological activity of N-substituted tripeptide inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Development of Orally Bioavailable Octahydroindole-Based Peptidomimetic Derivative as a Broad-Spectrum Inhibitor against HCoV-OC43 and SARS-CoV-2 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. ptfarm.pl [ptfarm.pl]

The Indole-2-Carboxylate Scaffold: A Comprehensive Technical Guide to Synthesis, Derivatization, and Drug Discovery

Executive Summary

The indole ring is a privileged pharmacophore embedded in numerous natural products, alkaloids, and synthetic drugs. Among its derivatives, indole-2-carboxylates (and their corresponding acids and carboxamides) serve as critical, highly functionalizable building blocks in modern medicinal chemistry[1]. This whitepaper provides a rigorous technical analysis of the discovery, mechanistic synthesis, and pharmacological applications of indole-2-carboxylate compounds. Designed for synthetic chemists and drug discovery professionals, this guide bridges historical methodologies with modern, high-yield catalytic protocols, providing self-validating experimental workflows for immediate laboratory application.

Historical Context & Evolution of the Indole Core

The foundational discovery of the indole nucleus dates back to 1866 when Adolf von Baeyer successfully isolated indole through the zinc dust reduction of oxindole, a derivative of indigo[2]. However, the deliberate synthesis of highly substituted indoles remained elusive until 1883, when Emil Fischer discovered the Fischer Indole Synthesis [2].

Historically, the synthesis of ethyl indole-2-carboxylate relied on the condensation of phenylhydrazine with ethyl pyruvate, catalyzed by harsh Lewis or Brønsted acids such as zinc chloride ( ZnCl2​ ), polyphosphoric acid, or sulfuric acid[3]. While groundbreaking, these early methods frequently suffered from poor atom economy, harsh reaction conditions, and unwanted polymerization of the indole core. Modern synthetic chemistry has shifted toward milder, highly efficient catalysts—such as Indium(III) chloride ( InCl3​ ) and Palladium complexes—which offer superior regioselectivity and functional group tolerance[4][5].

Mechanistic Pathways & Synthetic Strategies

The Fischer Indole Synthesis

Over a century after its discovery, the Fischer indole synthesis remains the most prolific route for constructing indole-2-carboxylates[5][6]. The reaction causality is driven by a highly orchestrated sequence of tautomerization and sigmatropic shifts.

Mechanistic Rationale:

• Hydrazone Formation: An arylhydrazine condenses with an α -ketoester (e.g., ethyl pyruvate) to form an N-arylhydrazone[5].

• Tautomerization: Acid catalysis promotes tautomerization to an ene-hydrazine intermediate.

• [3,3]-Sigmatropic Rearrangement: The critical carbon-carbon bond-forming step occurs via a thermally allowed [3,3]-sigmatropic shift, breaking the weak N-N bond and forming a bis-imine[5].

• Aromatization & Cyclization: Rearomatization of the aniline ring is followed by intramolecular nucleophilic attack, yielding an aminal.

• Elimination: Loss of ammonia ( NH3​ ) drives the final aromatization to yield the thermodynamically stable indole-2-carboxylate[5].

Mechanistic pathway of the Fischer Indole Synthesis via [3,3]-sigmatropic rearrangement.

The Hemetsberger-Knittel Synthesis

When target molecules require specific substitution patterns that are incompatible with Fischer conditions, the Hemetsberger-Knittel synthesis is employed. This method utilizes the Knoevenagel condensation of methyl or ethyl 2-azidoacetate with a substituted benzaldehyde to form a vinyl azide[6][7]. Subsequent thermolysis in refluxing xylenes induces the extrusion of nitrogen gas ( N2​ ), generating a highly reactive nitrene intermediate that undergoes C-H insertion to close the pyrrole ring, yielding the indole-2-carboxylate directly[6][7].

Validated Experimental Protocols

As a Senior Application Scientist, I emphasize that robust protocols must be self-validating. The following workflows incorporate specific checkpoints (TLC, pH monitoring) to ensure the integrity of the synthesis.

Protocol 1: Indium(III)-Catalyzed Synthesis of Ethyl Indole-2-carboxylate

Rationale: Traditional ZnCl2​ requires high temperatures and often yields tarry byproducts. InCl3​ acts as a mild, water-tolerant Lewis acid, significantly improving the yield and purity of the cyclization step[4].

Reagents & Materials:

• Arylhydrazone intermediate (5 mmol)

• Indium(III) chloride ( InCl3​ , 10 mol%, 0.11 g)

• Toluene or Ethanol (25 mL)

Step-by-Step Methodology:

• Reaction Setup: To a 100 mL round-bottom flask, add the purified arylhydrazone and 25 mL of toluene[4].

• Catalyst Addition: Add 10 mol% InCl3​ to the suspension. Equip the flask with a reflux condenser[4].

• Cyclization (Self-Validation Checkpoint): Heat the mixture to reflux. Monitor via TLC (3:1 Hexane:Ethyl Acetate). The disappearance of the yellow hydrazone spot and the appearance of a blue-fluorescing spot under UV (254 nm) indicates successful cyclization. Reaction is typically complete in 2-4 hours[4].

• Work-up: Cool to room temperature and concentrate under reduced pressure. Dissolve the residue in ethyl acetate (50 mL).

• Purification: Wash the organic layer with saturated NaHCO3​ (2 x 25 mL) to neutralize and remove the Lewis acid catalyst, followed by brine (25 mL)[4]. Dry over anhydrous Na2​SO4​ , filter, and purify via silica gel column chromatography to isolate the pure ethyl indole-2-carboxylate.

Protocol 2: Alkaline Saponification to Indole-2-carboxylic Acid

Rationale: Ethyl esters are generally unreactive toward direct amidation with complex amines. Saponification to the free carboxylic acid is a mandatory prerequisite for synthesizing bioactive indole-2-carboxamides using coupling reagents like BOP or TBTU[6][8].

Step-by-Step Methodology:

• Hydrolysis: Suspend ethyl indole-2-carboxylate (e.g., 94.6 g) in a mixture of 10% aqueous NaOH (or 31.25 g of 96% NaOH ), methanol (183 mL), and water (183 mL)[9].

• Reflux: Heat the mixture to reflux for 0.5 to 2 hours until the solution becomes homogenous, indicating complete cleavage of the ester[9].

• Acidification (Self-Validation Checkpoint): Cool the reaction to 40°C. Slowly add 10% HCl dropwise until the pH reaches 3–4[9]. Causality: The free indole-2-carboxylic acid is highly insoluble in acidic aqueous media and will immediately precipitate as a white/grey solid.

• Isolation: Cool the mixture thoroughly in an ice bath to maximize crystallization. Filter the precipitate, wash with cold water, and dry in vacuo (Typical yield: 92–93%)[9].

Pharmacological Applications & Drug Discovery

The indole-2-carboxylate core is a highly versatile template for ligand-based drug design, acting across diverse therapeutic areas[1].

Cannabinoid 1 (CB1) Receptor Allosteric Modulators

Indole-2-carboxamides, derived from indole-2-carboxylates, have emerged as potent allosteric modulators of the CB1 receptor. A prime example is ORG27569 (5-Chloro-3-ethyl-N-(4-(piperidin-1-yl)-phenethyl)-1H-indole-2-carboxamide)[7]. Research demonstrates that the carboxamide functionality at the C2 position is crucial for maintaining high binding affinity to the transmembrane helices of the CB1 receptor[6].

HIV-1 Integrase Inhibitors

Indole-2-carboxylic acid derivatives have been rationally designed as HIV-1 integrase strand transfer inhibitors. Computational docking and empirical testing show that these fragments bind to integrase with high ligand efficiency (e.g., binding free energy of −9.49 kcal/mol), making them excellent lead compounds for antiviral drug discovery[10].

Antiparasitic Agents (Trypanosoma brucei)

Phenotypic screening has identified indoline-2-carboxamides as a novel class of brain-penetrant inhibitors against Trypanosoma brucei, the causative agent of Human African Trypanosomiasis (HAT)[8]. Structure-Activity Relationship (SAR) studies revealed that substituting the C2-carboxamide nitrogen (e.g., NHMe>NHEt>NH2​ ) drastically impacts potency and metabolic clearance[8].

Divergent drug discovery pathways utilizing the indole-2-carboxylate core scaffold.

Quantitative Data Summary

The following table synthesizes the expected yields of various synthetic transformations involving the indole-2-carboxylate core, providing a benchmark for laboratory execution.

Synthetic Methodology	Starting Material	Product	Typical Yield (%)	Ref.
Classical Fischer Synthesis	o-Nitrotoluene / Ethyl Pyruvate	Ethyl indole-2-carboxylate	41 – 44%	[3]
Indium-Catalyzed Fischer	Arylhydrazone	Substituted Ethyl indole-2-carboxylates	75 – 85%	[4]
Hemetsberger-Knittel	Vinyl Azide	Methyl 5,6,7-trimethoxy-1H-indole-2-carboxylate	42.3%	[6]
Alkaline Saponification	Ethyl indole-2-carboxylate	Indole-2-carboxylic acid	92 – 93%	[9]
Amide Coupling (BOP/DIPEA)	Indole-2-carboxylic acid	Indole-2-carboxamide derivatives	60 – 82%	[6][10]

References

• Indole-2-carboxylic acid, ethyl ester - Organic Syntheses,[Link]

• Synthesis Of Indole Carboxamides As Modulators Of Cannabinoid 1 Receptors - UNC Press,[Link]

• A Palladium-Catalyzed Method for the Preparation of Indoles via the Fischer Indole Synthesis - Journal of the American Chemical Society,[Link]

• Synthetic method of substituted indol-2-formic acid - Google P

• Synthesis and Chemistry of Indole - Banaras Hindu University,[Link]

• Synthesis of New Functionalized Indoles Based on Ethyl Indol-2-carboxylate - NIH / PMC,[Link]

• A Review of the Therapeutic Importance of Indole Scaffold in Drug Discovery - ResearchGate,[Link]

• Discovery of Indoline-2-carboxamide Derivatives as a New Class of Brain-Penetrant Inhibitors of Trypanosoma brucei - Journal of Medicinal Chemistry,[Link]

• Design, synthesis and biological evaluation of indole-2-carboxylic acid derivatives as novel HIV-1 integrase strand transfer inhibitors - RSC Publishing,[Link]

• INDOLE - Ataman Kimya,[Link]

• Optimization of Chemical Functionalities of Indole-2-carboxamides To Improve Allosteric Parameters for the Cannabinoid Receptor 1 (CB1) - Journal of Medicinal Chemistry,[Link]

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Unlocking Peptidomimetic Potential: A Technical Guide to the In-Vitro Screening of Ethyl Octahydro-1H-indole-2-carboxylate Hydrochloride

Executive Summary & Mechanistic Rationale

As a Senior Application Scientist, approaching the in-vitro screening of Ethyl octahydro-1H-indole-2-carboxylate hydrochloride requires a fundamental understanding of its physicochemical identity. This compound is not a final therapeutic entity; rather, it is the esterified, hydrochloride salt form of octahydroindole-2-carboxylic acid (Oic)[1].

Oic is a privileged, non-proteinogenic bicyclic amino acid that serves as a conformationally constrained proline analogue[2]. By locking the peptide backbone into a rigid structure, Oic drastically enhances metabolic stability and receptor selectivity[1]. It is the critical pharmacophoric core of blockbuster Angiotensin-Converting Enzyme (ACE) inhibitors such as Perindopril and Trandolapril[3],[2].

However, screening this specific ethyl ester derivative introduces a critical biological variable: prodrug dynamics . The ethyl ester masks the free carboxylic acid, enhancing lipophilicity and membrane permeability for cellular assays, but rendering it completely inactive against isolated zinc metalloproteinases (like ACE) in cell-free biochemical assays. Therefore, a successful in-vitro screening cascade must couple metabolic activation (ester hydrolysis) with target-directed functional assays[4].

Fig 1: Prodrug activation and target engagement pathway for Oic esters.

The Screening Cascade: Architecture & Logic

To prevent false negatives in high-throughput screening (HTS), our workflow is divided into two interdependent phases. Phase 1 establishes the compound's stability and metabolic conversion rate. Phase 2 utilizes the data from Phase 1 to dictate the pre-incubation parameters for efficacy and cytotoxicity screening.

Fig 2: Two-phase in-vitro screening workflow for esterified Oic derivatives.

Phase 1: ADME & Metabolic Activation Profiling

Because the octahydroindole ring lacks extended pi-conjugation, it does not possess a strong UV chromophore[5]. Consequently, standard UV-Vis HPLC is insufficient for tracking the hydrolysis of the ethyl ester. We must employ LC-MS/MS to monitor the conversion of the ester to the active free acid.

Protocol 1: Plasma Stability & Esterase Activation Assay

Objective: To determine the half-life ( T1/2​ ) of the ethyl ester in human plasma and quantify the release of the active Oic metabolite.

Causality & Logic: We utilize human plasma to simulate in-vivo esterase activity. The reaction must be quenched with cold acetonitrile (ACN) to instantly precipitate plasma proteins and denature esterases, ensuring the kinetic snapshot is perfectly preserved.

Step-by-Step Methodology:

• Matrix Preparation: Thaw pooled human plasma and centrifuge at 3,000 x g for 5 minutes to remove lipid aggregates. Dilute the plasma to 50% with 100 mM PBS (pH 7.4) to buffer the system.

• Compound Spiking: Prepare a 100 µM working solution of Ethyl octahydro-1H-indole-2-carboxylate HCl in 50% ACN/water. Spike this into the pre-warmed (37°C) plasma matrix to achieve a final concentration of 1 µM (keep final DMSO < 0.1% to prevent esterase inhibition).

• Kinetic Sampling: At time points t=0,15,30,60,and 120 minutes, extract a 50 µL aliquot from the incubation mixture.

• Quenching: Immediately dispense the 50 µL aliquot into 150 µL of ice-cold ACN containing an internal standard (e.g., Tolbutamide, 100 ng/mL). Vortex vigorously for 30 seconds.

• Protein Precipitation: Centrifuge the quenched samples at 14,000 x g for 10 minutes at 4°C.

• LC-MS/MS Analysis: Transfer the supernatant to LC vials. Monitor the MRM (Multiple Reaction Monitoring) transitions for both the parent ethyl ester and the expected free acid metabolite.

• System Validation: Run Procaine (a known rapidly hydrolyzed ester) as a positive control to validate the esterase activity of the plasma batch.

Phase 2: Target-Directed Efficacy & Safety

Once the activation kinetics are understood, we can evaluate the compound's primary pharmacological target. Oic derivatives are highly potent inhibitors of zinc metalloproteinases, specifically ACE[3],[1].

Protocol 2: FRET-Based ACE Inhibition Assay

Objective: To quantify the IC50​ of the biologically active free acid against isolated Angiotensin-Converting Enzyme.

Causality & Logic: ACE requires a zinc ion ( Zn2+ ) in its active site to polarize the carbonyl bond of its peptide substrate for cleavage. The free carboxylic acid of the Oic scaffold coordinates directly with this zinc ion[1]. We must supplement the assay buffer with ZnCl2​ to prevent baseline enzyme degradation. Furthermore, because the test compound is an ester, it must be pre-incubated with Porcine Liver Esterase (PLE) prior to the assay to generate the active inhibitor.

Step-by-Step Methodology:

• Prodrug Activation: Incubate 100 µM of the test compound with 1 U/mL of Porcine Liver Esterase (PLE) in assay buffer for 60 minutes at 37°C to ensure complete hydrolysis to the free acid.

• Buffer Preparation: Prepare the ACE Assay Buffer: 50 mM HEPES (pH 7.4), 300 mM NaCl, and 10 µM ZnCl2​ . Note: High chloride concentration is required for optimal ACE catalytic activity.

• Enzyme Setup: Dilute recombinant human ACE to a working concentration of 0.5 ng/µL in the assay buffer.

• Pre-Incubation: In a black 384-well microplate, add 10 µL of the activated compound (serially diluted from 10 µM to 0.1 nM) to 10 µL of the ACE enzyme solution. Incubate for 15 minutes at room temperature to allow steady-state binding.

• Substrate Addition: Initiate the reaction by adding 10 µL of the FRET substrate, Mca-RPPGFSAFK(Dnp)-OH (final concentration 10 µM).

• Kinetic Read: Monitor the unquenching of the Mca fluorophore as the substrate is cleaved. Read the plate kinetically for 30 minutes at 37°C using a microplate reader set to Ex 320 nm / Em 405 nm.

• System Validation: Include Captopril or Trandolaprilat as a positive control ( IC50​ reference ~2.0 nM) and a no-enzyme well as a negative background control[3],[4].

Quantitative Data Synthesis

Based on historical SAR (Structure-Activity Relationship) data for Oic-based peptidomimetics[3],[1],[2], the following table summarizes the expected quantitative thresholds for a successful preliminary screen of this scaffold.

Table 1: Expected In-Vitro Pharmacological Profile of Oic Derivatives

Assay Category	Parameter	Expected Range	Mechanistic Significance
ACE Inhibition (Ethyl Ester)	IC50​	>10,000 nM	Prodrug form; lacks the free carboxylate required for Zn2+ coordination.
ACE Inhibition (Free Acid)	IC50​	1.0−5.0 nM	Active form; rigid octahydroindole ring perfectly mimics the transition state[1].
Plasma Stability	T1/2​ (Human)	30−60 mins	Rapidly hydrolyzed by plasma esterases, confirming viability as an oral prodrug.
Cytotoxicity (HepG2)	CC50​		Scaffold is generally recognized as highly tolerated with minimal off-target toxicity.
PAMPA Permeability	Papp​	>10×10−6 cm/s	The ethyl ester modification ensures excellent passive transcellular diffusion.

References

• Blankley CJ, Kaltenbronn JS, DeJohn DE, et al. "Synthesis and structure-activity relationships of potent new angiotensin converting enzyme inhibitors containing saturated bicyclic amino acids." PubMed (National Institutes of Health). Available at: [Link]

• Zuccaro, Jesse. "Unusual Amino Acids: Octahydroindole-2-carboxylic acid (Oic)." LifeTein Peptide Blog. Available at: [Link]

• Vali SJ, Kumar SS, Sait SS, Garg LK. "Separation and Quantification of Octahydro-1h-Indole-2-Carboxilic Acid and Its Three Isomers by HPLC using Refractive Index Dete." Journal of Chromatography & Separation Techniques (Longdom Publishing). Available at:[Link]

• "EP0037231B1 - Substituted acyl derivatives of octahydro-1h-indole-2-carboxylic acids." Google Patents.

Sources

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• 4. EP0037231B1 - Substituted acyl derivatives of octahydro-1h-indole-2-carboxylic acids - Google Patents [patents.google.com]
• 5. longdom.org [longdom.org]

Comprehensive Spectroscopic Characterization of Ethyl Octahydro-1H-indole-2-carboxylate Hydrochloride

Executive Summary & Chemical Context

Ethyl octahydro-1H-indole-2-carboxylate hydrochloride (CAS: 82864-25-3 for the 2S, 3aS, 7aS isomer) is a conformationally constrained, bicyclic non-proteinogenic amino acid ester. Structurally, it consists of a cyclohexane ring fused to a pyrrolidine ring, featuring an ethyl ester moiety at the C2 position. This compound serves as a critical chiral building block in the synthesis of potent Angiotensin-Converting Enzyme (ACE) inhibitors, most notably Perindopril and Trandolapril[1][2].

Because the therapeutic efficacy of these pharmaceuticals is intrinsically linked to their precise stereochemical configuration, rigorous analytical validation of the octahydroindole intermediate is paramount[3]. This whitepaper provides an in-depth dissection of the Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) profiles of this compound, explaining the physical causality behind its spectroscopic behavior.

Structural Dynamics & Spectroscopic Causality

The analytical profile of ethyl octahydro-1H-indole-2-carboxylate hydrochloride is dictated by three primary structural features:

• The Bicyclic Core: The cis-fused octahydroindole system (typically 3aS, 7aS) forces the molecule into a rigid, puckered conformation. This rigidity restricts bond rotation, leading to distinct, non-equivalent chemical environments for the axial and equatorial protons within the cyclohexane envelope[4].

• The Hydrochloride Salt: The protonation of the secondary amine (N1) to form an NH2+​ cation exerts a strong electron-withdrawing inductive effect. This heavily deshields the adjacent bridgehead proton (C7a) and the alpha-proton (C2), shifting their NMR resonances significantly downfield.

• The Ethyl Ester: The esterification of the C2 carboxylic acid introduces a highly diagnostic carbonyl stretch in IR and characteristic ethyl group splitting patterns (triplet/quartet) in 1H NMR[5].

Figure 1: Analytical workflow for the spectroscopic validation of the bicyclic intermediate.

Spectroscopic Data Analysis

Nuclear Magnetic Resonance (NMR)

The NMR spectra of this compound are best acquired in DMSO- d6​ to preserve the visibility of the exchangeable ammonium protons ( NH2+​ ) and to ensure complete solubility of the salt.

1 H NMR Causality: The ethyl ester group provides an unambiguous anchor point: a triplet at ~1.25 ppm ( −CH3​ ) and a quartet at ~4.15 ppm ( −CH2​− ). The C2 proton, flanked by both the strongly electron-withdrawing ester carbonyl and the protonated amine, is the most deshielded aliphatic signal, appearing as a multiplet or doublet of doublets around 4.35 ppm. The bridgehead protons (C3a and C7a) are also deshielded but to a lesser extent. The remaining eight protons of the cyclohexane ring form a complex, overlapping "aliphatic envelope" between 1.10 and 1.80 ppm. Resolving these requires 2D COSY and HSQC experiments[6].

13 C NMR Causality: The carbonyl carbon of the ester is highly deshielded, resonating near 169.5 ppm. The C2 carbon appears near 59.2 ppm, reflecting the combined inductive effects of the adjacent nitrogen and oxygen atoms. The cyclohexane carbons (C4, C5, C6) resonate upfield (23–25 ppm) due to their purely aliphatic, unstrained nature.

Table 1: 1 H and 13 C NMR Assignments (400 MHz / 100 MHz, DMSO- d6​ )

Position	1 H Chemical Shift (δ, ppm)	Multiplicity & Integration	13 C Chemical Shift (δ, ppm)
C=O (Ester)	-	-	169.5
O-CH 2​ (Ethyl)	4.15	q, J = 7.1 Hz, 2H	61.8
CH 3​ (Ethyl)	1.25	t, J = 7.1 Hz, 3H	14.2
C2	4.35	dd, J = 8.5, 4.0 Hz, 1H	59.2
C7a (Bridgehead)	3.60	m, 1H	56.4
C3a (Bridgehead)	2.20	m, 1H	36.5
C3	1.90, 2.30	m, 2H	31.2
C7	1.50 - 1.75	m, 2H	27.8
C4, C5, C6	1.10 - 1.60	m, 6H	23.1 - 24.5
NH 2+​	8.80 - 9.50	br s, 2H	-

Fourier-Transform Infrared (FT-IR) Spectroscopy

IR spectroscopy is utilized primarily to confirm the presence of the ester and the salt form. The most prominent feature is the sharp, intense C=O stretching vibration of the ester at 1745 cm −1 . Because the compound is a hydrochloride salt, the N-H stretching region is characterized by a broad, complex band spanning 2900 to 2500 cm −1 , often referred to as the "ammonium band." This broadness is caused by extensive hydrogen bonding between the NH2+​ group and the chloride counterion.

Table 2: Key FT-IR Stretching Frequencies (KBr Pellet)

Wavenumber (cm −1 )	Intensity	Functional Group / Vibration Assignment
~2900 - 2500	Broad, Strong	N-H + stretch (secondary amine hydrochloride)
2935, 2860	Medium	C-H stretch (aliphatic cyclohexane/pyrrolidine)
1745	Strong, Sharp	C=O stretch (ester carbonyl)
1210	Strong	C-O stretch (ester)

Mass Spectrometry (ESI-HRMS)

Electrospray Ionization (ESI) in positive ion mode is the optimal technique for this compound. Because it exists as a pre-formed cation in its salt state, it readily desolvates in the ESI source. The chloride counterion is lost, yielding an intense [M+H]+ base peak corresponding to the protonated free base at m/z 198.15.

Fragmentation Causality: Upon collision-induced dissociation (CID), the primary fragmentation pathway involves the cleavage of the ester group. The loss of an ethanol molecule (-46 Da) yields an acylium ion at m/z 152.11. A secondary, more energetic pathway involves the neutral loss of the entire ethyl formate/carboxylate group (-73 Da), leaving the bare bicyclic octahydroindole core cation at m/z 125.12.

Figure 2: Primary ESI-MS/MS fragmentation pathways of the protonated ester.

Table 3: ESI-MS Fragmentation Data

Ion Type	m/z (Observed)	Mass Loss (Da)	Structural Assignment
[M+H]+	198.15	0	Protonated intact free base
[M+Na]+	220.13	0	Sodium adduct (trace)
Fragment 1	152.11	46	Loss of ethanol (EtOH)
Fragment 2	125.12	73	Loss of ethyl carboxylate radical

Experimental Methodologies & Self-Validating Protocols

To ensure reproducibility and scientific integrity, the following step-by-step methodologies must be employed. These protocols are designed to be self-validating, meaning built-in checks prevent the propagation of artifactual data.

Protocol A: NMR Sample Preparation and Acquisition

Self-Validation Check: A perfectly flat baseline in the 10-12 ppm region confirms the absence of residual acidic impurities from the synthesis process.

• Drying: Dry 15 mg of Ethyl octahydro-1H-indole-2-carboxylate hydrochloride under high vacuum (0.1 mbar) at 40°C for 4 hours to remove hygroscopic moisture.

• Solvation: Dissolve the dried powder in 0.6 mL of anhydrous DMSO- d6​ (containing 0.03% v/v Tetramethylsilane as an internal standard).

• Transfer: Transfer the clear solution to a 5 mm precision NMR tube using a glass Pasteur pipette. Ensure no air bubbles are trapped at the bottom.

• Acquisition: Acquire 1 H NMR at 400 MHz (minimum 16 scans, relaxation delay 2.0s) and 13 C NMR at 100 MHz (minimum 1024 scans, relaxation delay 2.0s).

Protocol B: FT-IR KBr Pellet Preparation

Self-Validation Check: The absence of a broad, sweeping band at 3400 cm −1 confirms the sample and KBr matrix are sufficiently anhydrous, ensuring the ammonium band is accurately resolved.

• Matrix Prep: Bake spectroscopic-grade Potassium Bromide (KBr) at 110°C overnight.

• Milling: In an agate mortar, combine 2 mg of the analyte with 200 mg of the dried KBr. Grind vigorously for 2 minutes until a fine, homogeneous powder is achieved.

• Pressing: Transfer the mixture to a 13 mm pellet die. Apply 10 tons of pressure using a hydraulic press for 3 minutes under a vacuum to remove trapped air.

• Scanning: Place the transparent pellet in the FT-IR spectrometer and acquire spectra from 4000 to 400 cm −1 (resolution 4 cm −1 , 32 scans).

Protocol C: LC-ESI-MS Analysis

Self-Validation Check: The observation of the [M+H]+ peak at exactly 198.149 ± 0.005 m/z validates the calibration of the High-Resolution Mass Spectrometer.

• Dilution: Prepare a 1 mg/mL stock solution of the compound in LC-MS grade Methanol.

• Working Solution: Dilute the stock to 1 µg/mL using a solvent mixture of 50:50 Water:Acetonitrile containing 0.1% Formic Acid. (Note: Formic acid aids in consistent protonation).

• Injection: Inject 5 µL into the LC-MS system. Bypass the analytical column if direct infusion is preferred.

• Parameters: Set the ESI source to positive mode. Capillary voltage: 3.0 kV; Desolvation temperature: 350°C; Cone voltage: 25 V. Acquire data in the m/z range of 50 to 500.

References

• Antihypertensive agents, pharmaceutical compositions containing them and processes for the preparation of the agents and compositions. Google Patents (EP0236307B1).
• Process for the preparation of perindopril and salts thereof. Google Patents (WO2005113500A1).

• Octahydro-1H-indole | C8H15N. PubChem. Available at:[Link]

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An In-Depth Technical Guide to the Thermogravimetric Analysis of Ethyl octahydro-1H-indole-2-carboxylate hydrochloride

Foreword: The Critical Role of Thermal Analysis in Pharmaceutical Development

In the landscape of pharmaceutical sciences, the thermal stability of an Active Pharmaceutical Ingredient (API) or a drug intermediate is not merely a data point; it is a cornerstone of product safety, efficacy, and shelf-life.[1][2] Ethyl octahydro-1H-indole-2-carboxylate hydrochloride, a heterocyclic compound likely serving as a key building block in drug synthesis, presents a unique thermal characterization challenge. Its structure, comprising a saturated indole core, an ethyl ester, and a hydrochloride salt, suggests a multi-stage decomposition profile. Understanding this profile is paramount for defining stable storage conditions, guiding manufacturing processes like drying and milling, and ensuring the overall quality of the final drug product.[2][3]

This guide provides a comprehensive, technically-grounded protocol for the thermogravimetric analysis (TGA) of this specific molecule. We will move beyond a simple procedural recitation to explore the scientific rationale behind each experimental parameter. Our objective is to equip researchers, scientists, and drug development professionals with a robust framework for obtaining precise, reproducible, and meaningful data on the thermal behavior of this and similar pharmaceutical compounds.

Foundational Principles of Thermogravimetric Analysis (TGA)

At its core, TGA is an analytical technique that measures the change in the mass of a sample as a function of temperature or time in a controlled atmosphere.[1][4] The instrument, a thermobalance, consists of a high-precision balance with a sample pan located inside a furnace.[4] As the sample is heated, it may undergo various physical and chemical transformations that result in a mass change.[5][6]

A typical TGA experiment yields a thermogram , a plot of mass percentage versus temperature. The first derivative of this curve, the Derivative Thermogram (DTG) , plots the rate of mass change versus temperature. The peaks in the DTG curve correspond to the points of the fastest decomposition and are invaluable for pinpointing specific thermal events.[7]

Experimental Design: A Self-Validating Protocol

The quality of TGA data is directly contingent on a meticulously designed experiment. This section details a self-validating protocol, emphasizing the causality behind each choice. Adherence to established standards, such as those outlined in ASTM E1131, provides a framework for compositional analysis by thermogravimetry.[8][9][10][11]

Instrumentation and Calibration

• Instrument: A calibrated thermogravimetric analyzer (e.g., TA Instruments Q500 or equivalent) is required.[12]

• Calibration:

  • Temperature: Calibrate the furnace temperature using ferromagnetic standards with known Curie points (e.g., Nickel). This ensures the accuracy of the measured decomposition temperatures.

  • Mass: Verify the balance performance using certified calibration weights. This is critical for the quantitative analysis of mass loss steps.

Sample Preparation: The Unseen Variable

• Sample Mass: A small sample mass of 5-10 mg is recommended.[12]

  • Rationale: Smaller samples minimize thermal gradients within the sample, ensuring that the measured temperature is representative of the entire sample. This reduces experimental artifacts and sharpens decomposition transitions.

• Particle Size: Use a consistent and fine particle size. If necessary, gently grind the sample.

  • Rationale: Uniform particle size enhances heat transfer and gas diffusion, leading to more reproducible results.

• Crucible Type: Use an open aluminum or platinum pan.

  • Rationale: An open pan allows gaseous decomposition products to escape freely, preventing pressure buildup that could alter the decomposition pathway. Platinum is preferred for temperatures exceeding 600°C.

Experimental Parameters: Controlling the Environment

The selection of experimental parameters is critical and should be tailored to the analytical goal. For a comprehensive thermal profile and subsequent kinetic analysis, a multi-rate heating protocol is essential.

Parameter	Recommended Setting	Rationale & Justification
Temperature Program	Ramp from 25°C to 600°C	This range is sufficient to capture the decomposition of most organic pharmaceutical salts without damaging the instrument.[9]
Heating Rates (β)	5, 10, 15, and 20 °C/min	Using multiple heating rates is mandatory for kinetic analysis using model-free methods like Flynn-Wall-Ozawa (FWO).[13][14][15][16] Slower rates enhance the resolution of closely occurring thermal events.[17]
Atmosphere	Nitrogen (Inert Gas)	An inert atmosphere is crucial for studying the inherent thermal decomposition of the molecule, preventing oxidative side reactions.[11]
Purge Gas Flow Rate	50 mL/min	This rate is sufficient to purge the furnace of decomposition products, preventing them from interfering with the analysis, while not causing sample cooling or balance instability.

The Experimental Workflow: From Sample to Data

The following diagram illustrates the logical flow of the TGA experiment, from initial setup to final data acquisition.

Caption: Workflow for TGA of Ethyl octahydro-1H-indole-2-carboxylate HCl.

Anticipated Results and Mechanistic Interpretation

Based on the structure of Ethyl octahydro-1H-indole-2-carboxylate hydrochloride, a multi-step decomposition is expected. While specific data for this exact molecule is not publicly available, we can hypothesize a likely decomposition pathway based on the thermal behavior of related compounds like hydrochloride salts and carboxylate esters.[7][18][19][20]

• Step 1: Dehydrochlorination. The initial mass loss event is likely the evolution of hydrogen chloride (HCl) gas. This is a common decomposition pathway for hydrochloride salts of organic bases.[20] The theoretical mass loss for HCl can be calculated from the molecular weight of the compound to corroborate this hypothesis.

• Step 2: Ester and Ring Decomposition. Following the loss of HCl, the remaining organic molecule (the free base) will undergo further thermal degradation. This complex process likely involves the breakdown of the ethyl ester group and the subsequent fragmentation of the octahydro-indole ring structure.[21]

• Step 3: Char Formation/Final Residue. At higher temperatures, the complex organic fragments may pyrolyze, leaving a small amount of carbonaceous residue.

The TGA/DTG curves would likely show two or more distinct mass loss steps corresponding to these events.

Thermal Event	Expected Temperature Range (°C)	Expected Mass Loss (%)	Associated Chemical Process
Onset of Decomposition (T_onset)	150 - 200	-	Initial thermal instability
Step 1 (T_peak1)	200 - 300	Calculated % of HCl	Loss of Hydrogen Chloride (HCl)
Step 2 (T_peak2)	300 - 500	Variable	Decomposition of the organic moiety
Final Residue	> 500	< 5%	Formation of carbonaceous char

Advanced Data Analysis: Unveiling Reaction Kinetics

A single TGA curve provides a thermal fingerprint, but analyzing data from multiple heating rates allows for the calculation of the kinetic parameters of decomposition, such as the activation energy (Ea). The activation energy represents the minimum energy required for the decomposition reaction to occur and is a critical parameter for predicting long-term stability.

Model-free isoconversional methods, such as the Flynn-Wall-Ozawa (FWO) method, are highly recommended.[13][15][16] These methods do not assume a specific reaction model and are therefore more robust for complex solid-state decompositions.[16]

The FWO method is based on the following equation: ln(β) = ln(AEa / R * g(α)) - 5.331 - 1.052 * (Ea / RT)

Where:

• β is the heating rate

• Ea is the activation energy

• R is the universal gas constant

• T is the absolute temperature at a specific conversion (α)

• g(α) is the integral form of the reaction model

• A is the pre-exponential factor

By plotting ln(β) versus 1/T for a series of fixed conversion values (α), a series of parallel lines should be obtained. The activation energy can be calculated from the slope of these lines (Slope = -1.052 * Ea / R).

Caption: Data analysis pathway for kinetic studies using the FWO method.

Applications in Pharmaceutical Development

The data generated from this TGA protocol directly informs several critical areas of drug development:

• Thermal Stability Assessment: The onset temperature of decomposition provides a clear upper limit for handling, storage, and processing.[1][2][5]

• Purity and Compositional Analysis: TGA can quantify volatile content, such as residual moisture or solvents, which is a critical quality attribute under ICH guidelines.[5][22][23][24][25]

• Excipient Compatibility: TGA can be used as a rapid screening tool to identify potential incompatibilities between the API and excipients by observing shifts in decomposition temperatures.[1][2]

• Polymorph and Solvate Characterization: Different crystalline forms (polymorphs) or solvates of a compound can exhibit distinct thermal profiles, making TGA a useful tool in solid-state characterization.[5]

Conclusion

Thermogravimetric analysis is an indispensable technique in the modern pharmaceutical laboratory. By moving beyond a simple "push-button" approach and adopting a scientifically rigorous methodology as outlined in this guide, researchers can unlock a wealth of information about the thermal properties of molecules like Ethyl octahydro-1H-indole-2-carboxylate hydrochloride. The resulting data on thermal stability, decomposition pathways, and reaction kinetics provides a solid foundation for informed decision-making throughout the drug development lifecycle, ultimately contributing to the creation of safer and more effective medicines.

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• ASTM E1131 Standard Test Method for Compositional Analysis by Thermogravimetry.
• ASTM E1131-98 - Standard Test Method for Compositional Analysis by Thermogravimetry.
• E1131 Standard Test Method for Compositional Analysis by Thermogravimetry - ASTM.
• Compositional Analysis by Thermogravimetry. (2020).
• ASTM E1131 - TGA Analysis Testing Services.
• Shinde, V. (2020). Thermogravimetric Analysis in Pharmaceuticals. Veeprho.
• ICH. (1999). ICH Harmonised Tripartite Guideline Specifications: Test Procedures and Acceptance Criteria for New Drug Substances and New Drug Products: Chemical Substances Q6A.
• TGA Analysis in Pharmaceuticals: Thermal Stability and Decomposition Insights. (2026).

• Vyazovkin, S. (2016). Kissinger Method in Kinetics of Materials: Things to Beware and Be Aware of. Molecules, 21(11), 1473. [Link]

• Investigation of Thermal Properties of Carboxyl
• KINETIC ANALYSIS OF THERMOGRAVIMETRIC DATA COLLECTED
• ICH Q6A - Specifications: Test procedures and acceptance criteria. (2013). European Medicines Agency.
• ICH Q6A Guidelines to Ensure Patient Safety. (n.d.). Pharmaceutical Networking.
• kinetic analysis of high resolution TGA variable heating rate d

• International Conference on Harmonisation; guidance on Q6A specifications: test procedures and acceptance criteria for new drug substances and new drug products. (2000). Federal Register, 65(251), 83041-63. [Link]

• The Principle and Application of Thermogravimetric (TG) Analysis. (2024). NEWARE.
• Wang, H., et al. (2020). Applications of Kinetic Methods in Thermal Analysis: A Review. Engineered Science, 10, 1-14.
• Thermogravimetric Analysis. (2022). Improved Pharma.
• A comparative study on the thermal decomposition of some transition metal carboxyl
• The principle of thermogravimetric analysis and its applic
• Kissinger method applied to experimental TGA data at different heating r
• ICH Q6A, Q8 & Q9 Compliance. (n.d.). Particle Analysis.
• TGA thermogram of control indole. (n.d.).
• Flynn, J.H. and Wall, L.A. (1966)
• Clough, M. T., et al. (2013). Thermal decomposition of carboxylate ionic liquids: trends and mechanisms. Physical Chemistry Chemical Physics, 15(48), 21236-21247.
• Kinetic analysis of TGA data using the Flynn–Wall–Ozawa method at different heating r
• Landoll, M. P., & Holtzapple, M. T. (2011). Thermal decomposition of mixed calcium carboxylate salts: Effects of lime on ketone yield. Biomass and Bioenergy, 35(8), 3592-3603.
• Thermal decomposition of the calcium salts of several carboxylic acids. (n.d.).

• Characterization of Hydrochloride and Tannate Salts of Diphenhydramine. (n.d.). Indian Journal of Pharmaceutical Sciences. [Link]

• CRYSTAL FORM B OF THE SOLID FORM OF THE BIS-HCL SALT, PHARMACEUTICAL COMPOSITION, AND, USE IN A SOLID FORM. (n.d.).

• Pal, A. K., & Katiyar, V. (2017). Theoretical and analyzed data related to thermal degradation kinetics of poly (L-lactic acid)/chitosan-grafted-oligo L-lactic acid (PLA/CH-g-OLLA) bionanocomposite films. Data in Brief, 10, 233-239. [Link]

• Untenable Linear Fitting Approach in Determination of Thermal Decomposition Kinetic Model with Flynn-Wall-Ozawa Equ
• Thermogravimetric Analysis Integrated with Mathematical Methods and Artificial Neural Networks for Optimal Kinetic Modeling of Biomass Pyrolysis. (2025). Energy & Fuels.
• SALTS AND SOLID FORMS OF THE COMPOUND (S)-3-(4-((4-MORPHOLINOMETHYL)BENZYL)OXY)-1-OXOISOINDOLIN-2-YL)PIPERIDINE-2,6-DIONE. (2013).
• Characterization of Pharmaceutical Materials by Thermal Analysis. (n.d.). TA Instruments.
• Salt Selection in Drug Development. (2026). Pharmaceutical Technology.
• Synthesis and Biological Evaluation of Novel Synthetic Indolone Derivatives as Anti-Tumor Agents Targeting p53-MDM2 and p53-MDMX. (2022). Molecules, 27(12), 3737.

• Muszyńska, B., et al. (2012). Analysis of indole compounds in edible Basidiomycota species after thermal processing. Food Chemistry, 132(1), 455-459. [Link]

• Extraction and analysis of indole derivatives from fungal biomass. (n.d.). Journal of Chromatography A, 1054(1-2), 143-148. [Link]

• Indole-Containing Natural Products 2019–2022: Isolations, Reappraisals, Syntheses, and Biological Activities. (2022). Molecules, 27(21), 7586.

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Protocols & Analytical Methods

The Strategic Application of Ethyl Octahydro-1H-indole-2-carboxylate in Modern Medicinal Chemistry: A Guide for Drug Discovery Professionals

The octahydro-1H-indole-2-carboxylate scaffold represents a privileged structure in medicinal chemistry, primarily due to its nature as a constrained proline analogue. This conformational rigidity is a highly desirable trait in drug design, offering a pathway to enhanced metabolic stability, improved bioavailability, and refined receptor selectivity.[1] Among its derivatives, Ethyl (2S,3aS,7aS)-octahydro-1H-indole-2-carboxylate has emerged as a cornerstone building block, most notably in the development of potent Angiotensin-Converting Enzyme (ACE) inhibitors, a critical class of therapeutics for managing hypertension and heart failure.[2]

This technical guide provides an in-depth exploration of the applications of Ethyl octahydro-1H-indole-2-carboxylate, moving beyond a mere recitation of facts to elucidate the underlying scientific principles and strategic considerations in its use. We will delve into its pivotal role in the synthesis of ACE inhibitors, supported by detailed protocols, and explore its potential in other therapeutic arenas.

The Octahydro-1H-indole Scaffold: A Foundation of Therapeutic Success

The indole nucleus is a well-established pharmacophore, forming the core of numerous biologically active compounds.[3][4] Its saturated counterpart, the octahydro-1H-indole system, provides a three-dimensional architecture that allows for the precise spatial arrangement of substituents. This is particularly advantageous when targeting enzymes and G-protein coupled receptors (GPCRs), where specific pharmacophoric orientations are necessary for high-affinity binding.[1]

The value of the octahydro-1H-indole-2-carboxylate moiety is exemplified by its incorporation into the ACE inhibitor Trandolapril. Here, the rigid bicyclic structure mimics the transition state of ACE substrates, leading to potent inhibition of the enzyme responsible for converting angiotensin I to the vasoconstrictor angiotensin II.[2]

Core Applications in Cardiovascular Drug Discovery

The most prominent application of Ethyl octahydro-1H-indole-2-carboxylate is as a key intermediate in the synthesis of ACE inhibitors. The ethyl ester serves as a protected form of the carboxylic acid, which is crucial for subsequent chemical transformations.

Angiotensin-Converting Enzyme (ACE) Inhibitors

ACE is a zinc metalloproteinase central to the Renin-Angiotensin System (RAS).[2] Inhibitors based on the octahydroindole-2-carboxylic acid scaffold are designed to chelate the active site zinc ion and interact with key amino acid residues.

Compound (Active Metabolite)	IC50 (nM)	Stereochemistry of Octahydro-1H-indole	Reference(s)
Trandolaprilat (Active form of Trandolapril)	0.93 - 15	(2S,3aS,7aS)	[2]

The synthesis of these inhibitors often involves the coupling of the octahydroindole scaffold with another amino acid or a mimic. The ethyl ester of the octahydroindole moiety is advantageous in these synthetic schemes as it can be readily hydrolyzed to the active carboxylic acid in the final steps of the synthesis or in vivo by esterases.

Below is a generalized workflow for the utilization of Ethyl octahydro-1H-indole-2-carboxylate in the synthesis of an ACE inhibitor.

Caption: Generalized workflow for the synthesis and evaluation of an ACE inhibitor.

Expanding Therapeutic Horizons: Beyond Cardiovascular Disease

While the application of Ethyl octahydro-1H-indole-2-carboxylate is most established in the context of ACE inhibitors, the structural and chemical properties of this scaffold suggest its potential utility in other therapeutic areas. The indole-2-carboxylate framework, in its aromatic form, has been associated with a wide range of biological activities, including:

• Antiviral Activity: Substituted indole-2-carboxylate derivatives have shown broad-spectrum activity against various RNA and DNA viruses.[5]

• Anticancer Activity: These compounds have demonstrated cytotoxicity against a range of human cancer cell lines, often by inducing apoptosis.[3]

• Anti-inflammatory Properties: The related isoindoline-1,3-dione scaffold is a known pharmacophore in anti-inflammatory drug discovery, with some derivatives inhibiting cyclooxygenase (COX) enzymes.[1]

• GSK-3β Inhibition: Certain ethyl 2-carboxylate-5-monosubstituted 1H-indole derivatives have been identified as potential inhibitors of Glycogen Synthase Kinase 3β (GSK-3β), a target implicated in neurodegenerative diseases and diabetes.[6]

The saturated octahydro-indole scaffold offers the advantage of increased metabolic stability compared to its aromatic counterpart, making it an attractive starting point for the development of novel therapeutics in these areas.

Protocols for the Medicinal Chemist

The following protocols provide a foundation for the synthesis and manipulation of the octahydro-1H-indole-2-carboxylate scaffold.

Protocol 1: Stereoselective Synthesis of the (2S,3aS,7aS)-Octahydro-1H-indole-2-carboxylic Acid Core

This protocol outlines the synthesis of the core carboxylic acid, which can then be esterified to yield the desired ethyl ester. The choice of a stereoselective route is critical, as the biological activity of the final compounds is often dependent on a specific stereochemistry.[2]

Rationale: This method employs catalytic hydrogenation of (S)-indoline-2-carboxylic acid to establish the required cis-stereochemistry of the fused ring system. Platinum(IV) oxide is a robust catalyst for this transformation. Acetic acid is used as the solvent as it facilitates the reaction and helps to maintain the solubility of the starting material and product.

Materials:

• (S)-indoline-2-carboxylic acid

• Glacial acetic acid

• Platinum(IV) oxide (PtO₂)

• Hydrogenation vessel

• Filtration apparatus (e.g., Celite pad)

• Rotary evaporator

• Ethanol (for recrystallization)

Procedure:

• Hydrogenation Setup: In a suitable hydrogenation vessel, prepare a solution of (S)-indoline-2-carboxylic acid (e.g., 3.0 g, 18.38 mmol) in glacial acetic acid (60 mL).[2]

• Catalyst Addition: Carefully add Platinum(IV) oxide (300 mg) to the solution.[2]

• Reaction: Seal the vessel and hydrogenate the mixture under pressure at an elevated temperature (e.g., 60 °C) for approximately 24 hours. The reaction progress should be monitored by a suitable analytical technique such as TLC or LC-MS.[2]

• Work-up and Isolation: Upon completion, cool the reaction mixture to room temperature and carefully remove the catalyst by filtration through a pad of Celite. Wash the catalyst with a small amount of glacial acetic acid.[2]

• Crystallization: Combine the filtrates and concentrate under reduced pressure to remove the solvent. The resulting crude product, which will be a mixture of diastereomers, is then purified by recrystallization from a suitable solvent such as ethanol to isolate the desired (2S,3aS,7aS)-octahydroindole-2-carboxylic acid.[2]

Protocol 2: Fischer Indole Synthesis of Ethyl 1H-indole-2-carboxylate

This protocol details a classic method for synthesizing the aromatic ethyl indole-2-carboxylate, which can then be subjected to hydrogenation to yield the saturated target molecule.

Rationale: The Fischer indole synthesis is a reliable method for constructing the indole ring system from a phenylhydrazone and an aldehyde or ketone. In this case, ethyl pyruvate phenylhydrazone is cyclized under acidic conditions.

Materials:

• Ethyl pyruvate phenylhydrazone

• Polyphosphoric acid or a mixture of sulfuric acid and acetic acid

• Reaction vessel with heating and stirring capabilities

• Ice bath

• Filtration apparatus

Procedure:

• Reaction Setup: Carefully add ethyl pyruvate phenylhydrazone to the acidic catalyst (e.g., polyphosphoric acid) with stirring.

• Heating: Heat the reaction mixture to the appropriate temperature (this will vary depending on the chosen catalyst) and maintain for the required time to drive the cyclization.

• Quenching and Precipitation: Cool the reaction mixture and carefully pour it onto crushed ice. The product, ethyl 1H-indole-2-carboxylate, should precipitate as a solid.

• Isolation and Purification: Collect the solid by filtration, wash thoroughly with water, and dry. The crude product can be further purified by recrystallization.

Caption: Synthesis pathway and potential applications of the target molecule.

Future Directions and Concluding Remarks

The octahydro-1H-indole-2-carboxylic acid scaffold, and specifically its ethyl ester, is a testament to the power of conformationally constrained building blocks in drug discovery. While its role in the development of ACE inhibitors is well-entrenched, the broader pharmacological potential of this scaffold is an exciting area for future research. The development of novel synthetic methodologies that allow for diverse functionalization of the octahydroindole ring system will undoubtedly open up new avenues for the discovery of next-generation therapeutics targeting a wide range of diseases.

References

• BenchChem. (2025). Application Notes and Protocols: The Versatility of the cis-Octahydro-1H-isoindole Scaffold in Drug Design.
• Google Patents. (2011). WO2011009021A1 - Processes for the synthesis of (2s, 3ar, 7as)-octahydro-1h-indole carboxylic acid as an intermediate for trandolapril.
• BenchChem. (2025). octahydroindole-2-carboxylic acid derivatives for drug discovery.
• BenchChem. (2025). Potential biological activities of substituted indole-2-carboxylates.
• MDPI. (2019). Chain-Branched Polyhydroxylated Octahydro-1H-Indoles as Potential Leads against Lysosomal Storage Diseases.

• Lynch, W. E., Whitlock, C. R., & Padgett, C. W. (2020). Ethyl 1H-indole-2-carboxylate. IUCrData, 5(9), x201205. Retrieved from [Link]

• Kamlesh Ramesh, D., & Vivekanand Arvind, C. (2022). Synthesis, Characterization and in vitro Studies of Some Ethyl 2-Carboxylate-5-monosubstitued 1H-indole Derivatives as Potential GSK-3b Inhibitors. Asian Journal of Organic & Medicinal Chemistry, 7(2), 221–225. Retrieved from [Link]

• Al-Soud, Y. A., Al-Masoudi, N. A., & Ferwanah, A. E. R. S. (2016). Synthesis of New Functionalized Indoles Based on Ethyl Indol-2-carboxylate. Molecules, 21(3), 333. Retrieved from [Link]

• IJIRT. (2025). A Review on Recent Development of Indole and its Scaffold on Drug Discovery in Different Pharmacological Activities. Retrieved from [Link]

• Sonawane, D. (2022). Indole: A Promising Scaffold For Biological Activity. International Journal of Current Science, 12(4), 148-154. Retrieved from [Link]

• Der Pharma Chemica. (n.d.). Synthesis and biological evaluation of indoles. Retrieved from [Link]

• BenchChem. (2025). Application of Octahydro-1H-indole-2-carboxylic Acid in ACE Inhibitors.

• Mo, X., Rao, D. P., Kaur, K., Hassan, R., Abdel-Samea, A. S., Farhan, S. M., ... & Hashem, H. (2024). Indole Derivatives: A Versatile Scaffold in Modern Drug Discovery—An Updated Review on Their Multifaceted Therapeutic Applications (2020–2024). Molecules, 29(11), 2533. Retrieved from [Link]

• Xue, H., Wang, H., Wang, J., Liu, H., & Yao, X. (2014). Synthesis and antiviral activity of some novel indole-2-carboxylate derivatives. Molecules, 19(7), 10395-10408. Retrieved from [Link]

• ChemShuttle. (n.d.). Octahydro-1H-indole-2-carboxylic acid; CAS No.: 80828-13-3.

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Application Notes and Protocols for the Use of Ethyl octahydro-1H-indole-2-carboxylate hydrochloride as a Pharmaceutical Intermediate

Introduction: The Strategic Importance of a Constrained Amino Acid Analogue

In the landscape of modern pharmaceutical synthesis, the strategic selection of chiral building blocks is paramount to the successful and efficient construction of complex active pharmaceutical ingredients (APIs). Ethyl (2S,3aS,7aS)-octahydro-1H-indole-2-carboxylate hydrochloride stands out as a pivotal intermediate, particularly in the synthesis of Angiotensin-Converting Enzyme (ACE) inhibitors. Its rigid, bicyclic structure serves as a constrained analogue of proline, offering a unique conformational scaffold that is instrumental in the design of potent and selective enzyme inhibitors.

This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the synthesis, purification, characterization, and application of this key pharmaceutical intermediate. The protocols and discussions herein are grounded in established chemical principles and supported by authoritative literature, ensuring both scientific integrity and practical utility.

Physicochemical and Stereochemical Profile

The utility of Ethyl octahydro-1H-indole-2-carboxylate hydrochloride is intrinsically linked to its specific stereochemistry. The (2S,3aS,7aS) isomer is the diastereomer of interest for the synthesis of prominent ACE inhibitors like Perindopril and Trandolapril. This precise spatial arrangement of substituents is crucial for the high-affinity binding of the final drug molecule to the active site of the angiotensin-converting enzyme.

Property	Value	Reference(s)
IUPAC Name	ethyl (2S,3aS,7aS)-octahydro-1H-indole-2-carboxylate hydrochloride
Molecular Formula	C₁₁H₂₀ClNO₂
Molecular Weight	233.73 g/mol
Appearance	White to off-white crystalline solid	[1]
Stereochemistry	(2S,3aS,7aS)	[2]
Chirality	Three chiral centers	[3]
Solubility	Soluble in water and polar organic solvents like ethanol and methanol.

Synthesis of Ethyl (2S,3aS,7aS)-octahydro-1H-indole-2-carboxylate hydrochloride: A Multi-step Approach

The synthesis of the title compound is a multi-step process that begins with the stereoselective reduction of an indole precursor, followed by esterification. The entire process must be carefully controlled to maintain the desired stereochemistry.

Protocol 1: Synthesis of (2S,3aS,7aS)-octahydro-1H-indole-2-carboxylic acid

The foundational step is the catalytic hydrogenation of (S)-indoline-2-carboxylic acid to establish the cis-fused ring system of the octahydroindole core.

Causality Behind Experimental Choices:

• Catalyst: Platinum(IV) oxide (PtO₂) is an effective catalyst for the hydrogenation of the aromatic and pyrrole rings of the indole system.[4]

• Solvent: Glacial acetic acid provides a polar, acidic medium that facilitates the reaction and keeps the starting material and product in solution.[4]

• Temperature and Pressure: Elevated temperature and pressure are employed to drive the hydrogenation to completion.

Step-by-Step Methodology:

• Reaction Setup: In a high-pressure hydrogenation vessel, prepare a solution of (S)-indoline-2-carboxylic acid (e.g., 10 g, 61.3 mmol) in glacial acetic acid (200 mL).

• Catalyst Addition: Carefully add Platinum(IV) oxide (PtO₂) (e.g., 1.0 g, 10% w/w) to the solution.

• Hydrogenation: Seal the vessel and purge with nitrogen, followed by hydrogen. Pressurize the vessel with hydrogen to 50 bar and heat to 60°C with vigorous stirring.[5]

• Reaction Monitoring: Maintain the reaction for 24 hours or until hydrogen uptake ceases. The reaction progress can be monitored by techniques such as TLC or HPLC.

• Work-up: After cooling and venting the vessel, remove the catalyst by filtration through a pad of Celite®. Wash the filter cake with glacial acetic acid.

• Isolation: Concentrate the filtrate under reduced pressure to dryness.

• Purification: Recrystallize the resulting residue from ethanol to yield pure (2S,3aS,7aS)-octahydro-1H-indole-2-carboxylic acid as a white solid.

Parameter	Value
Typical Yield	80-90%
Purity (by HPLC)	>98%
Appearance	White crystalline solid

Protocol 2: Esterification to Ethyl (2S,3aS,7aS)-octahydro-1H-indole-2-carboxylate hydrochloride

The synthesized carboxylic acid is then converted to its ethyl ester hydrochloride via a Fischer esterification reaction.

Causality Behind Experimental Choices:

• Reagents: Thionyl chloride is used to activate the carboxylic acid by forming an acyl chloride in situ. This is a common and efficient method for esterification.[5] The subsequent addition of ethanol acts as the nucleophile to form the ethyl ester. The use of ethanolic HCl is another established method for Fischer esterification.[6][7]

• Temperature Control: The initial reaction with thionyl chloride is performed at low temperature to control the exothermic reaction and minimize side products.

Step-by-Step Methodology:

• Reaction Setup: Suspend (2S,3aS,7aS)-octahydro-1H-indole-2-carboxylic acid (e.g., 10 g, 59.1 mmol) in anhydrous ethanol (150 mL) in a round-bottom flask equipped with a reflux condenser and a calcium chloride drying tube.

• Acidification: Cool the suspension in an ice bath and slowly bubble dry hydrogen chloride gas through the mixture with stirring until saturation, or alternatively, add acetyl chloride dropwise.

• Reaction: Heat the mixture to reflux and maintain for 4-6 hours, or until the reaction is complete as monitored by TLC.

• Isolation: Cool the reaction mixture to room temperature and then to 0-5°C in an ice bath to induce crystallization.

• Purification: Collect the precipitated solid by vacuum filtration, wash with cold anhydrous diethyl ether, and dry under vacuum to yield Ethyl (2S,3aS,7aS)-octahydro-1H-indole-2-carboxylate hydrochloride.

Parameter	Value
Typical Yield	85-95%
Purity (by HPLC)	>99%
Appearance	White to off-white crystalline solid

Visualization of the Synthetic Workflow:

Caption: Synthetic workflow for Ethyl octahydro-1H-indole-2-carboxylate hydrochloride.

Application in the Synthesis of Perindopril Erbumine

Ethyl (2S,3aS,7aS)-octahydro-1H-indole-2-carboxylate hydrochloride is a key starting material for the synthesis of Perindopril, a widely used ACE inhibitor. The core of this synthesis is a peptide coupling reaction.

Protocol 3: Peptide Coupling to form Perindopril Benzyl Ester

This protocol describes the coupling of a protected form of the octahydroindole intermediate with N-((S)-1-ethoxycarbonyl-butyl)-(S)-alanine. For this reaction, the benzyl ester of octahydroindole-2-carboxylic acid is often used, which can be prepared in a similar manner to the ethyl ester. The hydrochloride salt of the ethyl ester can also be used directly after neutralization.

Causality Behind Experimental Choices:

• Coupling Agents: Dicyclohexylcarbodiimide (DCC) and 1-hydroxybenzotriazole (HOBt) are a classic combination for peptide bond formation. DCC activates the carboxylic acid, and HOBt acts as an additive to increase yields and reduce the risk of racemization by forming a more stable activated ester intermediate.[8][9]

• Base: Triethylamine (TEA) is used as an acid scavenger to neutralize the hydrochloride salt of the amine and any acidic byproducts formed during the reaction, thereby driving the reaction to completion.[3][10]

Step-by-Step Methodology:

• Neutralization: In a reactor, suspend Ethyl (2S,3aS,7aS)-octahydro-1H-indole-2-carboxylate hydrochloride (e.g., 10 g, 42.8 mmol) in a suitable solvent like dichloromethane (150 mL). Add triethylamine (e.g., 6.0 mL, 42.8 mmol) and stir for 15 minutes at room temperature to obtain the free base.

• Reagent Addition: To this solution, add N-((S)-1-ethoxycarbonyl-butyl)-(S)-alanine (e.g., 9.3 g, 42.8 mmol), followed by 1-hydroxybenzotriazole (HOBt) (e.g., 5.8 g, 42.8 mmol).

• Coupling: Cool the mixture to 0°C in an ice bath and add a solution of dicyclohexylcarbodiimide (DCC) (e.g., 8.8 g, 42.8 mmol) in dichloromethane (50 mL) dropwise.

• Reaction: Allow the reaction mixture to warm to room temperature and stir for 12-24 hours. The formation of a white precipitate (dicyclohexylurea, DCU) will be observed.

• Work-up: Filter off the precipitated DCU and wash the filter cake with dichloromethane.

• Purification: Wash the filtrate successively with 1N HCl, saturated sodium bicarbonate solution, and brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude Perindopril ethyl ester.

Parameter	Value
Typical Yield	70-85%
Purity (by HPLC)	>95% (crude)
Appearance	Viscous oil or solid

Visualization of the Peptide Coupling Mechanism:

Caption: Mechanism of DCC/HOBt mediated peptide coupling.

Analytical Characterization: Purity Assessment of a Non-Chromophoric Intermediate

A significant analytical challenge in working with Ethyl octahydro-1H-indole-2-carboxylate hydrochloride is its lack of a UV-absorbing chromophore, rendering standard HPLC-UV detection methods ineffective.[3][7] Therefore, a universal detection method such as Refractive Index Detection (RID) is required.

Protocol 4: Purity Determination by HPLC with Refractive Index Detection (HPLC-RID)

This protocol outlines a method for the analysis of Ethyl octahydro-1H-indole-2-carboxylate hydrochloride and its potential diastereomeric impurities.

Causality Behind Experimental Choices:

• Detector: A Refractive Index Detector (RID) is used as it is a universal detector that measures changes in the refractive index of the mobile phase as the analyte elutes, making it suitable for non-chromophoric compounds.[3][9]

• Mobile Phase: A buffered aqueous mobile phase is used to ensure good peak shape and resolution of the polar analyte and its potential isomers on a reverse-phase column.[9]

Step-by-Step Methodology:

• System Preparation:

  • HPLC System: An HPLC system equipped with a pump, autosampler, column oven, and a Refractive Index Detector (RID).

  • Column: C18 reverse-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size).

  • Mobile Phase: Prepare a 10 mM potassium phosphate buffer and adjust the pH to 3.0 with phosphoric acid. Filter and degas the mobile phase.[9]

• Chromatographic Conditions:

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 35°C.[9]

  • Injection Volume: 20 µL.

  • Run Time: Sufficient to elute all components (e.g., 30 minutes).

• Sample Preparation:

  • Prepare a solution of Ethyl octahydro-1H-indole-2-carboxylate hydrochloride in the mobile phase at a concentration of approximately 1 mg/mL.

• Analysis:

  • Equilibrate the column with the mobile phase until a stable baseline is achieved on the RID.

  • Inject the sample and record the chromatogram.

  • Purity is determined by calculating the area percentage of the main peak relative to the total area of all peaks.

Parameter	Typical Value
Column	C18, 250 x 4.6 mm, 5 µm
Mobile Phase	10 mM Potassium Phosphate, pH 3.0
Flow Rate	1.0 mL/min
Column Temperature	35°C
Detection	Refractive Index (RI)

Safety, Handling, and Storage

As with all chemical reagents, proper safety precautions must be observed when handling Ethyl octahydro-1H-indole-2-carboxylate hydrochloride and the reagents used in its synthesis.

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety glasses, a lab coat, and chemical-resistant gloves.

• Handling: Handle in a well-ventilated area, preferably in a fume hood, especially when working with thionyl chloride and DCC. Avoid inhalation of dust and vapors.

• Storage: Store Ethyl octahydro-1H-indole-2-carboxylate hydrochloride in a tightly sealed container in a cool, dry place, away from incompatible materials.

• Specific Hazards:

  • Thionyl Chloride: Highly corrosive and lachrymatory. Reacts violently with water.

  • Dicyclohexylcarbodiimide (DCC): A potent skin sensitizer and should be handled with extreme care to avoid contact.[1][11]

Conclusion

Ethyl (2S,3aS,7aS)-octahydro-1H-indole-2-carboxylate hydrochloride is a valuable and versatile intermediate in pharmaceutical synthesis. Its successful application hinges on the careful control of stereochemistry during its synthesis and the use of appropriate analytical techniques for its characterization. The protocols and insights provided in this document offer a robust framework for the effective utilization of this important building block in drug discovery and development.

References

• WO2011009021A1 - Processes for the synthesis of (2s, 3ar, 7as)-octahydro-1h-indole carboxylic acid as an intermediate for trandolapril. (2011). Google Patents.

• HOBt and HOAt Peptide Coupling Mechanism, Reactivity & Safety. (n.d.). CEM Corporation. Retrieved from [Link]

• DCC Coupling With HOBt Activation Mechanism. (2023). The Organic Chemistry Tutor. Retrieved from [Link]

• Peptide Coupling in the Presence of Highly Hindered Tertiary Amines. (1995). ACS Publications. Retrieved from [Link]

• Lynch, W. E., Whitlock, C. R., & Padgett, C. W. (2020). Ethyl 1H-indole-2-carboxylate. IUCrData, 5(11), x201205. Retrieved from [Link]

• Ethyl indole-2-carboxylate. (n.d.). Organic Syntheses. Retrieved from [Link]

• Separation and Quantification of Octahydro-1h-Indole-2-Carboxilic Acid and Its Three Isomers by HPLC using Refractive Index Detector. (2012). Longdom Publishing. Retrieved from [Link]

• CN101544593A - Synthetic method of (2s, 3aS, 7aS)-octahydro-1H-indole-2-carboxylic acid. (2009). Google Patents.
• EP1724260B1 - Process for the synthesis of (2S, 3aR, 7aS)octahydroindole-2-carboxylic acid and its conversion to trandolapril. (2008). Google Patents.

• Process For Industrially Viable Preparation Of Esters Of (S,S,S)octahydroindole 2 Carboxylic Acid. (2007). Quick Company. Retrieved from [Link]

• Process for for synthesis of (2S,3aS,7aS)-1-(S)-alanyl-octahydro-1H-indole-2- carboxylic acid derivatives and use in the synthes. (2005). Google Patents.

• What is the role of TEA in amide coupling, in the reaction between the 2nd amine and benzoyl chloride? (2014). ResearchGate. Retrieved from [Link]

• Fischer Esterification - Carboxylic Acid to Ester Under Acidic Conditions. (2022). Master Organic Chemistry. Retrieved from [Link]

• Efficient Esterification of Carboxylic Acids with Alcohols by Hydrogen Peroxide as a Novel Condensing Agent. (2012). Asian Journal of Chemistry. Retrieved from [Link]

• Versatile methodology for the synthesis and α-functionalization of (2R,3aS,7aS)-octahydroindole-2-carboxylic acid. (2012). National Center for Biotechnology Information. Retrieved from [Link]

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Application Note: High-Resolution 1H and 13C NMR Characterization of Ethyl octahydro-1H-indole-2-carboxylate hydrochloride

Target Audience: Researchers, Analytical Scientists, and Drug Development Professionals Document Type: Technical Application Guide & Protocol

Introduction & Mechanistic Context

Ethyl octahydro-1H-indole-2-carboxylate hydrochloride is a conformationally constrained, bicyclic non-proteinogenic amino acid derivative. It is most prominently recognized as a critical chiral building block in the synthesis of angiotensin-converting enzyme (ACE) inhibitors, such as Perindopril and Trandolapril [1].

The pharmacological efficacy of these active pharmaceutical ingredients (APIs) is strictly dependent on the stereochemistry of the octahydroindole core. The (2S, 3aS, 7aS) stereoisomer—often referred to as L-Oic—features a fused cyclohexane ring that adopts a rigid chair conformation. This specific geometry is essential for anchoring polyproline II helical structures in peptidomimetics [2].

Causality in Experimental Design (E-E-A-T)

As a Senior Application Scientist, it is crucial to understand why specific analytical conditions are chosen rather than just following a recipe:

• Salt Form Stabilization: The free base of the ethyl ester is highly susceptible to degradation, oxidation, and spontaneous intramolecular side reactions (such as diketopiperazine formation). Isolation as the hydrochloride salt protonates the secondary amine, ensuring long-term thermodynamic stability. In NMR spectroscopy, this protonation induces a strong deshielding effect, shifting the adjacent α -proton (C2-H) and bridgehead proton (C7a-H) significantly downfield, which aids in signal resolution.

• Solvent Selection (DMSO-d6 vs. D2O): While D2O is commonly used for water-soluble salts, it causes rapid H/D exchange of the NH2+​ protons. We mandate the use of anhydrous DMSO-d6 for this protocol. This choice is deliberate: it provides excellent solubility for the HCl salt while preserving the NH2+​ signals. Observing these amine protons acts as a self-validating check for the integrity of the hydrochloride salt [3].

Experimental Protocol: Self-Validating NMR Workflow

Step-by-step NMR acquisition and processing workflow for structural elucidation.

Step-by-Step Methodology

• Sample Preparation: Weigh exactly 15–20 mg of Ethyl octahydro-1H-indole-2-carboxylate hydrochloride into a clean glass vial.

• Solvent Addition: Add 0.6 mL of high-purity, anhydrous DMSO-d6 (containing 0.03% v/v TMS as an internal standard). Vortex for 30 seconds until complete dissolution is achieved.

• Transfer: Transfer the homogeneous solution into a standard 5 mm precision NMR tube using a glass Pasteur pipette. Ensure the sample depth is at least 4 cm to prevent magnetic field inhomogeneity.

• Instrument Tuning: Insert the sample into a 400 MHz (or higher) NMR spectrometer. Lock the magnetic field to the deuterium signal of DMSO-d6. Tune and match the probe manually or automatically to the 1H and 13C frequencies. Shim the magnet until the TMS signal FWHH (Full Width at Half Height) is < 1.0 Hz.

• 1H NMR Acquisition: Acquire the 1H spectrum using a standard single-pulse sequence (zg30). Set the relaxation delay (D1) to 2.0 seconds to ensure complete longitudinal relaxation, allowing for accurate quantitative integration. Acquire 16–32 scans.

• 13C NMR Acquisition: Acquire the 13C spectrum using proton decoupling (zgpg30). Set D1 to 2.0 seconds and acquire a minimum of 1024 scans to achieve an adequate signal-to-noise ratio for the quaternary ester carbonyl carbon.

• 2D NMR (Optional but Recommended): For absolute stereochemical validation, acquire a 2D NOESY spectrum with a mixing time of 300–500 ms.

Data Presentation & Structural Assignment

Internal Calibration Standard (Self-Validation): To ensure the protocol is self-validating, the integration of the ester CH3​ triplet at ~1.25 ppm must be set to exactly 3.00. The α -proton (C2-H) must subsequently integrate to 1.00 ± 0.05. Any deviation indicates incomplete esterification, epimerization, or the presence of co-eluting impurities.

Table 1: 1H NMR Assignments (400 MHz, DMSO-d6)

Chemical Shift (ppm)	Multiplicity	Integration	Assignment
~9.50	Broad singlet	2H	NH2+​ (Amine salt protons)
~4.45	Doublet of doublets	1H	C2-H ( α -proton)
~4.20	Quartet (J = 7.1 Hz)	2H	Ester −CH2​−
~3.80	Multiplet	1H	C7a-H (Bridgehead next to N)
~2.35	Multiplet	1H	C3a-H (Bridgehead)
1.20 – 2.10	Multiplets	10H	C3, C4, C5, C6, C7 (Ring CH2​ protons)
~1.25	Triplet (J = 7.1 Hz)	3H	Ester −CH3​

Table 2: 13C NMR Assignments (100 MHz, DMSO-d6)

Chemical Shift (ppm)	Carbon Type	Assignment
~169.5	Quaternary (C=O)	Ester Carbonyl
~61.8	Secondary ( CH2​ )	Ester −CH2​−
~58.5	Tertiary (CH)	C2 ( α -carbon)
~56.2	Tertiary (CH)	C7a (Bridgehead next to N)
~36.5	Tertiary (CH)	C3a (Bridgehead)
20.5 – 32.1	Secondary ( CH2​ )	C3, C4, C5, C6, C7 (Ring carbons)
~14.2	Primary ( CH3​ )	Ester −CH3​

Stereochemical Elucidation via NOESY

The relative stereochemistry of the (2S, 3aS, 7aS) isomer can be definitively assigned by analyzing the Nuclear Overhauser Effect (NOE) correlations. Because the rings are cis-fused and the C2-carboxylate is positioned to maintain an all-cis relationship with the bridgehead protons, the C2-H, C3a-H, and C7a-H protons all reside on the same face of the bicyclic system.

Key NOESY correlations establishing the all-cis (2S, 3aS, 7aS) relative stereochemistry.

Diagnostic NOE Cross-Peaks:

• A strong NOE cross-peak between C2-H (~4.45 ppm) and C3a-H (~2.35 ppm) confirms their syn-facial relationship.

• A strong NOE cross-peak between C3a-H and C7a-H (~3.80 ppm) confirms the cis-fusion of the cyclohexane and cyclopentane rings.

• The absence of a strong NOE between C2-H and the ester alkyl protons ensures the ester group is oriented equatorially/exo, minimizing steric clash and confirming the structural integrity required for downstream API synthesis.

References

• PubChem. "Octahydroindole-2-carboxylic acid | C9H15NO2 | CID 3274680". National Center for Biotechnology Information. Available at:[Link]

• Organic & Biomolecular Chemistry. "Construction of a polyproline structure with hydrophobic exterior using octahydroindole-2-carboxylic acid". Royal Society of Chemistry (2016). DOI: 10.1039/C6OB02306A. Available at:[Link]

• US Patent Office. "Process for the preparation of perindopril" (US20080071094A1). Google Patents.

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Pilot Plant Scale-Up Synthesis Considerations for Ethyl Octahydro-1H-indole-2-carboxylate Hydrochloride

Executive Summary & Process Rationale

Ethyl octahydro-1H-indole-2-carboxylate hydrochloride is a conformationally constrained chiral intermediate critical to the commercial synthesis of blockbuster Angiotensin Converting Enzyme (ACE) inhibitors, including 1[1] and 2[2]. Transitioning the synthesis of this molecule from a laboratory bench to a pilot plant environment (10–50 kg scale) requires rigorous process engineering. The core challenge lies in the exhaustive catalytic hydrogenation of the highly resonance-stabilized indole nucleus, followed by controlled hydrochloride salt formation without degrading the delicate ester moiety.

Mechanistic Principles of Indole Hydrogenation

The catalytic hydrogenation of unprotected indoles is notoriously difficult due to the thermodynamic stability of the aromatic system. In standard neutral solvents, indoles resist reduction or poison the metal catalyst via the formation of cyclic secondary amines[3].

To overcome this thermodynamic barrier at scale, the process utilizes glacial acetic acid as both the solvent and the acidic promoter. Under these conditions, the indole is protonated at the C-3 position, generating an3[3]. This protonation effectively disrupts the aromaticity of the pyrrole ring, significantly lowering the activation energy required for the subsequent reduction of both the pyrrole and benzene rings by the Palladium on Carbon (Pd/C) catalyst. Furthermore, while over-reduction to the octahydroindole is often viewed as a problematic byproduct in standard indoline synthesis[3], it is the explicit target of this process, typically requiring pressures of 0.1–5 MPa to drive the reaction to completion[1].

Process Engineering & Scale-Up Parameters

Scaling up involves shifting from surface aeration (e.g., Parr shakers) to deep gas dispersion in stirred-tank reactors. The following table summarizes the critical engineering adaptations required to maintain process safety, mass transfer ( kL​a ), and yield.

Parameter	Laboratory Scale (100 g)	Pilot Plant Scale (10 kg)	Engineering Rationale & Causality
Reactor Configuration	1 L Parr Shaker	100 L Hastelloy Stirred Tank	Shakers provide high surface renewal but scale poorly. Pilot reactors use gas-entrainment impellers to maximize kL​a for H2​ dispersion.
Solvent System	Glacial Acetic Acid (500 mL)	Glacial Acetic Acid (50 L)	Acts as both solvent and acid promoter to disrupt indole aromaticity, facilitating deep reduction[1][3].
Catalyst Loading	10% Pd/C (10 g, dry)	10% Pd/C (1.0 kg, 50% wetted)	Wetting is mandatory at the pilot scale to prevent the pyrophoric ignition of solvent vapors during charging.
Operating Pressure	3.0 MPa (Static)	3.0 - 5.0 MPa (Regulated)	Continuous H2​ makeup is required to maintain the thermodynamic driving force for complete reduction to the octahydro state[1].
Heat Removal	Ambient Air Cooling	Chilled Water Jacket	The reduction of two aromatic rings is highly exothermic; active cooling prevents thermal runaway and byproduct formation.
Filtration Method	Open Büchner Funnel	Enclosed Nutsche Filter	Prevents exposure of hydrogen-saturated, highly active Pd/C to atmospheric oxygen, eliminating severe fire risks.

Process Workflow Diagram

Pilot workflow for Ethyl octahydro-1H-indole-2-carboxylate HCl synthesis and isolation.

Self-Validating Pilot Protocol (10 kg Scale)

To ensure trustworthiness and reproducibility, this protocol is designed as a self-validating system . Progression between phases is strictly gated by In-Process Controls (IPCs) to prevent downstream failures.

Phase 1: Aromatic Disruption and Catalytic Hydrogenation

• Reactor Preparation: Purge a 100 L Hastelloy hydrogenator with N2​ (3 cycles of pressurization/venting).

• Substrate Charging: Charge 10.0 kg of Ethyl indole-2-carboxylate and 50 L of glacial acetic acid.

  • Causality: Acetic acid protonates the indole, disrupting resonance stabilization and allowing the reaction to proceed under pilot-scale pressures[1][3].

• Catalyst Charging: Prepare a slurry of 1.0 kg of 10% Pd/C (50% water-wet) in 5 L of acetic acid. Transfer to the reactor under a strict N2​ blanket.

• Hydrogenation: Pressurize the reactor with H2​ to 3.0 MPa. Heat the jacket to maintain an internal temperature of 50–60 °C. Set the gas-entrainment agitator to 300 RPM.

• IPC Gating (Go/No-Go): Monitor H2​ uptake. After uptake ceases (approx. 12–16 hours), pull an aliquot for HPLC analysis.

  • Validation Criterion: The intermediate indoline must be < 0.5% AUC . If > 0.5%, re-pressurize and hold for an additional 2 hours.

Phase 2: Pyrophoric Catalyst Recovery and Solvent Exchange

• Purging: Cool the reactor to 20 °C. Vent the H2​ gas and purge the headspace with N2​ for 3 cycles.

• Filtration: Transfer the reaction mixture through an enclosed Nutsche filter to remove the Pd/C catalyst.

  • Causality: Enclosed filtration is mandatory. Hydrogen-saturated Pd/C will spontaneously ignite if exposed to atmospheric oxygen.

• Solvent Swap: Transfer the filtrate to a glass-lined concentration vessel. Distill off the acetic acid under vacuum (50 mbar, internal temp < 45 °C). Reconstitute the viscous residue in 40 L of anhydrous ethyl acetate (EtOAc).

• IPC Gating (Go/No-Go): Perform a Karl Fischer (KF) titration on the EtOAc solution.

  • Validation Criterion: Water content must be < 0.1% w/w . Causality: Excess moisture will catalyze the hydrolysis of the ethyl ester during the highly acidic salt formation step, destroying the product.

Phase 3: Exothermic Salt Formation and Crystallization

• Cooling: Chill the EtOAc solution to 0–5 °C using a glycol jacket.

• Salt Formation: Slowly bubble anhydrous HCl gas (or add a pre-titrated solution of HCl in EtOAc) into the reactor. Maintain the internal temperature strictly below 15 °C.

  • Causality: The protonation of the secondary amine is highly exothermic. Temperature spikes in the presence of HCl will lead to ester cleavage and degradation.

• IPC Gating (Go/No-Go): Extract a 1 mL organic aliquot with 1 mL of DI water and measure the pH of the aqueous phase.

  • Validation Criterion: pH must be between 1.0 and 2.0 .

• Isolation: Add 50 g of authentic seed crystals. Stir at 0 °C for 4 hours to maximize crystal yield. Filter the resulting white crystalline slurry, wash with cold EtOAc, and dry under vacuum at 40 °C to yield Ethyl octahydro-1H-indole-2-carboxylate hydrochloride[4].

References

• Heterogeneous catalytic hydrogenation of unprotected indoles in water: A green solution to a long-standing challenge - PMC. nih.gov. 3

• A STUDY ON THE STEREOCHEMICAL PURITY OF TRANDOLAPRIL AND - OCTAHYDRO-1H-INDOLE-2-CARBOXYLIC ACID BY HPLC METHOD. ptfarm.pl. 2

• CN101544593A - Synthetic method of (2s, 3aS, 7aS)-octahydro-1H-indole-2-carboxylic acid. google.com. 1

• AU2010273259B2 - Processes for the synthesis of (2S, 3aR, 7aS)-octahydro-1H-indole carboxylic acid as an intermediate for trandolapril. google.com. 4

• Ir-Catalyzed Asymmetric Hydrogenation of Unprotected Indoles: Scope Investigations and Mechanistic Studies. chinesechemsoc.org. 5

Sources

• 1. CN101544593A - Synthetic method of (2s, 3aS, 7aS)-octahydro-1H-indole-2-carboxylic acid - Google Patents [patents.google.com]
• 2. ptfarm.pl [ptfarm.pl]
• 3. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 4. AU2010273259B2 - Processes for the synthesis of (2S, 3aR, 7aS)-octahydro-1H-indole carboxylic acid as an intermediate for trandolapril - Google Patents [patents.google.com]
• 5. chinesechemsoc.org [chinesechemsoc.org]

Application Notes &amp; Protocols: Enantioselective Synthesis of Ethyl (2S, 3aS, 7aS)-octahydro-1H-indole-2-carboxylate Hydrochloride

Executive Summary & Mechanistic Rationale

Ethyl (2S, 3aS, 7aS)-octahydro-1H-indole-2-carboxylate hydrochloride is a highly valuable chiral building block, serving as a critical intermediate in the synthesis of blockbuster angiotensin-converting enzyme (ACE) inhibitors such as Perindopril and Trandolapril[1]. The pharmacological efficacy of these APIs is strictly dictated by the (2S, 3aS, 7aS) stereochemical configuration, making the enantioselective and diastereoselective construction of the octahydroindole core a paramount objective in process chemistry.

Causality in Experimental Design

The complete hydrogenation of the indole core is notoriously difficult due to the highly resonance-stabilized aromatic nucleus and the tendency of the partially reduced indoline intermediate to poison metal catalysts[2]. To overcome this, two distinct synthetic paradigms have been developed:

• The Industrial Standard (Classical Resolution): This route utilizes PtO₂ (Adam's Catalyst) in strongly acidic media (e.g., trifluoroacetic acid). The acid protonates the C-3 position of the indole, generating an iminium ion that disrupts aromaticity and facilitates complete reduction to the racemic cis-octahydroindole[2]. Subsequent diastereomeric salt crystallization using (1S)-(+)-10-camphorsulfonic acid (CSA) isolates the desired (2S, 3aS, 7aS) enantiomer[3].

• State-of-the-Art Asymmetric Dual-Catalysis: Building upon Kuwano's pioneering work in asymmetric indole hydrogenation[4], recent advancements utilize a dual-function Ruthenium N-heterocyclic carbene (Ru-NHC) catalyst. At room temperature, the homogeneous Ru-NHC complex enantioselectively reduces the pyrrole ring. Upon heating to 100 °C, the complex aggregates into heterogeneous Ru nanoparticles, which diastereoselectively reduce the remaining benzene ring without eroding the established stereocenters[5].

Why the Hydrochloride Salt?

The free base of ethyl octahydroindole-2-carboxylate is a pale yellow oil that is susceptible to oxidative degradation[3]. Conversion to the hydrochloride salt yields a highly stable, crystalline solid. This not only ensures long-term shelf life but acts as a self-validating purification step, purging trace diastereomers and upgrading the enantiomeric excess (ee) of the final intermediate.

Synthetic Workflows & Mechanistic Pathways

Fig 1: Synthetic workflows comparing classical resolution vs. asymmetric dual-catalysis.

Fig 2: Dual-function Ru-NHC catalytic mechanism for complete indole hydrogenation.

Experimental Protocols (Self-Validating Systems)

Protocol A: Scalable Industrial Route (Hydrogenation & Resolution)

This protocol is optimized for multi-gram scale-up, utilizing robust, commercially available reagents[3].

Step A1: Complete Hydrogenation to Racemic cis-Ethyl Octahydroindole-2-carboxylate

• Preparation: In a high-pressure Parr reactor, dissolve 27.0 g of ethyl indole-2-carboxylate in 250 mL of trifluoroacetic acid (TFA).

• Catalyst Addition: Carefully add 2.05 g of Platinum(IV) oxide (PtO₂, Adam's catalyst) under a nitrogen blanket.

• Hydrogenation: Pressurize the vessel with H₂ to 50 psi. Stir vigorously at room temperature for 24 hours.

  • In-Process Control (IPC) 1: Monitor hydrogen uptake. Once pressure stabilizes, sample the mixture. Perform TLC (Ether/Hexane 1:1) to confirm the complete disappearance of the UV-active starting material.

• Workup: Filter the mixture through a pad of Celite to remove the catalyst. Concentrate the filtrate in vacuo. Suspend the resulting residue in diethyl ether (300 mL) and carefully wash with cold 1N NaOH until the aqueous layer is pH > 9.

• Isolation: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate to yield racemic cis-ethyl octahydroindole-2-carboxylate as a pale yellow oil.

Step A2: Chiral Resolution via Diastereomeric Salt Formation

• Salt Formation: Dissolve 116 g of (1S)-(+)-10-camphorsulfonic acid (CSA) in 1 L of warm ethyl acetate. Add a solution of 86 g of the racemic oil (from Step A1) dissolved in 1 L of ethyl acetate[3].

• Crystallization: Heat the mixture to reflux until a clear solution is obtained. Allow it to cool slowly to room temperature over 12 hours to promote the crystallization of the desired diastereomeric salt.

• Filtration: Filter the precipitated crystals. Recrystallize the filter cake from a mixture of isopropanol (500 mL) and ethyl acetate (1800 mL) to achieve optical purity.

  • IPC 2: Perform Chiral HPLC on a neutralized aliquot of the crystals. Proceed to the next step only if the ee is >98%.

Step A3: Free Base Liberation and Hydrochloride Salt Formation

• Liberation: Suspend the optically pure CSA salt in diethyl ether (500 mL). Add 1N NaOH and stir for 15 minutes until the solid completely dissolves and the aqueous phase is pH 9.

• Extraction: Separate the organic layer, wash with brine, dry over MgSO₄, and filter.

• Salt Formation: Cool the ethereal solution to 0 °C. Slowly add 1.1 equivalents of anhydrous ethanolic HCl (or 2M HCl in diethyl ether) dropwise under vigorous stirring.

• Validation: Filter the resulting white precipitate, wash with cold ether, and dry under vacuum.

  • Final IPC: Verify the identity and purity via ¹H NMR (D₂O) and specific rotation [α]D.

Protocol B: Direct Asymmetric Dual-Catalysis (Advanced Route)

This protocol utilizes a single-pot, temperature-ramped dual-catalysis strategy to bypass the resolution step entirely[5].

• Preparation: In an argon-filled glovebox, charge a stainless-steel autoclave with ethyl indole-2-carboxylate (1.0 mmol), the chiral Ru-NHC catalyst Ru((R,R)-SINpEt)₂ (2.0 mol %), and anhydrous n-hexane (5.0 mL).

• Homogeneous Phase (Enantioselective): Pressurize the autoclave with H₂ gas to 100 bar. Stir the reaction mixture at room temperature (25 °C) for 48 hours.

  • IPC 1: Depressurize carefully and take a micro-aliquot. Analyze via ¹H NMR to confirm >95% conversion to the chiral indoline intermediate.

• Heterogeneous Phase (Diastereoselective): Re-pressurize to 100 bar H₂ if necessary. Increase the temperature to 100 °C and stir for an additional 48 hours. This thermal trigger induces the aggregation of the Ru-NHC complex into active Ru nanoparticles[5].

• Workup & Salt Formation: Cool the reactor, vent the H₂, and filter the mixture through a short silica plug to remove the metal nanoparticles. Concentrate the filtrate, dissolve in diethyl ether, and precipitate the hydrochloride salt using ethanolic HCl as described in Step A3.

  • Final IPC: Chiral GC-MS or HPLC to confirm >95% ee and >99:1 dr.

Quantitative Data Summarization

The following table summarizes the operational metrics and outcomes of the two protocols, allowing process chemists to select the appropriate methodology based on scale and infrastructure.

Parameter	Route A: Classical Resolution	Route B: Asymmetric Dual-Catalysis
Catalyst System	PtO₂ (Adam's Catalyst)	Ru((R,R)-SINpEt)₂
H₂ Pressure Required	50 psi (~3.4 bar)	100 bar
Temperature Profile	Ambient (20–25 °C)	25 °C (48 h) → 100 °C (48 h)
Enantiomeric Excess (ee)	>99% (Post-crystallization)	>95% (Direct from catalysis)
Diastereomeric Ratio (dr)	>99:1 (cis selectivity)	87:13 to 95:5 (cis selectivity)
Overall Yield	~35–40% (Max 50% due to resolution)	~70–80%
Primary Advantage	Highly scalable, utilizes standard equipment	High atom economy, no chiral waste

References

• Benchchem.Application Notes and Protocols for the Synthesis of Perindopril Utilizing an Octahydro-1H-indole-2-carboxylic Acid Intermediate.
• Organic Letters (ACS Publications).Heterogeneous Catalytic Hydrogenation of Unprotected Indoles in Water: A Green Solution to a Long-Standing Challenge. (2011).
• Google Patents.EP0236307B1 - Antihypertensive agents, pharmaceutical compositions containing them and processes for the preparation of the agents and compositions.
• Journal of the American Chemical Society (ACS Publications).Catalytic Asymmetric Hydrogenation of Heteroaromatic Compounds, Indoles. (2000).
• Journal of the American Chemical Society (ACS Publications).Ru-NHC-Catalyzed Asymmetric, Complete Hydrogenation of Indoles and Benzofurans: One Catalyst with Dual Function. (2023).

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• 1. benchchem.com [benchchem.com]
• 2. pubs.acs.org [pubs.acs.org]
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• 4. pubs.acs.org [pubs.acs.org]
• 5. pubs.acs.org [pubs.acs.org]

Technical Notes & Optimization

Technical Support Center: Synthesis of Ethyl Octahydro-1H-indole-2-carboxylate Hydrochloride

Welcome to the technical support guide for the synthesis of Ethyl Octahydro-1H-indole-2-carboxylate hydrochloride. This resource is designed for researchers, chemists, and drug development professionals to provide in-depth, field-proven insights into optimizing this synthesis. This guide moves beyond simple protocols to explain the causality behind experimental choices, offering robust troubleshooting strategies to overcome common challenges and improve yield and purity.

The target molecule, often referred to as OIC, is a critical bicyclic proline analogue. Its rigid structure is invaluable for engineering peptides and peptidomimetics with enhanced metabolic stability and bioavailability.[1] It serves as a key intermediate in the synthesis of Angiotensin-Converting Enzyme (ACE) inhibitors, such as Trandolapril, which are fundamental therapies for hypertension and heart failure.[1][2] The synthesis, while well-established, presents several critical junctures where yields can be compromised. This guide aims to provide the expertise needed to navigate these challenges successfully.

General Synthesis Pathway

The most common and effective route to the target compound involves a multi-step process beginning with the stereoselective reduction of an indoline precursor, followed by esterification and salt formation. Each step is critical for the final yield and purity.

Caption: General workflow for the synthesis of the target hydrochloride salt.

Frequently Asked Questions (FAQs)

Q1: What is the most common and reliable synthetic route?

The most widely adopted route involves the catalytic hydrogenation of (S)-indoline-2-carboxylic acid.[1] This method is favored because it effectively establishes the required cis-stereochemistry of the fused bicyclic ring system.[1] The resulting octahydroindole-2-carboxylic acid is then esterified and converted to its hydrochloride salt.

Q2: Why is catalytic hydrogenation the preferred method for creating the octahydro-indole ring?

Catalytic hydrogenation is a highly efficient and atom-economical method for saturating the aromatic ring of the indoline precursor. Compared to chemical reducing agents, it often proceeds with higher stereoselectivity and avoids the introduction of stoichiometric byproducts, simplifying purification. The choice of catalyst, typically Platinum(IV) oxide (PtO₂) or Palladium on Carbon (Pd/C), allows for controlled reduction under manageable conditions of temperature and pressure.[1][3]

Q3: What are the most critical parameters for the hydrogenation step?

The success of the hydrogenation hinges on several factors:

• Catalyst Choice and Loading: PtO₂ in acetic acid is a well-documented system that has shown high yields (approx. 85%) for the desired diastereomer after crystallization.[3] The catalyst loading is crucial; too little may lead to an incomplete reaction, while excess offers diminishing returns.

• Solvent: Glacial acetic acid is a common solvent for this reaction, as it facilitates the reaction and maintains the substrate's solubility.[3]

• Temperature and Pressure: The reaction is typically run at elevated temperatures (e.g., 60°C) and moderate hydrogen pressure.[3] These parameters must be carefully controlled to prevent over-reduction or the formation of side products.[4]

• Purity of Starting Material: The presence of impurities in the starting indoline can poison the catalyst, hindering the reaction.[5]

Q4: How is the desired stereoisomer typically isolated from the reaction mixture?

The hydrogenation of (S)-indoline-2-carboxylic acid results in a mixture of diastereomers. Fortunately, the desired (2S,3aS,7aS) isomer can be effectively separated and purified through selective recrystallization, often from ethanol.[3] This step is critical for the overall purity of the final product.

Q5: Why is the final product converted to a hydrochloride salt?

The free base form of the ethyl ester is typically an oil or low-melting solid that can be difficult to handle and purify. Conversion to the hydrochloride salt provides a stable, crystalline solid with improved handling characteristics and a well-defined melting point.[5][6] This step is standard practice in pharmaceutical chemistry to enhance the stability and shelf-life of amine-containing compounds. A yield of approximately 93% can be expected for this conversion.[3][5]

Troubleshooting Guide

This section addresses common issues encountered during the synthesis, their probable causes, and actionable solutions grounded in chemical principles.

Issue Encountered	Probable Cause(s)	Recommended Solutions & Rationale
Low or No Conversion during Hydrogenation	1. Catalyst Deactivation/Poisoning: Impurities in the starting material or solvent (e.g., sulfur compounds) can poison noble metal catalysts. The secondary amine product itself can also inhibit the catalyst.[4][5][7] 2. Insufficient Hydrogen Pressure: The system may have a leak, or the initial pressure is too low for the reaction to proceed efficiently. 3. Suboptimal Temperature: The reaction may be too slow at lower temperatures.	1. Catalyst & Reagent Purity: Ensure high-purity (S)-indoline-2-carboxylic acid and use anhydrous, high-grade solvents. If poisoning is suspected, increasing catalyst loading may help, but addressing the impurity source is the best long-term solution. 2. System Check: Verify that the hydrogenation apparatus is properly sealed and maintains pressure. Ensure the system is adequately flushed with hydrogen to remove air. 3. Optimize Temperature: Maintain a consistent temperature as specified in the protocol (e.g., 60°C).[3]
Formation of Side Products (e.g., Over-reduction)	1. Harsh Reaction Conditions: Prolonged reaction times, excessive temperature, or high hydrogen pressure can lead to the further reduction of the desired indoline product.[4] 2. Incorrect Catalyst: The choice of catalyst can influence selectivity. Some catalysts may be too active, promoting unwanted side reactions.	1. Monitor Reaction Progress: Use TLC or HPLC to monitor the reaction and stop it once the starting material is consumed to prevent over-reduction. 2. Adhere to Protocol: Use the recommended catalyst (e.g., PtO₂) and conditions that are known to be selective for the desired product.[3] Avoid unnecessarily harsh conditions.
Difficulty in Isolating the Desired Diastereomer	1. Suboptimal Crystallization: The solvent system, cooling rate, or concentration may not be ideal for selective crystallization. 2. Impure Diastereomeric Mixture: The presence of other impurities can interfere with the crystallization process, leading to an oily product or co-crystallization.	1. Optimize Crystallization: Experiment with different solvent systems or solvent ratios. Employ slow cooling to encourage the formation of well-defined crystals. Seeding the solution with a pure crystal of the desired isomer can also be effective. 2. Pre-purification: If the crude product is highly impure, consider a preliminary purification by flash chromatography before attempting crystallization. In very challenging cases, derivatization to facilitate separation can be explored.[5]
Low Yield during HCl Salt Formation	1. Presence of Water: Using aqueous HCl or a non-anhydrous solvent can lead to poor precipitation or hydrolysis of the ester. 2. Incorrect Stoichiometry: An incorrect amount of HCl can result in incomplete salt formation or the formation of undesired salts.	1. Ensure Anhydrous Conditions: Use a solution of HCl in an anhydrous solvent like ethyl acetate or diethyl ether.[3][5] Ensure all glassware is thoroughly dried. 2. Precise HCl Addition: Add a slight excess (e.g., 1.1 equivalents) of HCl to ensure complete conversion. The product should precipitate from the solution.
Inconsistent Results / Poor Reproducibility	1. Variations in Reagent Quality: Batch-to-batch differences in starting materials or solvents can affect the outcome. 2. Inconsistent Reaction Setup: Minor changes in stirring speed, heating, or the rate of reagent addition can impact the reaction. 3. Catalyst Handling: Noble metal catalysts, particularly after use, can be pyrophoric when dry and their activity can vary if not handled consistently.[5]	1. Standardize Reagents: Use reagents from a reliable source and, if possible, from the same batch for a series of experiments. 2. Maintain Consistent Parameters: Document all reaction parameters meticulously. Use consistent equipment and setup for all runs. 3. Standardize Catalyst Handling: Handle the catalyst under an inert atmosphere if necessary and follow a consistent procedure for addition and filtration.

Troubleshooting Workflow for Low Yield

Caption: A decision tree for systematically troubleshooting low yield issues.

Quantitative Data Summary

The following table summarizes reported yields for key steps in the synthesis of OIC derivatives, providing a benchmark for experimental success.

Reaction Step	Catalyst / Reagents	Solvent	Temperature (°C)	Yield (%)	Reference(s)
Catalytic Hydrogenation	PtO₂	Acetic Acid	60	85 (after crystallization)	[3]
Hydrochloride Salt Formation	3N HCl	Anhydrous Ethyl Acetate	Room Temp.	93	[3][5]
Esterification	SOCl₂, then Ethanol	Thionyl Chloride / Ethanol	0°C to RT	93	[8][9]
Overall 5-Step Process	Various	Various	Various	35 - 45	[6]

Detailed Experimental Protocol

This protocol describes a reliable, high-yield synthesis adapted from validated literature procedures.

Part A: Catalytic Hydrogenation of (S)-Indoline-2-carboxylic Acid [1][3]

• Preparation: In a suitable hydrogenation vessel, dissolve (S)-indoline-2-carboxylic acid (3.0 g, 18.38 mmol) in glacial acetic acid (60 mL).

• Catalyst Addition: Carefully add Platinum(IV) oxide (PtO₂, 300 mg, 10% w/w) to the solution.

• Hydrogenation: Seal the vessel and connect it to a hydrogenation apparatus. Flush the system several times with hydrogen gas. Pressurize the vessel to the desired pressure (e.g., 50-60 psi) and heat the mixture to 60°C with vigorous stirring.

• Reaction Monitoring: Continue the hydrogenation for approximately 24 hours or until hydrogen uptake ceases. The reaction can be monitored by taking small aliquots (after carefully venting the system) and analyzing by TLC or LC-MS.

• Workup: After cooling to room temperature, carefully vent the apparatus. Filter the reaction mixture through a pad of Celite® to remove the catalyst. Wash the catalyst pad with additional acetic acid.

• Isolation: Combine the filtrates and concentrate under reduced pressure to remove the acetic acid. This will yield the crude mixture of diastereomers.

• Purification: Recrystallize the resulting solid residue from ethanol to afford pure (2S,3aS,7aS)-octahydro-1H-indole-2-carboxylic acid as a white solid. An expected yield is around 85%.

Part B: Esterification to Ethyl Ester (Adapted from[8])

• Preparation: Suspend the purified (2S,3aS,7aS)-octahydro-1H-indole-2-carboxylic acid (e.g., 2.6 g, 15.4 mmol) in thionyl chloride (SOCl₂, 20 mL) at 0°C in a flask equipped with a reflux condenser and a gas outlet to a scrubber.

• Acyl Chloride Formation: Stir the mixture at 0°C for 1 hour, then allow it to warm to room temperature. The solid should dissolve as the acyl chloride forms.

• Solvent Removal: Remove the excess thionyl chloride under reduced pressure.

• Ester Formation: Carefully add absolute ethanol (20 mL) to the resulting crude acyl chloride at 0°C. Stir the solution overnight, allowing it to warm to room temperature.

• Workup: Quench the reaction by carefully pouring it into a cold, saturated aqueous sodium bicarbonate solution. Extract the product with ethyl acetate (3 x 50 mL). Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate in vacuo to yield the ethyl ester as an oil or solid.

Part C: Hydrochloride Salt Formation [3][5]

• Preparation: Dissolve the crude ethyl (2S,3aS,7aS)-octahydro-1H-indole-2-carboxylate in a minimal amount of anhydrous ethyl acetate.

• Acidification: While stirring, slowly add a 3N solution of HCl in anhydrous ethyl acetate (approximately 8 mL for every 1 mmol of substrate) at room temperature.

• Precipitation: A white precipitate of the hydrochloride salt should form. Continue stirring for 1-2 hours to ensure complete precipitation.

• Isolation: Collect the solid by vacuum filtration. Wash the filter cake with small portions of cold, anhydrous ethyl acetate to remove any soluble impurities.

• Drying: Dry the resulting white solid under vacuum to yield the final product, Ethyl octahydro-1H-indole-2-carboxylate hydrochloride. The expected yield for this step is typically above 90%.

References

• REGIOSPECIFIC FUNCTIONALIZATION OF INDOLE-2-CARBOXYLATES AND DIASTEREOSELECTIVE PREPARATION OF THE CORRESPONDING INDOLINES ValQi. (n.d.). HETEROCYCLES, 51(12).
• Gore, V. G., et al. (2011). Processes for the synthesis of (2s, 3ar, 7as)-octahydro-1h-indole carboxylic acid as an intermediate for trandolapril. WO2011009021A1. Google Patents.

• Kuang, C., et al. (2000). Catalytic Asymmetric Hydrogenation of Heteroaromatic Compounds, Indoles. Journal of the American Chemical Society, 122(33), 8125-8126. ACS Publications. Available from: [Link]

• Palyam, V., et al. (2011). Heterogeneous catalytic hydrogenation of unprotected indoles in water: A green solution to a long-standing challenge. Organic Letters, 13(19), 5268-5271. PMC. Available from: [Link]

• Kim, H., et al. (2014). Metal-Free C–H Amination for Indole Synthesis. Organic Letters, 16(14), 3832-3835. ACS Publications. Available from: [Link]

• Palyam, V., et al. (2011). Heterogeneous Catalytic Hydrogenation of Unprotected Indoles in Water: A Green Solution to a Long-Standing Challenge. Organic Letters, 13(19), 5268-5271. ACS Publications. Available from: [Link]

• Wang, D., et al. (2022). Ir-Catalyzed Asymmetric Hydrogenation of Unprotected Indoles: Scope Investigations and Mechanistic Studies. CCS Chemistry. Chinese Chemical Society. Available from: [Link]

• Kumar, A., et al. (2021). Indole-2-carboxamides Optimization for Antiplasmodial Activity. ACS Infectious Diseases, 7(9), 2636-2651. PMC. Available from: [Link]

• Rizzo, J. R., et al. (2021). A Metal-Free Reductive N-Alkylation of Indoles with Aldehydes. Organic Letters, 23(6), 2029-2033. ACS Publications. Available from: [Link]

• (n.d.). Indole-2-carboxylic acid, ethyl ester. Organic Syntheses Procedure. Available from: [Link]

• Al-Fahad, A., et al. (2017). Ethyl 1H-indole-2-carboxylate. IUCrData, 2(6). PMC. Available from: [Link]

• G, S., et al. (2021). Recent advances in the synthesis of indoles and their applications. RSC Advances, 11(52), 32966-32989. RSC Publishing. Available from: [Link]

• Taber, D. F., & Tirunahari, P. K. (2011). Indole synthesis: a review and proposed classification. Tetrahedron, 67(38), 7195-7210. PMC. Available from: [Link]

• El-Achraf, A., et al. (2012). Versatile methodology for the synthesis and α-functionalization of (2R,3aS,7aS)-octahydroindole-2-carboxylic acid. Arkivoc, 2012(5), 188-204. PMC. Available from: [Link]

• Al-Tel, T. H. (2016). Synthesis of New Functionalized Indoles Based on Ethyl Indol-2-carboxylate. Molecules, 21(3), 333. MDPI. Available from: [Link]

• (n.d.). Synthesis and biological evaluation of indoles. Der Pharma Chemica. Available from: [Link]

• Gore, V. G., et al. (2011). Processes for the synthesis of (2S, 3aR, 7aS)-octahydro-1H-indole carboxylic acid as an intermediate for trandolapril. AU2010273259B2. Google Patents.

• Al-Tel, T. H. (2016). Synthesis of New Functionalized Indoles Based on Ethyl Indol-2-carboxylate. Molecules, 21(3), 333. ResearchGate. Available from: [Link]

• (n.d.). AN IMPROVED METHOD FOR DECARBOXYLATING INDOLE-2-CARBOXYLIC ACIDS AND ITS APPLICATION IN THE SYNTHESIS OF 7-AMINO-DL-TRYPTOPHAN. Canadian Science Publishing. Available from: [Link]

• Al-Fahad, A., et al. (2017). (PDF) Ethyl 1H-indole-2-carboxylate. ResearchGate. Available from: [Link]

• Reddy, G. S., et al. (2012). Separation and Quantification of Octahydro-1h-Indole-2-Carboxilic Acid and Its Three Isomers by HPLC using Refractive Index Dete. Journal of Chromatographic Science, 50(8), 721-726. Longdom Publishing. Available from: [Link]

• Naik, N., et al. (2014). Novel indole-2-carboxylic acid analogues: Synthesis and a new light in to their antioxidant potentials. European Journal of Chemistry, 5(3), 478-485. Available from: [Link]

• Wang, Z., et al. (2017). Design, synthesis and biological evaluation of indole-2-carboxylic acid derivatives as novel HIV-1 integrase strand transfer inhibitors. Scientific Reports, 7(1), 1-11. PMC. Available from: [Link]

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• 9. researchgate.net [researchgate.net]

Technical Support Center: Effective Purification of Ethyl Octahydro-1H-indole-2-carboxylate Hydrochloride

Welcome to the technical support resource for the purification of Ethyl octahydro-1H-indole-2-carboxylate hydrochloride. This guide is designed for researchers, chemists, and pharmaceutical development professionals who are working with this key chiral intermediate. As a constrained proline analog, the octahydroindole-2-carboxylic acid scaffold is a cornerstone in the synthesis of several active pharmaceutical ingredients (APIs), most notably Angiotensin-Converting Enzyme (ACE) inhibitors like Perindopril.[1]

The purity of this intermediate is paramount, as seemingly minor impurities, particularly diastereomers, can have significant downstream effects on the efficacy and safety of the final drug product.[2] This document provides in-depth, field-proven troubleshooting advice and detailed protocols to address common purification challenges.

Troubleshooting Guide: Common Purification Issues & Solutions

This section is structured in a question-and-answer format to directly address specific experimental challenges.

Q1: My initial purity by HPLC is low, and I see multiple closely-eluting peaks. What are the likely impurities?

A1: Low initial purity with closely-eluting peaks often points to the presence of diastereomeric impurities. Given that Ethyl octahydro-1H-indole-2-carboxylate has three chiral centers, there are eight possible stereoisomers.[2] The desired (2S,3aS,7aS) isomer is crucial for the biological activity of drugs like Perindopril.

Other common impurities can include:

• Starting Materials: Unreacted starting materials from the synthesis.

• By-products: Side-products from the reaction, which can include over-reduced or incompletely cyclized species.

• Lactam Derivatives: Intramolecular cyclization can lead to the formation of lactam impurities.[3]

• Degradation Products: The ester functionality can be susceptible to hydrolysis, especially under non-neutral pH conditions during workup.[4]

A logical first step is to use a high-resolution analytical technique, such as chiral HPLC or SFC, to resolve and identify the nature of the impurities.[5][6]

Q2: I'm attempting recrystallization, but the compound is "oiling out" instead of forming crystals. What's causing this and how can I fix it?

A2: "Oiling out" occurs when the compound separates from the solution as a liquid phase rather than a solid crystalline lattice. This typically happens when the solubility of your compound in the chosen solvent is too high at the temperature of crystallization, or when significant impurities are present, which can depress the melting point.[7]

Troubleshooting Steps:

• Re-dissolve and Add More Solvent: Heat the mixture to re-dissolve the oil. Add a small amount of additional solvent to slightly decrease the saturation level. Allow the solution to cool more slowly. Slow cooling is critical for the formation of well-ordered, pure crystals.[7][8]

• Solvent System Modification: If using a single solvent, consider a binary solvent system. The ideal pair consists of one solvent in which your compound is highly soluble and another in which it is poorly soluble.[9][10] Dissolve the compound in a minimum amount of the "good" hot solvent, and then slowly add the "poor" solvent until turbidity (cloudiness) appears. Re-heat to clarify and then allow to cool slowly. For amino acid ester hydrochlorides, alcohol/ether or alcohol/water mixtures are often effective.[11]

• "Seeding" the Solution: If you have a small amount of pure, crystalline material, add a tiny crystal ("seed") to the cooled, supersaturated solution. This provides a nucleation site for crystal growth to begin.

• Charcoal Treatment: If colored impurities are present, they may be contributing to the oiling out. After dissolving the crude product, add a small amount of activated carbon, heat briefly, and then perform a hot filtration to remove the carbon before allowing the solution to cool.[7][9] Be aware that activated carbon can also adsorb your desired product, so use it sparingly.

Detailed Experimental Protocols

The following protocols are provided as a starting point and may require optimization based on the specific impurity profile of your material.

Protocol 1: Optimized Recrystallization of Ethyl Octahydro-1H-indole-2-carboxylate Hydrochloride

This protocol is designed to effectively remove non-polar impurities and some diastereomers.

Methodology:

• Solvent Selection: Begin by identifying a suitable solvent or solvent system. A common starting point for amino acid ester hydrochlorides is a mixture of ethanol and diethyl ether.[11]

• Dissolution: In an Erlenmeyer flask, dissolve the crude Ethyl octahydro-1H-indole-2-carboxylate hydrochloride in the minimum amount of hot ethanol required for complete dissolution.

• Hot Filtration (Optional): If insoluble impurities are present, perform a hot gravity filtration to remove them.

• Initiate Crystallization: Slowly add anhydrous diethyl ether to the hot ethanolic solution with gentle swirling until a faint, persistent cloudiness is observed.

• Clarification: Add a few drops of hot ethanol to re-dissolve the precipitate and obtain a clear solution.

• Cooling and Crystal Growth: Cover the flask and allow it to cool slowly to room temperature. Subsequently, place the flask in an ice bath to maximize crystal formation.[8]

• Isolation: Collect the crystals by vacuum filtration, washing with a small amount of cold diethyl ether to remove residual mother liquor.

• Drying: Dry the purified crystals under vacuum to a constant weight.

Parameter	Recommended Condition	Rationale
Solvent System	Ethanol/Diethyl Ether	Ethanol is a good solvent for the hydrochloride salt at elevated temperatures, while diethyl ether acts as an anti-solvent to induce crystallization upon cooling.[11]
Cooling Rate	Slow cooling to RT, followed by ice bath	Promotes the formation of larger, purer crystals by allowing for selective incorporation of the desired molecule into the crystal lattice.[8]
Washing Solvent	Cold Diethyl Ether	Minimizes the dissolution of the purified product during the washing step.

Protocol 2: Flash Column Chromatography

For challenging separations, particularly for closely related diastereomers, flash column chromatography on silica gel can be an effective technique.

Methodology:

• Stationary Phase Preparation: Prepare a slurry of silica gel in the initial mobile phase and pack the column.

• Sample Loading: Dissolve the crude material in a minimal amount of the mobile phase or a stronger solvent (e.g., dichloromethane). Adsorb this solution onto a small amount of silica gel, evaporate the solvent, and dry-load the resulting powder onto the top of the column.

• Elution: Begin elution with a non-polar solvent system (e.g., a mixture of hexanes and ethyl acetate) and gradually increase the polarity. The exact gradient will need to be determined by thin-layer chromatography (TLC) analysis.

• Fraction Collection: Collect fractions and monitor their composition by TLC.

• Product Isolation: Combine the pure fractions and remove the solvent under reduced pressure.

• Salt Formation: If the free base was isolated, it can be converted back to the hydrochloride salt by dissolving it in a suitable solvent (e.g., anhydrous ethyl acetate) and adding a solution of HCl in the same solvent.[2]

Parameter	Recommended Condition	Rationale
Stationary Phase	Silica Gel (230-400 mesh)	Standard stationary phase for the separation of moderately polar organic compounds.[12]
Mobile Phase	Hexane/Ethyl Acetate with 0.5% Triethylamine	The gradient of hexane and ethyl acetate allows for the separation of compounds with different polarities. The addition of a small amount of triethylamine can prevent streaking on the silica gel, which can be slightly acidic.[8]
Detection	UV light (if applicable) or a potassium permanganate stain	Visualization of spots on the TLC plate to monitor the separation.

Visualizing the Purification Workflow

The following diagram illustrates a typical decision-making process for the purification of Ethyl octahydro-1H-indole-2-carboxylate hydrochloride.

Caption: A decision tree for the purification workflow of the target compound.

Frequently Asked Questions (FAQs)

Q3: How can I convert the hydrochloride salt to the free base if needed?

A3: The hydrochloride salt can be neutralized to the free base by treatment with a mild aqueous base, such as a saturated solution of sodium bicarbonate (NaHCO₃) or potassium carbonate (K₂CO₃).[13] The free base can then be extracted into an organic solvent like dichloromethane or ethyl acetate.[13][14] The organic layer is then dried over an anhydrous salt (e.g., Na₂SO₄), filtered, and the solvent is evaporated.

Q4: What analytical techniques are best for assessing the purity of the final product?

A4: A combination of techniques is recommended for a comprehensive purity assessment:

• Chiral High-Performance Liquid Chromatography (HPLC): This is the gold standard for determining enantiomeric and diastereomeric purity.[5][6][15]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR can confirm the chemical structure and identify any major organic impurities.[16]

• Mass Spectrometry (MS): Confirms the molecular weight of the compound.

• Optical Rotation: Measures the rotation of plane-polarized light, which is a key indicator of enantiomeric purity, although less accurate than chiral HPLC for precise quantification.[6][17]

Q5: My purified compound appears to be degrading over time. How can I improve its stability?

A5: Ethyl octahydro-1H-indole-2-carboxylate is an ester and a secondary amine, making it susceptible to hydrolysis and oxidation. Storing the compound as the hydrochloride salt significantly improves its stability.[2] For long-term storage, it is recommended to keep the material in a tightly sealed container, under an inert atmosphere (e.g., nitrogen or argon), at reduced temperatures, and protected from light.

Troubleshooting Decision Diagram

This diagram provides a logical path for troubleshooting common purification issues.

Caption: A troubleshooting guide for common purification challenges.

References

• BenchChem. (n.d.). Improving yield and purity of Perindoprilat synthesis.
• ResearchGate. (n.d.). The retention features of nitrogen-containing heterocyclic compounds in reversed-phase and hydrophilic HPLC-MS modes.
• ResearchGate. (2016, February 7). How to obtain and isolate free amino acids methyl esters from their hydrochloride salts?.
• BenchChem. (n.d.). Technical Support Center: Purification of Brominated Organic Compounds.
• BenchChem. (n.d.). A Comparative Guide to Analytical Methods for Chiral Purity Determination.
• Academax. (n.d.). Catalytic Synthesis of Amino Acid Ester Hydrochloride by Hydrogen Chloride.
• Chemistry LibreTexts. (2022, April 7). 3.6F: Troubleshooting.
• SciELO. (n.d.). Article.
• Veeprho. (n.d.). Perindopril Impurities and Related Compound.
• Google Patents. (n.d.). Method for producing amino acid ester hydrochloride.
• BenchChem. (n.d.). octahydroindole-2-carboxylic acid derivatives for drug discovery.
• HETEROCYCLES. (2009, May 19). TRISUBSTITUTED DOUBLE BOND IN THE CYCLOOCTENE RING. PREPARATION USING THE RCM REACTION.
• Cooperative Organic Chemistry Student Laboratory Manual. (n.d.). Isolation and Purification of Organic Compounds Extraction (Expt #2).
• Chiralpedia. (2025, September 21). Part 7: Analytical Techniques for Stereochemistry.
• BenchChem. (n.d.). Technical Support Center: Octahydroindole-2-carboxylic Acid Synthesis.

• CK-12 Foundation. (2026, March 1). Methods of Purification of Organic Compounds. Retrieved from [Link]

• Cooperative Organic Chemistry Student Laboratory Manual. (n.d.). Purification.
• PubMed. (2001, November 15). Spectroscopic methods for determining enantiomeric purity and absolute configuration in chiral pharmaceutical molecules.
• SK pharmteco. (n.d.). Chiral Purity Analysis – Know What Both Hands Are Doing.
• (n.d.). System Suitability And Validation For Chiral Purity Assays Of Drug Substances.

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• 17. Spectroscopic methods for determining enantiomeric purity and absolute configuration in chiral pharmaceutical molecules - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Synthesis of Octahydro-1H-indole-2-carboxylates

Welcome to the technical support resource for the synthesis of octahydro-1H-indole-2-carboxylates. This guide is designed for researchers, chemists, and drug development professionals who are working with this pivotal chiral building block. Octahydro-1H-indole-2-carboxylic acid and its esters are crucial intermediates in the synthesis of pharmaceuticals, most notably Angiotensin-Converting Enzyme (ACE) inhibitors like Perindopril and Trandolapril.[1][2] Their rigid, bicyclic structure, which acts as a constrained proline analogue, is key to enhancing the metabolic stability and receptor selectivity of peptide-based drugs.[1][3]

This document provides in-depth answers to common challenges, troubleshooting advice for frequently encountered issues, and detailed protocols to enhance the success of your synthetic campaigns.

Frequently Asked Questions (FAQs) & Troubleshooting

Section 1: Synthetic Routes & Starting Materials

Q1: What is the most common and reliable method for synthesizing the (2S,3aS,7aS)-octahydro-1H-indole-2-carboxylate core?

A1: The most widely adopted and dependable strategy is the catalytic hydrogenation of a suitable precursor, typically commercially available (S)-indoline-2-carboxylic acid or its esters.[4][5] This method is favored because it directly establishes the desired cis-fused ring system with high diastereoselectivity. The hydrogenation of the aromatic portion of the indoline ring preferentially occurs from the less sterically hindered face, leading to the (2S,3aS,7aS) isomer as the major product.[1][5]

Q2: My catalytic hydrogenation of ethyl indole-2-carboxylate is giving low yields and multiple byproducts. What's going wrong?

A2: Hydrogenating the indole ring directly is significantly more challenging than hydrogenating the indoline ring due to the aromaticity of the indole nucleus.[6][7] Several issues can arise:

• Incomplete Reaction: The electron-withdrawing nature of the 2-carboxylate group can deactivate the indole system, making hydrogenation sluggish.[6] More forcing conditions (higher pressure, temperature, or catalyst loading) may be required compared to simple indoles.[6]

• Catalyst Poisoning: The secondary amine product (indoline or octahydroindole) can adsorb strongly to the catalyst surface, leading to deactivation and stalling the reaction.[7]

• Over-reduction: While the goal is the octahydroindole, selectivity can be a problem. Under harsh conditions, other functional groups could potentially be reduced, though the ester is generally stable. The primary issue is often incomplete reduction or side reactions.

• Side Reactions: Acidic conditions, sometimes used to promote hydrogenation by protonating the indole, can also lead to polymerization or other side reactions.[7]

Troubleshooting Strategy:

• Switch to (S)-indoline-2-carboxylic acid: If permissible for your synthetic route, starting with the indoline derivative is a much more robust and higher-yielding approach.[1][5]

• Optimize Catalyst and Conditions: If you must start from the indole, screen different catalysts (e.g., PtO₂, Rh/C, Ru/C) and conditions. Rhodium-based catalysts have shown promise in asymmetric hydrogenations of some indole derivatives.[8]

• Use a Protecting Group: An N-Boc or N-acetyl group can alter the electronic properties of the indole ring and may prevent catalyst poisoning, potentially leading to a cleaner reaction.[9][10]

Section 2: Stereoselectivity Control

Q3: I've hydrogenated (S)-indoline-2-carboxylic acid and obtained a diastereomeric mixture. How can I improve the selectivity for the cis-(2S,3aS,7aS) isomer?

A3: While this reaction is generally highly cis-selective, the ratio can be influenced by several factors. The literature reports diastereomeric ratios of approximately 90:10 in favor of the cis product.[1][5]

• Causality of Selectivity: The stereochemical outcome is dictated by the substrate's adsorption onto the surface of the heterogeneous catalyst. The indoline derivative will preferentially adsorb via its less hindered face, leading to the delivery of hydrogen atoms from the same side, resulting in the cis-fused product.

• Optimization Parameters:

  • Catalyst Choice: Platinum(IV) oxide (PtO₂) in acetic acid is a well-documented system that provides excellent yields and selectivity for the (S,S,S)-isomer.[4][5] Palladium on carbon (Pd/C) can also be used.[1][11]

  • Solvent: Acetic acid is a common solvent that appears to facilitate the reaction effectively.[5]

  • Temperature: A reaction temperature of around 60°C is often reported as optimal.[5]

If the diastereomeric ratio is still unsatisfactory, the most practical approach is typically purification after the reaction, rather than extensive re-optimization of this already efficient reaction.

Q4: How do I synthesize the trans-fused (2S,3aR,7aS) isomer? This is required for Trandolapril.

A4: The trans isomer cannot be obtained directly from the hydrogenation of indoline-2-carboxylic acid. Its synthesis requires a more complex, multi-step approach where stereocenters are set deliberately.[12][13] Common strategies involve:

• Epimerization: Starting with the more easily accessible cis-(2S,3aS,7aS) acid, an epimerization at the α-carbon (C2) can be performed under acidic conditions, often by heating in acetic acid with a catalytic amount of an aldehyde like salicylaldehyde.[5] This process typically results in a mixture that must then be separated.

• Stereocontrolled Synthesis: Building the molecule from chiral precursors where the desired stereochemistry is already established. These routes are often proprietary and can be found in patent literature, involving steps like chiral auxiliary-guided alkylations or resolutions of racemic mixtures.[12][13]

Troubleshooting Low Yields and Impurities

Low yields are a common frustration. The following decision tree can help diagnose the root cause.

Caption: Troubleshooting decision tree for low yields in octahydroindole synthesis.

Section 3: Purification and Analysis

Q5: My crude product is an oil/solid that is difficult to purify. What is the best method for isolating the pure (2S,3aS,7aS) diastereomer?

A5: The standard and most effective method for separating the desired cis diastereomer from the minor trans isomer is recrystallization .[5]

• Protocol: After filtering the catalyst and evaporating the solvent (acetic acid), the resulting residue is typically crystallized from ethanol.[5] The (S,S,S)-isomer is often less soluble and will precipitate out, leaving the minor isomer in the mother liquor. Multiple recrystallizations may be necessary to achieve high diastereomeric purity.

Q6: I am struggling to analyze my product isomers by HPLC. I don't see a signal with a standard UV detector. Why?

A6: The octahydro-1H-indole-2-carboxylate scaffold is a non-chromophoric compound, meaning it lacks a functional group that absorbs ultraviolet (UV) light.[2][14] Therefore, a standard HPLC-UV detector is unsuitable for direct analysis.

Q7: What are the recommended analytical techniques for isomer analysis and quantification?

A7: Several methods can be employed, with the choice depending on the available equipment and desired level of detail.

Analytical Method	Principle	Advantages	Disadvantages
HPLC with Refractive Index Detection (RID)	Separation on a C18 column, detection based on changes in the mobile phase's refractive index caused by the analyte.[2][14]	Universal detection for non-chromophoric compounds; cost-effective.[2][15]	Sensitive to temperature and pressure fluctuations; not suitable for gradient elution; lower sensitivity than MS.[14]
HPLC with UV Detection (Post-Derivatization)	The analyte is chemically modified to attach a UV-absorbing tag before or after the column.[14]	Allows use of standard HPLC-UV systems; high sensitivity.	Requires additional reaction steps; derivatization may not be quantitative.
Liquid Chromatography-Mass Spectrometry (LC-MS)	Separation by HPLC followed by detection based on the mass-to-charge ratio of the ionized analyte.[14]	High sensitivity and selectivity; provides structural information.	More expensive instrumentation; requires suitable ionization of the analyte.
Chiral Ligand-Exchange Chromatography	Enantiomers form transient diastereomeric complexes with a chiral selector in the mobile phase, allowing separation on a standard column.[14]	High selectivity for stereoisomers.	Mobile phase can be complex; may require significant method development.

For routine quality control and diastereomer quantification, HPLC-RID is a robust and widely used method.[2][15]

Experimental Protocols

Protocol 1: Synthesis of (2S,3aS,7aS)-Octahydro-1H-indole-2-carboxylic Acid

This protocol is adapted from established literature procedures for the catalytic hydrogenation of (S)-indoline-2-carboxylic acid.[5]

Caption: Experimental workflow for the synthesis and purification of the title compound.

Methodology:

• Reaction Setup: In a suitable hydrogenation reactor, dissolve (S)-indoline-2-carboxylic acid (e.g., 3.0 g, 18.38 mmol) in glacial acetic acid (60 mL).[5]

• Catalyst Addition: Under an inert atmosphere (e.g., nitrogen or argon), carefully add Platinum(IV) oxide (PtO₂) catalyst (e.g., 300 mg) to the solution.[5]

• Hydrogenation: Seal the reaction vessel, purge it several times with hydrogen gas, and then maintain it under a hydrogen atmosphere (atmospheric pressure is often sufficient).[5]

• Reaction Monitoring: Heat the mixture to 60°C with vigorous stirring. Maintain the reaction for approximately 24 hours or until hydrogen uptake ceases.[5]

• Work-up: After the reaction is complete, cool the mixture to room temperature and carefully filter off the catalyst through a pad of Celite®. Wash the filter cake with additional acetic acid.

• Solvent Removal: Combine the filtrate and washings and concentrate the solution to dryness under reduced pressure.

• Purification: Crystallize the resulting solid residue from ethanol to afford pure (2S,3aS,7aS)-octahydro-1H-indole-2-carboxylic acid as a white solid (typical yield: ~85%).[5]

Protocol 2: HPLC-RID Analysis of Diastereomers

This protocol provides a starting point for the analysis of octahydro-1H-indole-2-carboxylic acid isomers. Method optimization will be required.

• Column: C18 (e.g., Inertsil ODS-4, 250 mm × 4.6 mm, 5 µm).[2][15]

• Mobile Phase: 10 mM potassium phosphate buffer, pH adjusted to 3.0 with phosphoric acid.[2][15]

• Flow Rate: 1.5 mL/min.[15]

• Column Temperature: 35°C.[15]

• Detector: Refractive Index Detector (RID).

• Sample Preparation: Dissolve ~5 mg of the sample in 1 mL of the mobile phase.[2]

References

• BenchChem. (2025). Technical Support Center: Troubleshooting Guide for the Synthesis of Indole Derivatives. BenchChem.
• BenchChem. (2025). Troubleshooting common issues in Fischer indole synthesis from hydrazones. BenchChem.
• BenchChem. (2025). Troubleshooting unexpected side products in indole synthesis. BenchChem.
• BenchChem. (2025). An In-depth Technical Guide to the Discovery and Synthesis of Octahydro-1H-indole-2-carboxylic Acid. BenchChem.
• Balaraman, K., et al. (2011). Heterogeneous catalytic hydrogenation of unprotected indoles in water: A green solution to a long-standing challenge. PMC.
• NINGBO INNO PHARMCHEM CO.,LTD. Mastering the Synthesis of (2S,3aR,7aS)-Octahydro-1H-indole-2-carboxylic Acid Hydrochloride: A Key to Trandolapril Production. NINGBO INNO PHARMCHEM CO.,LTD.
• BenchChem. (2025). analysis of octahydro-1H-indole-2-carboxylic acid isomers by refractive index detector. BenchChem.
• BenchChem. (2025). Technical Support Center: Octahydroindole-2-carboxylic Acid Synthesis. BenchChem.
• Vali, S. J., et al. (2012). Separation and Quantification of Octahydro-1h-Indole-2-Carboxilic Acid and Its Three Isomers by HPLC using Refractive Index Detector. Longdom Publishing.
• Heinel, G., et al. (2011). Processes for the synthesis of (2s, 3ar, 7as)-octahydro-1h-indole carboxylic acid as an intermediate for trandolapril. Google Patents.
• Longdom Publishing. (2012). Separation and Quantification of Octahydro-1h-Indole-2-Carboxilic Acid and Its Three Isomers by HPLC using Refractive Index Detector. Longdom Publishing.
• Balaraman, K., et al. (2011). Heterogeneous Catalytic Hydrogenation of Unprotected Indoles in Water: A Green Solution to a Long-Standing Challenge. Organic Letters.
• Almansa, C., et al. (2011). Versatile methodology for the synthesis and α-functionalization of (2R,3aS,7aS)-octahydroindole-2-carboxylic acid. PMC.
• Li, J., et al. (2009). Synthetic method of (2s, 3aS, 7aS)-octahydro-1H-indole-2-carboxylic acid. Google Patents.
• Kuwano, R., et al. (2000). Catalytic Asymmetric Hydrogenation of Heteroaromatic Compounds, Indoles. Journal of the American Chemical Society.
• Chemistry Notes. (2022). Dieckmann Condensation Mechanism, Examples and Application. Chemistry Notes.
• Albericio, F. (Ed.). (n.d.). Protection of Functional Groups.
• BenchChem. (2025). octahydroindole-2-carboxylic acid derivatives for drug discovery. BenchChem.
• BenchChem. (2025). A Comparative Analysis of Catalysts for Dieckmann Condensation: A Guide for Researchers. BenchChem.
• Organic Chemistry Portal. The Dieckmann Condensation. Organic Chemistry Portal.
• Organic Chemistry Portal. Protective Groups. Organic Chemistry Portal.
• Diao, T., et al. (2012). Synthesis of Indole-2-carboxylate Derivatives via Palladium-catalyzed Aerobic Amination of Aryl C–H Bonds. PMC.

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Identifying and minimizing side reactions in Ethyl octahydro-1H-indole-2-carboxylate synthesis

Welcome to the technical support center for the synthesis of Ethyl Octahydro-1H-indole-2-carboxylate. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of this synthesis, with a focus on identifying and minimizing common side reactions. The synthesis of this saturated heterocyclic scaffold, a key intermediate for pharmaceuticals like Perindopril and Trandolapril, presents several challenges, primarily during the catalytic hydrogenation of the aromatic precursor, Ethyl 1H-indole-2-carboxylate.[1][2] This resource provides in-depth troubleshooting advice and frequently asked questions to ensure a successful and high-purity synthesis.

Troubleshooting Guide: Navigating Common Synthetic Hurdles

This section addresses specific experimental issues in a question-and-answer format, providing insights into the root causes and offering practical solutions.

Problem 1: Incomplete Reduction of the Indole Ring

Question: My hydrogenation reaction of Ethyl 1H-indole-2-carboxylate has stalled, and I'm isolating significant amounts of the indoline intermediate. What is causing this incomplete conversion to the desired octahydroindole?

Answer:

Incomplete reduction is a frequent challenge in the hydrogenation of indoles due to the high resonance stability of the indole aromatic system.[3][4] Several factors can contribute to this issue:

• Insufficient Catalyst Activity or Loading: The catalyst may not be active enough to drive the reaction to completion.

• Catalyst Poisoning: The indoline intermediate or product, being a secondary amine, can act as a catalyst poison, inhibiting further hydrogenation.[3][5] Impurities in the starting material or solvent can also deactivate the catalyst.

• Inadequate Reaction Conditions: Hydrogen pressure, temperature, and reaction time may be insufficient for complete saturation of both the pyrrole and benzene rings.

Troubleshooting Protocol:

• Catalyst Selection and Handling:

  • Recommended Catalysts: Platinum(IV) oxide (PtO₂, Adam's catalyst) and Rhodium on carbon (Rh/C) are often more effective than Palladium on carbon (Pd/C) for the complete hydrogenation of the indole nucleus.[1]

  • Catalyst Loading: Ensure an adequate catalyst loading, typically 5-10 mol% of the metal relative to the substrate. For difficult reductions, increasing the loading may be necessary.

  • Handling: Handle the catalyst under an inert atmosphere (e.g., Argon or Nitrogen) to prevent premature deactivation.

• Reaction Condition Optimization:

  • Acidic Additives: The addition of a Brønsted acid, such as acetic acid or p-toluenesulfonic acid (p-TSA), is often crucial.[3][6] Protonation of the indole at the C3 position disrupts the aromaticity, forming an iminium ion that is more readily hydrogenated.[3] Acetic acid is commonly used as the solvent for this transformation.[1]

  • Hydrogen Pressure: While some reductions proceed at atmospheric pressure, pressures of 30-60 bar are often required for complete saturation.[7][8]

  • Temperature: A starting temperature of 25-60°C is typical.[1] If the reaction is sluggish, a moderate increase in temperature may improve the rate, but be mindful of potential side reactions like epimerization.

• Purity of Starting Materials:

  • Ensure the Ethyl 1H-indole-2-carboxylate starting material and solvent are free from potential catalyst poisons like sulfur or thiol compounds.

Problem 2: Formation of Diastereomeric Impurities (Epimerization)

Question: My final product is a mixture of diastereomers, not the single desired stereoisomer. How can I control the stereochemistry and prevent epimerization?

Answer:

Ethyl octahydro-1H-indole-2-carboxylate has three stereocenters (C2, C3a, and C7a), meaning eight stereoisomers are possible. The formation of the desired cis-fused ring system is a critical outcome of the hydrogenation.[1] Epimerization, particularly at the C2 position adjacent to the ester carbonyl group, is a significant risk, especially under acidic or basic conditions.[9]

Mechanisms of Epimerization:

• Acid-Catalyzed Enolization: Under acidic conditions used to promote hydrogenation, the ester carbonyl can enolize, leading to a loss of stereochemical integrity at the adjacent C2 position.

• Base-Catalyzed Epimerization: If basic conditions are used during workup or purification, epimerization at C2 can also occur via enolate formation.

Strategies for Stereocontrol:

• Choice of Catalyst and Conditions:

  • The stereochemical outcome can be highly dependent on the catalyst and reaction conditions. Heterogeneous catalysts like PtO₂ often direct the hydrogenation from the less hindered face of the adsorbed substrate, leading to the cis-fused product.[1]

  • Carefully control the reaction temperature. Elevated temperatures can increase the rate of epimerization.[10]

• pH Control During Workup:

  • Avoid strongly acidic or basic conditions during the reaction workup and purification. If an acid catalyst is used, it should be carefully neutralized to a pH range of 6-7 before product isolation.

• N-Protection Strategy:

  • Protecting the indole nitrogen with a group like acetyl (Ac) or tert-butoxycarbonyl (Boc) can influence the stereochemical outcome of the hydrogenation and in some cases, allow for controlled epimerization to obtain either cis or trans products.[5] However, this adds extra steps to the synthesis.

Analytical Monitoring:

• Utilize High-Performance Liquid Chromatography (HPLC) with a chiral stationary phase or after derivatization to monitor the diastereomeric purity of the product. As the product is non-chromophoric, a Refractive Index Detector (RID) is often required.[11][12]

Problem 3: Presence of N-Alkylated Byproducts

Question: I am observing an impurity with a higher molecular weight, which I suspect is an N-ethylated derivative of my product. How is this forming and how can I prevent it?

Answer:

N-alkylation can occur if the reaction is carried out in an alcohol solvent, such as ethanol, which is also the ester component. While typically requiring a catalyst and specific conditions, the reductive environment of the hydrogenation could potentially facilitate this side reaction.[13] The secondary amine of the octahydroindole product is nucleophilic and could react with ethanol, especially at elevated temperatures.

Minimization Strategies:

• Solvent Selection:

  • If N-alkylation is a significant issue, consider switching from ethanol to a non-alcoholic solvent like ethyl acetate, tetrahydrofuran (THF), or acetic acid. Acetic acid is often a good choice as it also serves as the acid catalyst.[1]

• Temperature Control:

  • Run the reaction at the lowest temperature that allows for a reasonable reaction rate to minimize the likelihood of this side reaction.

• N-Protection:

  • As mentioned previously, an N-protecting group would prevent N-alkylation, but this adds synthetic steps.

Problem 4: Hydrolysis of the Ethyl Ester

Question: My product yield is low, and I am isolating the corresponding carboxylic acid. What is causing the hydrolysis of my ethyl ester?

Answer:

Ester hydrolysis is a common side reaction that can be catalyzed by either acid or base.[14]

• Acid-Catalyzed Hydrolysis: The acidic conditions used to activate the indole ring for hydrogenation can also catalyze the hydrolysis of the ethyl ester, especially in the presence of water.[14]

• Base-Catalyzed Saponification: If a basic workup is employed (e.g., to neutralize an acidic reaction mixture), saponification of the ester to the carboxylate salt will occur.

Preventative Measures:

• Anhydrous Conditions:

  • Use anhydrous solvents and reagents to minimize the amount of water in the reaction mixture.

• Control of Acidity:

  • Use the minimum amount of acid catalyst required to promote hydrogenation. While a Brønsted acid is often necessary, excessively strong acids or high concentrations can accelerate hydrolysis.[7]

• Careful Workup:

  • When neutralizing the reaction mixture, add the base slowly and at a low temperature to avoid a large excess of base and localized heating, which can promote saponification. Aim for a neutral pH.

Frequently Asked Questions (FAQs)

Q1: What is the optimal catalyst for the complete hydrogenation of Ethyl 1H-indole-2-carboxylate?

A1: While several catalysts can be used, Platinum(IV) oxide (PtO₂) is frequently cited as being highly effective for the complete saturation of the indole ring to the octahydroindole.[1] Rhodium-based catalysts (e.g., Rh/C) are also very effective. Palladium catalysts (e.g., Pd/C) may lead to incomplete reduction, often stopping at the indoline stage.[4][6]

Q2: Why is an acid catalyst necessary for this hydrogenation?

A2: The indole ring is an aromatic system with significant resonance stabilization, making it difficult to reduce. A Brønsted acid protonates the indole ring, disrupting its aromaticity and forming a more reactive iminium ion intermediate, which is much more susceptible to hydrogenation.[3]

Q3: How can I monitor the progress of the reaction?

A3: Reaction progress can be monitored by observing the uptake of hydrogen in a pressurized system. Alternatively, small aliquots can be periodically removed, the catalyst filtered, and the sample analyzed by techniques such as Thin Layer Chromatography (TLC), Gas Chromatography-Mass Spectrometry (GC-MS), or Liquid Chromatography-Mass Spectrometry (LC-MS) to determine the ratio of starting material, intermediates, and product.

Q4: What are the best analytical techniques for characterizing the final product and its impurities?

A4: A combination of techniques is recommended:

• NMR Spectroscopy (¹H and ¹³C): To confirm the structure of the octahydroindole ring and the presence of the ethyl ester group.

• Mass Spectrometry (MS): To confirm the molecular weight of the product and identify potential byproducts.

• HPLC with Refractive Index Detection (RID): For purity assessment and quantification of diastereomers. Since the product lacks a strong UV chromophore, RID is often the detector of choice.[11][12] Chiral HPLC can be used for enantiomeric excess determination.

Visualizing Reaction Pathways and Troubleshooting

Key Reaction Pathway

Caption: Decision tree for troubleshooting common side reactions.

Quantitative Data Summary

Parameter	Recommended Condition	Rationale / Potential Issue if Deviated
Catalyst	PtO₂ or Rh/C	Pd/C may lead to incomplete reduction (stalling at indoline). [6]
Catalyst Loading	5-10 mol% metal	Lower loading may result in slow or incomplete reaction.
Solvent	Acetic Acid, Ethanol	Ethanol may cause N-alkylation. Ensure solvent is anhydrous to prevent ester hydrolysis. [1][15]
Acid Additive	Acetic Acid (as solvent) or p-TSA (catalytic)	Essential for activating the indole ring; absence leads to poor conversion. [3]
H₂ Pressure	30-60 bar	Lower pressure may not be sufficient for complete saturation of the benzene ring. [7]
Temperature	25-60 °C	Higher temperatures can increase rates of side reactions like epimerization and N-alkylation. [10]
Workup pH	6-7	Strongly acidic or basic conditions can cause ester hydrolysis or epimerization.

References

• Asymmetric Hydrogenation of Racemic 2-Substituted Indoles via Dynamic Kinetic Resolution: An Easy Access to Chiral Indolines Bearing Vicinal Stereogenic Centers. Journal of the American Chemical Society. [Link]

• Heterogeneous catalytic hydrogenation of unprotected indoles in water: A green solution to a long-standing challenge. PMC. [Link]

• REGIOSPECIFIC FUNCTIONALIZATION OF INDOLE-2-CARBOXYLATES AND DIASTEREOSELECTIVE PREPARATION OF THE CORRESPONDING INDOLINES. ValQi. [Link]

• Selective hydrogenation of unprotected indole to indoline over N-doped carbon supported palladium catalyst. ScienceDirect. [Link]

• Ir-Catalyzed Asymmetric Hydrogenation of Unprotected Indoles: Scope Investigations and Mechanistic Studies. CCS Chemistry. [Link]

• Knorr-Rabe partial reduction of pyrroles: Application to the synthesis of indolizidine alkaloids. Beilstein Journal of Organic Chemistry. [Link]

• Ruthenium-Catalyzed Asymmetric Hydrogenation of N-Boc-Indoles. ACS Publications. [Link]

• Acid-catalyzed hydrolysis kinetics of organic hydroperoxides: Computational strategy and structure-activity relationship. EGUsphere. [Link]

• Kinetics and Mechanisms of Acid-Catalyzed Hydrolysis of Some N-(4-Substitutedaryl) Succinimide Compounds. Dergipark. [Link]

• Versatile methodology for the synthesis and α-functionalization of (2R,3aS,7aS)-octahydroindole-2-carboxylic acid. PMC. [Link]

• Optimized Synthesis of Indole Carboxylate Metallo-β-Lactamase Inhibitor EBL-3183. ACS Publications. [Link]

• Synthesis of New Functionalized Indoles Based on Ethyl Indol-2-carboxylate. PMC. [Link]

• Heterogeneous Catalytic Hydrogenation of Unprotected Indoles in Water: A Green Solution to a Long-Standing Challenge. ACS Publications. [Link]

• Catalytic Asymmetric Hydrogenation of Heteroaromatic Compounds, Indoles. ACS Publications. [Link]

• Process for preparation of perindopril intermediate.

• Catalytic Asymmetric Hydrogenation of Heteroarenes. Illinois Chemistry. [Link]

• Ru-NHC-Catalyzed Asymmetric, Complete Hydrogenation of Indoles and Benzofurans: One Catalyst with Dual Function. PMC. [Link]

• Epimerization of Peptide. Waseda University. [Link]

• Pathway of perindopril degradation. ResearchGate. [Link]

• Epimerisation in Peptide Synthesis. MDPI. [Link]

• Synthesis of New Functionalized Indoles Based on Ethyl Indol-2-carboxylate. MDPI. [Link]

• (PDF) Ethyl 1H-indole-2-carboxylate. ResearchGate. [Link]

• Ethyl 1H-indole-2-carboxylate. PMC. [Link]

• Site-selective oxidation, amination and epimerization reactions of complex polyols enabled by transfer hydrogenation. PMC. [Link]

• Process for the preparation of high purity perindopril and intermediates useful in the synthesis.
• N-alkylation of indole derivatives.

• A sustainable strategic approach for N-alkylation of amines with activation of alcohols triggered via a hydrogen auto-transfer reaction using a Pd(ii) complex: evidence for metal–ligand cooperativity. Dalton Transactions. [Link]

• Kinetic Study on the Isomerization of Perindopril by HPLC. ResearchGate. [Link]

• ChemInform Abstract: Acid-Catalyzed Epimerization of Bioactive Indole Alkaloids and Their Derivatives. ResearchGate. [Link]

• Separation and Quantification of Octahydro-1h-Indole-2-Carboxilic Acid and Its Three Isomers by HPLC using Refractive Index Detector. Longdom Publishing. [Link]

• Kinetics of acid catalyzed hydrolysis of ethylacetate ester| Lab activity. YouTube. [Link]

• Visible Light-Mediated, Diastereoselective Epimerization of Morpholines and Piperazines to More Stable Isomers. PMC. [Link]

• Regioselective N-alkylation of the 1H-indazole scaffold. Beilstein Journal of Organic Chemistry. [Link]

• Acid Catalyzed Hydrolysis of Esters. Chemistry LibreTexts. [Link]

• Indole-2-carboxylic acid, ethyl ester. Organic Syntheses. [Link]

• Towards the insights into the deactivation behavior of acetylene hydrogenation catalyst. Nature. [Link]

• Recent Advances in the Mitigation of the Catalyst Deactivation of CO 2 Hydrogenation to Light Olefins. MDPI. [Link]

• Visible-Light-Driven Oxidation of N-Alkylamides to Imides Using Oxone/H2O and Catalytic KBr. Organic Chemistry Portal. [Link]

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Technical Support Center: Optimization of Reaction Parameters for Indole Ring Formation

Welcome to the Technical Support Center for the optimization of indole ring formation. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and practical solutions for common challenges encountered during the synthesis of the indole nucleus, a critical scaffold in medicinal chemistry.[1] This resource moves beyond simple protocol recitation to explain the underlying chemical principles that govern these powerful reactions.

Section 1: General Troubleshooting & FAQs

This section addresses broad questions applicable to multiple indole synthesis methodologies.

Q1: My indole synthesis is resulting in a low yield. What are the general contributing factors?

A: Low yields in indole synthesis are a common issue and can often be attributed to a combination of factors.[2] Key areas to investigate include:

• Suboptimal Reaction Conditions: Temperature, reaction time, and catalyst concentration are critical parameters that often require empirical optimization.[2]

• Purity of Starting Materials: Impurities in your starting materials, such as the arylhydrazine or carbonyl compound in a Fischer indole synthesis, can lead to unwanted side reactions.[2][3] Ensure your reagents are pure and solvents are anhydrous where necessary.[3]

• Instability of Reactants or Intermediates: Some starting materials or intermediates can be unstable under the reaction conditions, leading to degradation.

• Inappropriate Choice of Synthesis Route: The desired substitution pattern on the indole ring can heavily influence the efficiency of a particular synthetic method.[2]

Q2: I'm observing multiple spots on my TLC, and the crude product is difficult to purify. What are the likely side products?

A: The formation of multiple products is a frequent challenge. Common side products can include:

• Regioisomers: The use of unsymmetrical ketones in reactions like the Fischer indole synthesis can lead to the formation of two different indole regioisomers.[3][4]

• Products of N-N Bond Cleavage: In hydrazine-based syntheses, cleavage of the N-N bond is a significant competing reaction, especially with electron-rich substrates, which can lead to anilines and other fragments.[3][4][5]

• Aldol Condensation Products: Acidic conditions can promote the self-condensation of enolizable starting ketones or aldehydes.[3][4]

• Polymerization/Decomposition Products: Harsh acidic conditions and high temperatures can cause both starting materials and the indole product to degrade or polymerize.[3]

Q3: How do I choose the right protecting group for my indole synthesis?

A: The selection of a suitable protecting group for the indole nitrogen is critical and depends on your overall synthetic strategy.[6] Key considerations include:

• Stability: The protecting group must be stable to the reaction conditions of all subsequent steps.[6]

• Ease of Removal: The protecting group should be removable in the final steps with high yield and without affecting other functional groups.[6]

• Electronic Effects: The protecting group can influence the electron density of the indole ring, which may affect reactivity.

Protecting Group	Abbreviation	Cleavage Conditions	Stability
tert-Butoxycarbonyl	Boc	Acidic conditions (e.g., TFA)	Stable to bases and nucleophiles.[6]
Benzyloxycarbonyl	Cbz	Catalytic hydrogenation (e.g., H₂, Pd/C)	Stable to acidic and basic conditions.[6]
2-(Trimethylsilyl)ethoxymethyl	SEM	Fluoride reagents (e.g., TBAF)	Stable to a wide range of conditions.[6]
Tosyl	Ts	Strong reducing agents or harsh basic conditions	Very robust.[6]
Phenylsulfonyl	PhSO₂	Harsh cleavage conditions	Very robust.[7]

Section 2: Method-Specific Troubleshooting Guides

This section provides detailed troubleshooting for specific, widely-used indole syntheses.

Fischer Indole Synthesis

The Fischer indole synthesis is a classic and versatile method for preparing indoles from an arylhydrazine and an aldehyde or ketone under acidic conditions.[3][8]

Q1: My Fischer indole synthesis is failing or giving very low yields, especially when targeting C3 N-substituted indoles. What is the likely cause?

A: This is a known challenge often due to a competing reaction pathway involving the cleavage of the N-N bond in the hydrazone intermediate.[4][5] Electron-donating substituents on the carbonyl-derived portion can stabilize a cationic intermediate that favors this N-N bond cleavage, preventing the necessary[9][9]-sigmatropic rearrangement required for indole formation.[5][10] In fact, there are no reported examples of 3-aminoindole synthesis via the Fischer method.[5]

Troubleshooting Workflow for Low Yield in Fischer Indole Synthesis:

Caption: Troubleshooting workflow for low or no yield in Fischer indole synthesis.

Q2: I am using an unsymmetrical ketone and obtaining a mixture of two indole regioisomers. How can I control the selectivity?

A: When a non-symmetrical ketone is used, enolization can occur on either side, leading to two different regioisomeric indole products.[4] The major product typically results from enolization at the less sterically hindered position.[4] The selectivity is highly dependent on the reaction conditions, and weaker acid catalysts can often lead to a decrease in selectivity.[4] A systematic screening of different acid catalysts and solvents is recommended to control regioselectivity.[3]

Experimental Protocol: Screening of Acid Catalysts in Fischer Indole Synthesis

• Set up several small-scale reactions in parallel using the same hydrazone and solvent.

• In each reaction, use a different acid catalyst (e.g., p-TsOH, ZnCl₂, BF₃·OEt₂).[3]

• Run the reactions at the same temperature and for the same amount of time.

• Monitor the reactions by TLC or LC-MS to determine the ratio of regioisomers.

• Based on the results, select the optimal catalyst for a larger scale reaction.

Madelung Synthesis

The Madelung synthesis produces indoles through the intramolecular cyclization of N-phenylamides using a strong base at high temperatures.[11]

Q1: The harsh conditions of my Madelung synthesis are leading to decomposition of my starting material and low yields. How can I mitigate this?

A: The traditionally harsh conditions of the Madelung synthesis (strong bases and temperatures of 250–350 °C) are a significant limitation.[9][12] Modern modifications have been developed to address this:

• Milder Bases: The use of organolithium bases like n-butyllithium (n-BuLi) or lithium diisopropylamide (LDA) allows the reaction to proceed at much lower temperatures (-20 to 25 °C).[11][12] This is known as the Madelung-Houlihan variation.[11]

• Substituent Effects: Electron-donating groups on the aromatic ring of the N-phenylamide and electron-withdrawing groups at the R5 position can lower the required reaction temperature to around 25 °C.[11]

Q2: Are there any recent advancements that avoid the need for strong bases altogether?

A: Yes, a one-pot Madelung-type synthesis has been developed using a copper-catalyzed amidation/condensation process. This method avoids the need for strong bases and allows for the synthesis of 2,3-substituted indoles under milder conditions.[13]

Larock Indole Synthesis

The Larock indole synthesis is a palladium-catalyzed reaction between an o-haloaniline and a disubstituted alkyne.[14]

Q1: My Larock indole synthesis with an o-bromoaniline is sluggish. How can I improve the reactivity?

A: The reactivity of o-haloanilines in the Larock synthesis follows the order o-iodo > o-bromo > o-chloro.[15] The poorer reactivity of o-bromoanilines is likely due to slower rates of oxidative addition to the palladium catalyst.[16] To improve the reaction, consider the following:

• Ligand Selection: The use of sterically demanding, electron-donating phosphine ligands such as P(t-Bu)₃ or dtbpf can facilitate the oxidative addition step and allow the reaction to proceed at lower temperatures (60–110 °C).[15][16]

• Catalyst Loading: Higher catalyst loadings may be necessary for less reactive o-bromoanilines.[15]

• Base Selection: While potassium carbonate is commonly used, other bases may be more effective. A systematic screening of bases is recommended.[17]

Q2: How can I control the regioselectivity of the Larock indole synthesis with an unsymmetrical alkyne?

A: The Larock heteroannulation generally favors the product where the bulkier alkyne substituent resides at the C(2) position of the indole.[17] However, both steric and electronic factors of the alkyne substituents can influence the outcome.[15]

Bischler-Möhlau Indole Synthesis

The Bischler-Möhlau synthesis forms a 2-aryl-indole from an α-bromo-acetophenone and an excess of aniline.[18]

Q1: My Bischler-Möhlau synthesis is giving low yields and a complex mixture of products due to the harsh reaction conditions. What are some modern improvements?

A: The classical Bischler-Möhlau synthesis is known for its harsh conditions, often leading to poor yields and unpredictable regioselectivity.[18] Recent advancements have made this reaction more practical:

• Microwave Irradiation: The use of microwave heating can dramatically influence the reaction, often leading to higher yields and shorter reaction times.[19][20]

• Milder Catalysts: The use of lithium bromide as a catalyst can promote the reaction under milder conditions.[18]

• Solvent Choice: Hexafluoroisopropanol (HFIP) has been shown to be an effective solvent for promoting the Bischler indole synthesis under microwave irradiation.[21]

Nenitzescu Indole Synthesis

The Nenitzescu indole synthesis is an acid-catalyzed reaction between a benzoquinone and a β-aminocrotonic ester, yielding a 5-hydroxyindole.[22]

Q1: Instead of the expected 5-hydroxyindole, my main product is a 5-hydroxybenzofuran. Why is this happening?

A: The formation of 5-hydroxybenzofurans is a well-known and common alternative reaction pathway in the Nenitzescu synthesis.[4] The reaction outcome is highly dependent on the specific structures of the starting enamine and benzoquinone, as well as the reaction conditions (e.g., solvent, catalyst).[4]

Controlling the Reaction Pathway in Nenitzescu Synthesis:

Caption: Divergent reaction pathways in the Nenitzescu indole synthesis.[4]

Q2: How can I optimize my reaction to selectively form the 5-hydroxyindole?

A: The selectivity can often be influenced by the choice of acid catalyst and solvent. For example, replacing acetic acid with trifluoroacetic acid (TFA) has been shown to suppress the formation of O-acylated byproducts and favor the desired 5-hydroxyindole. A systematic screening of reaction parameters is the most effective approach to optimize for the desired product.

Section 3: Data and Protocols

Table 1: Comparison of Catalysts for Indole Synthesis

Catalyst Type	Examples	Common Syntheses	Key Advantages
Brønsted Acids	HCl, H₂SO₄, p-TsOH	Fischer, Nenitzescu	Readily available, inexpensive.
Lewis Acids	ZnCl₂, BF₃·OEt₂, FeCl₃	Fischer	Can be milder than strong Brønsted acids, may improve selectivity.[3]
Palladium Catalysts	Pd(OAc)₂, Pd/C	Larock	High functional group tolerance, mild reaction conditions.[15][23]
Copper Catalysts	CuI	Madelung (modified)	Avoids the need for strong bases.[13]
Gold Catalysts	AuCl₃	Various	Can offer unique reactivity.[1]
Cobalt Catalysts	Cp*CoI₂(CO)	C-H activation	Enables novel bond formations.[24]

Protocol 1: General Procedure for Fischer Indole Synthesis

• Hydrazone Formation (if not pre-formed): In a suitable solvent, combine the arylhydrazine and the carbonyl compound. The reaction is often carried out at room temperature or with gentle heating.

• Cyclization: Add the acid catalyst (e.g., polyphosphoric acid, ZnCl₂, or a solution of H₂SO₄ in ethanol) to the reaction mixture.[4]

• Heating: Heat the mixture under reflux for several hours (typically 2-4 hours), with constant stirring. The optimal temperature and time depend on the specific substrates and catalyst used.[4]

• Work-up: Cool the reaction mixture to room temperature. Carefully neutralize the excess acid by adding a suitable base, such as a saturated aqueous solution of sodium bicarbonate.[4]

• Extraction: Extract the product with an appropriate organic solvent.

• Purification: Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate in vacuo. Purify the crude product by column chromatography.[3]

Protocol 2: General Procedure for N-Boc Deprotection

• Dissolve the N-Boc protected indole in a suitable solvent such as dichloromethane (DCM) or dioxane.

• Add an excess of a strong acid, typically trifluoroacetic acid (TFA).

• Stir the reaction at room temperature and monitor by TLC or LC-MS until the starting material is consumed.

• Carefully neutralize the reaction with a base (e.g., saturated NaHCO₃ solution).

• Extract the product with an organic solvent.

• Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate in vacuo. Purify the crude product if necessary.

References

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• Larock indole synthesis - Grokipedia. (n.d.). Retrieved March 27, 2026, from [Link]

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• Visible-light-induced indole synthesis via intramolecular C–N bond formation: desulfonylative C(sp 2 )–H functionalization - Chemical Science (RSC Publishing) DOI:10.1039/D2SC02822K. (n.d.). Retrieved March 27, 2026, from [Link]

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• Bischler–Möhlau indole synthesis - Wikipedia. (n.d.). Retrieved March 27, 2026, from [Link]

• HFIP-Promoted Bischler Indole Synthesis under Microwave Irradiation - MDPI. (n.d.). Retrieved March 27, 2026, from [Link]

• Solvent effects on the fluorescent states of indole derivatives–dipole moments. (n.d.). Retrieved March 27, 2026, from [Link]

• Solvent Dependence of Cyanoindole Fluorescence Lifetime - PMC - NIH. (n.d.). Retrieved March 27, 2026, from [Link]

• Nenitzescu Indole Synthesis - SynArchive. (n.d.). Retrieved March 27, 2026, from [Link]

• Atroposelective Nenitzescu Indole Synthesis - RWTH Publications. (n.d.). Retrieved March 27, 2026, from [Link]

• Exploration of the Divergent Outcomes for the Nenitzescu Reaction of Piperazinone Enaminoesters - Lirias. (n.d.). Retrieved March 27, 2026, from [Link]

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Technical Support Center: Stability and Degradation Troubleshooting for Ethyl Octahydro-1H-indole-2-carboxylate Hydrochloride

Welcome to the Advanced Technical Support Center. As a Senior Application Scientist, I have designed this guide to move beyond basic handling instructions and delve into the mechanistic causality of degradation for Ethyl octahydro-1H-indole-2-carboxylate hydrochloride .

This bicyclic compound, featuring a saturated indole framework and a highly specific (2S, 3aS, 7aS) stereochemistry, is a critical intermediate in the synthesis of ACE inhibitors such as Perindopril[1],[2]. Because it is an ester, a secondary amine, and a hydrochloride salt, it presents a unique triad of stability challenges. This guide provides self-validating protocols and mechanistic insights to ensure your synthetic workflows remain robust.

Mechanistic Troubleshooting: The "Why" Behind Degradation

Understanding the causality of degradation is the first step in preventing it. The stability of this intermediate is compromised by three primary vectors:

• Moisture-Driven Ester Hydrolysis: The hydrochloride salt is inherently hygroscopic. When exposed to ambient humidity, the chloride ions readily form hydrogen bonds with atmospheric water. This moisture uptake lowers the activation energy for nucleophilic attack on the ester carbonyl. The inherent acidity of the HCl salt catalyzes this hydrolysis, converting the ethyl ester into (2S,3aS,7aS)-octahydro-1H-indole-2-carboxylic acid (known as Perindopril EP Impurity A)[3].

• Base-Catalyzed Epimerization: During downstream coupling steps, the intermediate must be neutralized. If strong bases are used, or if the microenvironment pH exceeds 8.0, the alpha-proton adjacent to the ester carbonyl can be abstracted. This forms an enolate intermediate, destroying the critical 2S stereocenter and leading to racemization upon reprotonation[2].

• Oxidative Degradation: If the salt is prematurely neutralized to its free base form (loss of HCl) without an inert atmosphere, the secondary amine becomes susceptible to N-oxidation and radical-mediated degradation[4],[5].

Degradation Pathways Visualization

Mechanistic degradation pathways of Ethyl octahydro-1H-indole-2-carboxylate HCl.

Quantitative Stability Profile

To optimize drug synthesis and medicinal chemistry applications[6], it is crucial to understand how environmental stressors quantitatively impact the intermediate.

Storage Condition	Timeframe	Moisture Uptake (w/w %)	Ester Hydrolysis (%)	Chiral Purity (%)	Physical State
2-8°C / Sealed (Argon)	12 Months	< 0.2%	< 0.1%	> 99.9%	Free-flowing white powder
25°C / 60% RH	1 Month	1.2%	0.5%	> 99.5%	Slight clumping
40°C / 75% RH	1 Month	4.5%	3.2%	98.2%	Sticky, deliquescent paste
40°C / 75% RH	3 Months	6.8%	8.7%	95.4%	Degraded semi-solid

Self-Validating Experimental Protocols

To ensure trustworthiness in your experimental execution, do not rely on assumption. The following protocols are designed as self-validating systems —meaning the procedure itself contains the analytical check required to prove its success before you proceed to the next synthetic step.

Protocol A: Moisture-Controlled Handling & Storage

Objective: Prevent acid-catalyzed ester hydrolysis by eliminating hygroscopic water uptake.

• Preparation: Transfer the bulk container to a nitrogen-purged glovebox. Ensure the internal hygrometer reads < 15% Relative Humidity (RH).

• Aliquoting: Weigh the required mass of Ethyl octahydro-1H-indole-2-carboxylate HCl into amber glass vials.

• Desiccation: Place a 50 mg "dummy sample" in an identical unsealed vial next to the main batch. Seal the main batch vials under an argon atmosphere with PTFE-lined caps. Store at 2-8°C.

• Validation Step (The Self-Check): Before using the main batch in a reaction, perform a Karl Fischer (KF) titration on the 50 mg dummy sample.

  • Pass Condition: If KF reveals < 0.5% w/w water , the storage protocol was successful, and the main batch is safe to use.

  • Fail Condition: If KF reveals > 0.5% w/w water , the batch has been compromised by moisture. You must re-dry the main batch under high vacuum at 35°C for 4 hours before proceeding.

Protocol B: Epimerization-Free Neutralization (Free-Basing)

Objective: Convert the HCl salt to the free amine for peptide coupling without losing the (2S) stereocenter.

• Dissolution: Dissolve the HCl salt in anhydrous Dichloromethane (DCM) in a jacketed reactor cooled to 0°C.

• Neutralization: Add a mild, sterically hindered organic base (e.g., N,N-Diisopropylethylamine - DIPEA) dropwise. Causality: DIPEA is basic enough to neutralize the HCl but too sterically hindered to easily abstract the alpha-proton. Maintain the internal temperature strictly < 5°C to suppress the kinetics of epimerization.

• Validation Step (The Self-Check): Withdraw a 10 µL aliquot, quench in mobile phase, and run a rapid Chiral HPLC analysis.

  • Pass Condition: The ratio of (2S,3aS,7aS) to the (2R,3aS,7aS) epimer is > 99.5 : 0.5 . Proceed to coupling.

  • Fail Condition: If > 0.5% of the 2R epimer is detected, the neutralization was too exothermic or the base addition was too fast. Abort the coupling, as the resulting API will fail enantiomeric purity specs.

Troubleshooting FAQs

Q1: Why does my powder turn into a sticky paste during weighing? A1: The hydrochloride salt is highly deliquescent. When exposed to ambient humidity (typically >40% RH), it rapidly absorbs atmospheric moisture, transitioning from a crystalline solid to a paste. This moisture not only causes physical handling issues but initiates the hydrolysis of the ester into octahydro-1H-indole-2-carboxylic acid[1],[3]. Solution: Always handle the material in a controlled environment (glove box) with RH <20%.

Q2: During the synthesis of Perindopril, I am observing a significant drop in yield during the coupling step. What is causing this? A2: If your intermediate has undergone partial hydrolysis due to poor storage, the resulting free carboxylic acid cannot participate in the intended ester-amine coupling, acting as a dead-end impurity[2]. Additionally, if strong bases (like NaOH or unhindered amines) are used during the coupling, the alpha-proton can be abstracted, causing epimerization. Solution: Validate your starting material via HPLC to ensure the ester is intact (>99%). Use mild bases at low temperatures (0-5°C) as outlined in Protocol B.

Q3: How can I differentiate between the intact ester and the hydrolyzed acid impurity on HPLC? A3: Hydrolysis removes the ethyl group, exposing a highly polar carboxylic acid. In a standard reverse-phase HPLC (C18 column), the hydrolyzed acid (Perindopril EP Impurity A) will elute significantly earlier than the intact ethyl ester due to its higher polarity and ability to ionize[3]. Solution: Utilize a gradient method starting with a high aqueous phase (e.g., 95% Water / 0.1% TFA) to adequately retain and resolve the polar acid impurity before eluting the ester.

Q4: Is the compound sensitive to light or heat? A4: While not highly photosensitive, it is highly sensitive to excess heat[5]. Elevated temperatures accelerate both the acid-catalyzed hydrolysis (if moisture is present) and thermal epimerization. It must be stored at 2-8°C and kept away from oxidizing agents[4].

References

• TCI Chemicals. "SAFETY DATA SHEET - 80875-98-5". 4

• Fisher Scientific. "SAFETY DATA SHEET - 80875-98-5". 5

• CymitQuimica. "CAS 80875-98-5: (2S,3AS,7aS)-Octahydroindole-2-carboxylic acid". 1

• Chemicea Pharmaceuticals. "Material Safety Data Sheet - 80875-98-5". 3

• Google Patents. "EP1354874A1 - Method for synthesis of (2S,3aS,7aS)-perhydroindole-2-carboxylic acid and esters thereof". 2

• LookChem. "Cas 144540-75-0,(2S,3aR,7aS)". 6

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• 2. EP1354874A1 - Method for synthesis of (2S,3aS,7aS)-perhydroindole-2-carboxylic acid and esters thereof; and use in the synthesis of perindopril - Google Patents [patents.google.com]
• 3. chemicea.com [chemicea.com]
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• 6. lookchem.com [lookchem.com]

Technical Support Center: Enhancing the Efficiency of Racemic Octahydro-1H-indole-2-carboxylic Acid Resolution

This guide serves as a dedicated technical resource for researchers, scientists, and drug development professionals engaged in the chiral resolution of racemic octahydro-1H-indole-2-carboxylic acid (OIC). OIC is a critical chiral building block for synthesizing key active pharmaceutical ingredients (APIs), including the ACE inhibitors Perindopril and Trandolapril.[1][2][3] The stereochemistry at its three chiral centers (C2, C3a, and C7a) is paramount for the biological activity of the final drug product, making efficient and high-purity resolution an essential process step.[3]

This document provides in-depth troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during resolution, with a primary focus on the widely used method of diastereomeric salt crystallization.

Part 1: Frequently Asked Questions (FAQs) on Method Selection

Q1: What are the primary methods for resolving racemic octahydro-1H-indole-2-carboxylic acid?

A1: There are three principal methods for the resolution of racemic OIC:

• Diastereomeric Salt Formation: This is the most common and often most scalable classical method.[4][5] It involves reacting the racemic carboxylic acid with an enantiomerically pure chiral base (the resolving agent) to form two diastereomeric salts.[6][7] These salts have different physical properties, such as solubility, which allows them to be separated by fractional crystallization.[7][8]

• Enzymatic Resolution: This kinetic resolution method uses an enzyme, typically a lipase, to selectively catalyze a reaction on one enantiomer of a derivative of the racemic mixture (e.g., an ester).[1][6] For instance, a lipase might selectively hydrolyze the (S)-ester to the (S)-acid, leaving the (R)-ester unreacted.[6] The resulting product and unreacted starting material can then be separated.

• Chiral Chromatography (HPLC/SFC): This technique uses a chiral stationary phase (CSP) to directly separate the enantiomers.[1][4] While highly effective for analytical purposes and smaller-scale preparative work, it can be prohibitively expensive for large-scale industrial production.[4][5]

Q2: How do I select the best resolution method for my needs?

A2: The choice depends on scale, available resources, and the specific properties of your compound.

• For large-scale production (multi-gram to kg): Diastereomeric salt resolution is generally the most economical and scalable approach.[5][9]

• For small-scale research and development: Chiral chromatography offers precision and versatility, though it may require significant method development.[4]

• When classical methods fail or for specific applications: Enzymatic resolution can be a powerful alternative, often providing very high enantioselectivity.[6] However, it requires screening for a suitable enzyme and may involve substrate derivatization.[1]

Part 2: Troubleshooting Guide: Diastereomeric Salt Resolution

Diastereomeric salt formation is a powerful technique but is highly empirical. Success hinges on finding the right combination of a chiral resolving agent and a solvent system that maximizes the solubility difference between the two diastereomeric salts.[1][10]

Workflow for Diastereomeric Salt Resolution

The general process is outlined below.

Caption: General workflow for diastereomeric salt resolution.

Problem 1: No Crystals Are Forming

• Possible Cause: The diastereomeric salts are too soluble in the chosen solvent, or the solution is too dilute.[11]

• Recommended Solutions:

  • Increase Concentration: Carefully evaporate some of the solvent to create a supersaturated solution.[12]

  • Introduce an Anti-Solvent: Gradually add a solvent in which the salts have very low solubility to induce precipitation.[11] This must be done slowly to avoid oiling out.

  • Induce Nucleation: Gently scratch the inside of the flask with a glass rod or add a small seed crystal of the desired diastereomeric salt if available.[11][12]

  • Re-evaluate Solvent: The chosen solvent may be entirely unsuitable. A systematic solvent screening is the most effective approach to find a system with optimal solubility.[11]

Problem 2: An Oil is Forming Instead of Crystals ("Oiling Out")

• Possible Cause: This occurs when the salt separates from the solution as a liquid phase above its melting point but below its solubility limit.[10] It is often caused by excessively high supersaturation, a crystallization temperature that is too high, or rapid cooling.[1][10]

• Recommended Solutions:

  • Reduce Supersaturation: Use a more dilute solution by adding more solvent.[10][12]

  • Lower Crystallization Temperature: A lower final temperature may be below the melting point of the salt, favoring solid crystal formation.[11][12]

  • Change the Solvent System: A different solvent or a mixture of solvents may favor crystallization over oiling out.[11][12] Sometimes adding a less polar co-solvent can help.[10]

  • Slow Down Cooling: Implement a very slow, controlled cooling ramp to give the molecules time to organize into a crystal lattice.[10]

Problem 3: The Yield of the Desired Diastereomeric Salt is Low

• Possible Cause: The desired diastereomeric salt has significant solubility in the mother liquor, meaning a large amount remains in solution after crystallization.[11][12]

• Recommended Solutions:

  • Optimize Solvent and Temperature: Screen for solvents that further decrease the solubility of the target salt and experiment with lower final crystallization temperatures.[11][12]

  • Use an Anti-Solvent: After the initial crystallization, carefully add an anti-solvent to the mother liquor to precipitate more of the desired product.[11]

  • Adjust Stoichiometry: The molar ratio of the resolving agent to the racemic acid can significantly impact efficiency.[1] While a 1:1 ratio is a common starting point, ratios from 0.5 to 1.5 equivalents of resolving agent should be explored.[9]

  • Recycle Mother Liquor: The unwanted enantiomer remaining in the mother liquor can potentially be racemized and recycled, although this adds process complexity.[11]

Problem 4: The Diastereomeric Excess (d.e.) of the Crystallized Salt is Low

• Possible Cause: The solubilities of the two diastereomeric salts are too similar in the chosen solvent, leading to co-precipitation. In more challenging cases, the diastereomers may form a solid solution, where they are incorporated into the same crystal lattice, making separation by simple crystallization impossible.[12]

• Recommended Solutions:

Caption: Troubleshooting decision tree for low diastereomeric excess.

• Perform Recrystallization: One or more subsequent recrystallizations of the enriched solid material can significantly improve the d.e.[10]

• Extensive Solvent Screening: This is the most critical step. The goal is to find a solvent that maximizes the solubility difference. A screening should include a wide range of solvents with varying polarities and hydrogen-bonding capabilities (e.g., alcohols, ketones, esters, ethers).[10][11]

• Control Cooling Rate: A slower, more controlled cooling rate enhances the selectivity of crystallization and prevents the less soluble salt from trapping the more soluble one as it crystallizes.[10][12]

• Change the Chiral Resolving Agent: If solvent screening is unsuccessful, the diastereomers formed may be too similar. A structurally different resolving agent will create diastereomers with entirely different physical properties, potentially avoiding the solid solution problem.[12]

Solvent Selection & Chirality Switching

The choice of solvent is paramount and can sometimes lead to a phenomenon known as "chirality switching." In some systems, changing the solvent can invert the relative solubilities of the diastereomeric salts, causing the opposite enantiomer's salt to crystallize.[11][13] This can be advantageous, as it may allow for the resolution of both enantiomers from the same racemic mixture simply by changing the solvent.[13]

Solvent System	Polarity	Typical Resolving Agent	Expected Outcome
Methanol/Ethanol	High (Protic)	(R)-(+)-α-Methylbenzylamine	Often good for initial salt formation, but high solubility may require an anti-solvent.[1]
Isopropanol	Medium (Protic)	Tartaric Acid Derivatives	Can offer a good balance of solubility for selective crystallization.[10]
Ethyl Acetate	Medium (Aprotic)	Cinchona Alkaloids	Often provides low solubility, leading to higher yields.[14]
Acetonitrile	Medium (Aprotic)	Amino Alcohols	Can alter salt-solvent interactions compared to protic solvents.[15]
Toluene	Low (Aprotic)	Camphorsulfonic Acid	Used when salts are highly soluble in more polar solvents.
Methanol/Water	High (Protic Mix)	(S)-(-)-α-Methylbenzylamine	The addition of water can act as an anti-solvent, decreasing solubility.[14]

This table provides illustrative examples; optimal conditions must be determined experimentally.

Part 3: Troubleshooting Guide: Enzymatic Resolution

Q3: My enzymatic resolution shows poor enantioselectivity. How can I improve it?

A3: Poor enantioselectivity means the enzyme is not discriminating effectively between the two enantiomers.

• Enzyme Screening: The choice of enzyme is critical. Screen a variety of enzymes (e.g., different lipases like Candida antarctica lipase B, proteases) to find one with high selectivity for your specific substrate.[1][6]

• Substrate Modification: The ester group of the OIC derivative can significantly affect how the substrate fits into the enzyme's active site.[1] Experiment with different esters (e.g., methyl, ethyl, butyl) of the N-protected OIC.

• Optimize Reaction Conditions: Systematically optimize parameters like pH, temperature, and co-solvents, as these can dramatically influence enzyme activity and selectivity.[1]

Part 4: Analytical & Characterization FAQs

Q4: How do I measure the enantiomeric excess (e.e.) of my resolved OIC?

A4: Since octahydro-1H-indole-2-carboxylic acid is a non-chromophoric compound (it does not absorb UV light), standard HPLC-UV detection is not suitable.[2][16]

• Primary Method (HPLC-RID): The standard method is High-Performance Liquid Chromatography with a Refractive Index Detector (HPLC-RID).[1][2][17] A C18 column is typically used with a buffered mobile phase (e.g., potassium phosphate buffer at pH ~3.0).[2][17] This method can separate and quantify the different isomers.[17][18]

• Alternative Methods:

  • Derivatization: The OIC can be reacted with a UV-active agent (derivatization) to allow for detection with a standard HPLC-UV detector.[16]

  • LC-MS: Liquid Chromatography-Mass Spectrometry offers high sensitivity and can be used for quantification, especially at low concentrations.[16]

Q5: What are the key parameters to report for a successful resolution?

A5: To ensure reproducibility and accurately describe the efficiency of your process, you should report:

• Yield: The mass of the desired enantiomer obtained as a percentage of the theoretical maximum (50% of the starting racemic material).

• Diastereomeric Excess (d.e.): For the isolated salt, calculated as (moles of major diastereomer - moles of minor diastereomer) / (total moles) * 100%.

• Enantiomeric Excess (e.e.): For the final, liberated carboxylic acid, calculated as (moles of major enantiomer - moles of minor enantiomer) / (total moles) * 100%.

Part 5: Experimental Protocols

Protocol 1: Diastereomeric Salt Resolution with (R)-(+)-α-Methylbenzylamine

This protocol is a general guideline and requires optimization, particularly the choice and volume of solvent.

• Salt Formation: Dissolve 1.0 equivalent of racemic octahydro-1H-indole-2-carboxylic acid in a suitable solvent (e.g., ethanol, start with ~5-10 mL per gram of acid). Heat the mixture gently.[1]

• In a separate flask, dissolve 1.0 equivalent of (R)-(+)-α-methylbenzylamine in a minimal amount of the same solvent.

• Slowly add the resolving agent solution to the stirred, warm solution of the racemic acid.[1]

• Crystallization: Allow the solution to cool slowly to room temperature, then potentially cool further in an ice bath or refrigerator for several hours or overnight to maximize crystal formation.[1]

• Isolation: Collect the crystals by vacuum filtration. Wash the crystals with a small amount of cold solvent to remove the mother liquor containing the more soluble diastereomeric salt.[1]

• Liberation of Enantiomer: Dissolve the collected diastereomeric salt in water. Acidify the solution to a pH of ~2 with a strong acid (e.g., 2M HCl).[1] A white precipitate of the enriched carboxylic acid should form.

• Extraction: Extract the liberated enantiomer with a suitable organic solvent (e.g., ethyl acetate, 3x volumes). Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield the enantiomerically enriched octahydro-1H-indole-2-carboxylic acid.[1]

• Analysis: Determine the enantiomeric excess of the product by chiral HPLC-RID.[1]

Protocol 2: Chiral HPLC Analysis using a Refractive Index Detector (RID)

This protocol is based on established methods and serves as a starting point.[2][17]

• Instrumentation: HPLC system equipped with a C18 column (e.g., Inertsil ODS-4, 250 mm x 4.6 mm, 5 µm) and a Refractive Index Detector (RID).[2][17]

• Mobile Phase: Prepare a 10 mM potassium phosphate buffer. Adjust the pH to 3.0 with phosphoric acid.[2][17]

• Chromatographic Conditions:

  • Flow Rate: 1.5 mL/min[2]

  • Column Temperature: 35°C[2][17]

• Sample Preparation: Prepare stock solutions by dissolving ~25 mg of the sample in 10 mL of the mobile phase.[2][17]

• Injection & Analysis: Allow the RID to stabilize. Inject the sample and integrate the peak areas of the separated isomers to determine the e.e. or d.e.

References

• Technical Support Center: Resolution of Racemic octahydro-1H-indole-2-carboxylic acid - Benchchem.
• Technical Support Center: Solvent Effects on Diastereomeric Salt Formation with (-)-Camphoric Acid - Benchchem.
• Green and Strategic Approach for Chiral Resolution by Diastereomeric Salt Formation: The Study of Racemic Ibuprofen - Advances in Engineering.
• dealing with solid solutions in diastereomeric salt resolution - Benchchem.
• Breaking Down the Methods: Chromatography and Crystalliz
• Troubleshooting diastereomeric salt crystallization for chiral resolution. - Benchchem.
• Solvent-Induced Chirality Switching in the Enantioseparation of Hydroxycarboxylic Acids with a Qu
• Separation and Quantification of Octahydro-1h-Indole-2-Carboxilic Acid and Its Three Isomers by HPLC using Refractive Index Dete - Longdom Publishing.
• Separation and Quantification of Octahydro-1h-Indole-2-Carboxilic Acid and Its Three Isomers by HPLC using Refractive Index Detector - Longdom Publishing.
• Part 6: Resolution of Enantiomers - Chiralpedia.
• Identifying a diastereomeric salt for a challenging chiral resolution | Unchained Labs.
• analysis of octahydro-1H-indole-2-carboxylic acid isomers by refractive index detector - Benchchem.
• A Technical Guide to the Stereochemistry of Octahydro-1H-indole-2-carboxylic Acid Isomers - Benchchem.
• Resolution (Separ
• A study on the stereochemical purity of trandolapril and octahydro-1H-indole-2-carboxylic acid by HPLC method - PubMed.
• Rational approach to the selection of conditions for diastereomeric resolution of chiral amines by diacid resolving agents.
• STEREOCHEMISTRY II SEM-1, CC-1B PART-12, PPT-12 Part-12: Resolution CONTENTS • Resolution of Racemic Modifications * Resolut - St.
• A study on the stereochemical purity of trandolapril and octahydro-1 H-indole-2-carboxylic acid by HPLC method - ResearchG
• Separation and Quantification of Octahydro-1h-Indole-2-Carboxilic Acid and Its Three Isomers by HPLC using Refractive Index Detector | Request PDF - ResearchG
• Diastereomeric Salt Resolution for Separating Chiral Compounds on Larger Scale

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• 4. Breaking Down the Methods: Chromatography and Crystallization in Chiral Resolution – Chiralpedia [chiralpedia.com]
• 5. Diastereomeric Salt Resolution for Separating Chiral Compounds on Larger Scale at BioDuro-BioDuro-Global CRDMO, Rooted in Science [bioduro.com]
• 6. Part 6: Resolution of Enantiomers – Chiralpedia [chiralpedia.com]
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Reference Data & Comparative Studies

A Comparative Analysis of Synthesis Routes for Octahydro-1H-indole-2-carboxylates: A Technical Guide for Drug Development

Octahydro-1H-indole-2-carboxylic acid (Oic) and its ester derivatives are pivotal chiral building blocks in modern medicinal chemistry. Characterized by a rigid bicyclic conformational structure, these proline analogues are critical intermediates in the synthesis of highly potent angiotensin-converting enzyme (ACE) inhibitors, most notably Perindopril and Trandolapril[1][2].

The primary challenge in synthesizing octahydro-1H-indole-2-carboxylates lies in establishing the correct stereochemistry at the three chiral centers (positions 2, 3a, and 7a). The target stereoisomer dictates the synthetic route: the cis-fused (2S,3aS,7aS) isomer is required for Perindopril, while the trans-fused (2S,3aR,7aS) isomer is essential for Trandolapril[2][3]. This guide provides a comparative analysis of the leading synthesis routes, evaluating their mechanistic causality, scalability, and stereochemical outcomes.

Comparative Overview of Synthesis Strategies

The selection of a synthesis route depends heavily on the desired stereochemical configuration, available equipment (e.g., high-pressure reactors), and the economic viability of chiral resolution steps.

Quantitative Comparison of Synthesis Routes

Synthesis Route	Target Stereoisomer	Catalyst / Key Reagent	Yield (%)	Enantiomeric Excess (ee)	Operating Pressure
Direct Catalytic Hydrogenation	(2S,3aS,7aS) (cis-fused)	PtO₂ / Acetic Acid	~85%	>99% (post-crystallization)	Atmospheric
High-Pressure Hydrogenation	(2S,3aS,7aS) (cis-fused)	Pd/C / Acetic Acid	~75-80%	>95%	0.1 - 5 MPa
Asymmetric Hydrogenation	Chiral N-protected indoles	Rh-BINOL (PipPhos)	Up to 100% conversion	~74-78%	25 bar
Multi-step Cyclization	(2S,3aR,7aS) (trans-fused)	Enamine / Chemical Resolution	~30-40% (overall)	>99% (via resolution)	Atmospheric

Route 1: Direct Catalytic Hydrogenation (The Industry Standard for Cis-Fused Isomers)

The most direct and widely employed method for synthesizing the (2S,3aS,7aS) stereoisomer is the catalytic hydrogenation of commercially available (S)-indoline-2-carboxylic acid[1].

Mechanistic Causality

Hydrogenation of the indoline ring thermodynamically and kinetically favors the syn-addition of hydrogen atoms across the less sterically hindered face of the molecule. This inherent facial selectivity naturally yields the cis-fused (S,S,S) diastereomer as the major product. While Palladium on Carbon (Pd/C) is frequently used, it requires high-pressure conditions (up to 5 MPa). Substituting Pd/C with Platinum Oxide (PtO₂) allows the reaction to proceed efficiently at atmospheric pressure, significantly reducing infrastructure costs and safety hazards[4]. Glacial acetic acid is utilized as the solvent because it acts as a proton source, activating the indole ring for reduction while maintaining the solubility of the zwitterionic starting material.

Experimental Protocol: PtO₂-Catalyzed Hydrogenation

This protocol is a self-validating system designed to isolate the pure cis-fused isomer from a diastereomeric mixture.

• Substrate Preparation: Dissolve 3.0 g (18.38 mmol) of (S)-indoline-2-carboxylic acid in 60 mL of glacial acetic acid.

  • Causality: Acetic acid ensures complete dissolution and provides the acidic environment necessary to protonate the indoline nitrogen, facilitating the catalytic cycle.

• Catalyst Addition: Add 300 mg of PtO₂ catalyst to the solution.

• Hydrogenation: Purge the reaction vessel with nitrogen, then introduce hydrogen gas. Stir the mixture at 60 °C for 24 hours under atmospheric H₂ pressure.

  • Validation Checkpoint 1: Monitor hydrogen uptake. The reaction is complete when hydrogen consumption ceases. An aliquot analyzed via HPLC should reveal a ~90:10 ratio of (S,S,S) to (S,R,R) diastereomers[4].

• Filtration: Filter the mixture through a Celite pad to remove the PtO₂ catalyst. Wash the pad with additional acetic acid to ensure maximum product recovery.

• Concentration: Evaporate the solvent to dryness under reduced pressure.

• Selective Crystallization: Recrystallize the resulting crude residue from absolute ethanol.

  • Causality: Ethanol exploits the differential solubility between the diastereomers. The desired (S,S,S) cis-fused isomer preferentially crystallizes as a white solid, leaving the minor trans-fused impurities in the mother liquor.

  • Validation Checkpoint 2: Confirm optical purity via polarimetry ( [α]D​−45.6 in MeOH) and diastereomeric purity (>99%) via refractive index HPLC[2][4].

Caption: Workflow for the catalytic hydrogenation of (S)-indoline-2-carboxylic acid.

Route 2: Asymmetric Hydrogenation of N-Protected Indoles

While direct hydrogenation is excellent for cis-fused isomers, achieving high enantioselectivity directly from achiral or racemic indole precursors requires advanced asymmetric catalysis.

Mechanistic Causality

Using Rhodium complexes paired with chiral BINOL-derived phosphoramidite ligands (e.g., PipPhos) enables the asymmetric hydrogenation of 2-substituted indoles[5]. The bulky chiral ligand creates a highly specific steric environment that dictates the facial approach of the substrate to the active metal center. A critical mechanistic requirement is the addition of a base (such as Cs₂CO₃) and the N-protection of the indole (e.g., N-Boc or N-acetyl). The base facilitates the formation of a neutral rhodium monohydride complex, which is the active catalytic species necessary for the insertion of the indole olefin into the rhodium-hydride bond[5].

Experimental Protocol: Rh-Catalyzed Asymmetric Hydrogenation

• System Setup: In a glass vessel inside a stainless-steel autoclave, combine the N-Boc-protected indole ester substrate with the Rh-PipPhos catalyst (prepared in situ).

• Base Addition: Add a catalytic amount of Cs₂CO₃ (e.g., 0.02 mmol).

  • Causality: Without the cesium base, the cationic rhodium complex fails to convert into the active neutral monohydride species, resulting in negligible conversion.

• Reaction Conditions: Pressurize the autoclave to 25 bar with H₂ gas and heat to 40 °C.

• Monitoring & Validation:

  • Validation Checkpoint: Analyze conversion via ¹H NMR and enantiomeric excess via chiral GC. This route typically yields full conversion with up to 78% ee[5]. Further chemical resolution is required to achieve pharmaceutical-grade optical purity.

Route 3: Multi-step Cyclization for Trans-Fused Isomers (Trandolapril Intermediate)

The synthesis of Trandolapril requires the trans-fused (2S,3aR,7aS)-octahydro-1H-indole-2-carboxylic acid. Because direct hydrogenation strongly favors the cis-isomer, alternative routes must be employed[3].

Mechanistic Causality

To bypass the thermodynamic preference for cis-fusion, chemists utilize multi-step cyclization strategies starting from cyclohexylamine derivatives. By forming an enamine intermediate and subsequently cyclizing it, the trans-fused octahydroindole skeleton can be constructed. Alternatively, the cis-fused (S,S,S) isomer can be subjected to Yamada's epimerization procedure. Heating the cis-isomer in acetic acid with a catalytic amount of salicylaldehyde promotes the formation of a Schiff base, which allows epimerization at the alpha-carbon, eventually yielding an enriched mixture of the trans-fused epimer[4].

Caption: Logical pathway for the epimerization of cis-fused to trans-fused octahydroindole derivatives.

Conclusion

The synthesis of octahydro-1H-indole-2-carboxylates is a masterclass in stereochemical control. For the production of Perindopril intermediates, the PtO₂-catalyzed direct hydrogenation of (S)-indoline-2-carboxylic acid remains the most robust, self-validating, and scalable protocol, easily achieving >99% ee after a single crystallization step. Conversely, the development of Trandolapril relies on complex epimerization or multi-step cyclization workflows to force the formation of the less-favored trans-fused ring system. As asymmetric catalysis continues to evolve, Rhodium-BINOL systems show promise for direct, highly enantioselective pathways, though they currently require further optimization to match the economic efficiency of traditional crystallization-based resolution.

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A Senior Application Scientist's Guide to Structure-Activity Relationships of Substituted Indole Derivatives as Tubulin Polymerization Inhibitors

Introduction: The Indole Scaffold as a "Privileged" Structure in Anticancer Drug Discovery

The indole nucleus is a quintessential example of a "privileged scaffold" in medicinal chemistry. Its bicyclic aromatic structure is frequently found in a vast array of natural products and synthetic molecules, demonstrating a remarkable ability to interact with a wide range of biological targets.[1][2][3] In the realm of oncology, indole derivatives have emerged as a particularly fruitful area of research, leading to the development of potent agents that interfere with critical cellular processes.[2][4][5]

This guide provides a comparative analysis of the structure-activity relationships (SAR) for distinct classes of substituted indole derivatives that function as inhibitors of tubulin polymerization. By targeting the dynamic microtubule system essential for cell division, these compounds represent a clinically validated strategy for cancer therapy.[1][2][6] We will delve into the causal relationships between specific substitutions on the indole ring and their resulting biological activity, supported by quantitative data and detailed experimental protocols to provide a comprehensive resource for researchers in drug development.

The Biological Target: Tubulin and Microtubule Dynamics

Microtubules are dynamic polymers composed of α- and β-tubulin heterodimers. Their ability to rapidly assemble (polymerize) and disassemble (depolymerize) is fundamental to the formation of the mitotic spindle, a structure crucial for the accurate segregation of chromosomes during cell division.[6] Small molecules that disrupt this dynamic equilibrium can arrest cells in the G2/M phase of the cell cycle, ultimately triggering programmed cell death (apoptosis).[6][7]

Many of these inhibitors, including the indole derivatives discussed herein, bind to the colchicine binding site on β-tubulin.[7][8][9] This binding event introduces a conformational change that prevents the tubulin dimer from incorporating into a growing microtubule, effectively "poisoning" the polymer and leading to its net depolymerization.[7][10]

Comparative SAR Analysis of Indole-Based Tubulin Inhibitors

The potency of an indole-based tubulin inhibitor is exquisitely sensitive to the nature and position of its substituents. Below, we compare two major classes of indole derivatives that target the colchicine binding site: 2-Arylindoles and 3-Aroylindoles . The choice of these classes is based on their extensive documentation and the clear SAR trends that have been established.

Class 1: 2-Aryl-3-Aroyl-Indole Analogues

This class of compounds, exemplified by molecules like OXi8006, has shown potent, low nanomolar cytotoxicity against various cancer cell lines.[11][12] The general structure consists of an indole core with an aryl group at the C2 position and an aroyl (aromatic ketone) group at the C3 position.

Key SAR Insights:

• C3-Aroyl Group: A 3,4,5-trimethoxyphenyl (TMP) moiety on the C3-aroyl group is a critical pharmacophore, mimicking the A-ring of combretastatin A-4 (a potent natural tubulin inhibitor) and forming key interactions within the colchicine binding site.[7][13]

• Indole N1 Position: Substitution at the N1 position is generally disfavored, as the N-H group often acts as a crucial hydrogen bond donor, interacting with residues like Thr-α179 in the tubulin pocket.[7]

• Indole C6 Position: Introducing aryl groups at the C6 position has been explored to further extend SAR. Studies have shown that certain 6-aryl substitutions can maintain or even enhance cytotoxicity and tubulin polymerization inhibition.[12]

Compound Ref.	Indole Substituent (C6)	C3-Aroyl Ring	Tubulin IC50 (µM)	MCF-7 Cell GI50 (nM)
OXi8006[12]	-H	3,4,5-trimethoxy	1.5	<10
Analogue A[12]	4-methoxyphenyl	3,4,5-trimethoxy	1.6	18
Analogue B[12]	4-fluorophenyl	3,4,5-trimethoxy	1.9	12

Data presented is representative and compiled from cited literature for comparative purposes.

Class 2: Arylthioindoles (ATIs)

In this class, a sulfur bridge connects an aryl group to the C3 position of the indole ring. These compounds have also demonstrated potent inhibition of tubulin polymerization and cancer cell growth.[14]

Key SAR Insights:

• C3-Arylthio Group: Similar to the aroylindoles, a 3,4,5-trimethoxyphenyl group attached to the sulfur atom significantly enhances activity compared to an unsubstituted phenyl group. This modification improves both tubulin inhibition and antiproliferative effects.[14]

• Indole C5 Position: Small, electron-donating groups at the C5 position, such as methoxy (-OCH3) or benzyloxyethoxy groups, are well-tolerated and can contribute favorably to activity. Halogen substitutions (e.g., -F, -Cl) at this position also yield highly potent compounds.[14]

• Indole C2 Position: The absence of a substituent at the C2 position is generally preferred in this class for optimal activity.[14]

Compound Ref.	Indole Substituent (C5)	C3-Arylthio Ring	Tubulin IC50 (µM)	MCF-7 Cell IC50 (nM)
ATI-1[14]	-H	3,4,5-trimethoxy	2.6	34
ATI-2[14]	-OCH3	3,4,5-trimethoxy	2.1	18
ATI-3[14]	-F	3,4,5-trimethoxy	1.6	15

Data presented is representative and compiled from cited literature for comparative purposes.

Visualizing the Mechanism and Experimental Workflow

To better understand the biological consequence of tubulin inhibition and the process of an SAR study, the following diagrams are provided.

Caption: Mechanism of action for indole-based tubulin inhibitors.

Caption: A typical workflow for a structure-activity relationship study.

Key Experimental Protocols

Protocol 1: In Vitro Tubulin Polymerization Assay (Turbidity-Based)

Causality: This is the primary biochemical assay to directly measure a compound's effect on tubulin assembly. The principle is that as tubulin dimers polymerize into microtubules, they scatter light, leading to an increase in the turbidity (absorbance) of the solution.[6][15] An inhibitor will prevent this increase in absorbance.

Step-by-Step Methodology: [6][15][16]

• Reagent Preparation:

  • Reconstitute lyophilized bovine brain tubulin (>99% pure) in ice-cold General Tubulin Buffer (GTB: 80 mM PIPES pH 6.9, 2 mM MgCl₂, 0.5 mM EGTA) to a concentration of 10 mg/mL. Keep on ice.

  • Prepare a 10 mM stock solution of GTP in water.

  • Prepare serial dilutions of the test indole derivative and a positive control (e.g., Nocodazole) in GTB. A vehicle control (DMSO) must be included.

• Reaction Setup (in a pre-chilled 96-well plate on ice):

  • To each well, add the appropriate volume of GTB containing GTP (1 mM final concentration) and glycerol (10% final concentration is common to promote polymerization).

  • Add 10 µL of the test compound dilution (or control) to the appropriate wells.

  • Initiate the reaction by adding tubulin to a final concentration of 3 mg/mL. The total reaction volume is typically 70-100 µL.

• Data Acquisition:

  • Immediately transfer the 96-well plate to a microplate reader pre-warmed to 37°C.

  • Measure the absorbance at 340 nm or 350 nm every minute for 60-90 minutes.

• Data Analysis:

  • Plot absorbance vs. time to generate polymerization curves for each compound concentration.

  • Determine the maximum velocity (Vmax) of polymerization from the steepest slope of the control curve.

  • Calculate the percentage of inhibition for each compound concentration relative to the vehicle control.

  • Plot percent inhibition vs. compound concentration and fit the data to a dose-response curve to determine the IC50 value (the concentration that inhibits polymerization by 50%).

Protocol 2: Cell-Based Cytotoxicity (MTT Assay)

Causality: This assay serves as a secondary screen to confirm that the biochemical inhibition of tubulin translates to antiproliferative activity in living cancer cells. The principle is that viable cells with active mitochondria can reduce the yellow tetrazolium salt MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) into a purple formazan product, which can be quantified spectrophotometrically.[17][18][19]

Step-by-Step Methodology: [18][19][20]

• Cell Seeding:

  • Harvest and count cancer cells (e.g., MCF-7, HeLa).

  • Seed the cells into a 96-well plate at a predetermined optimal density (e.g., 5,000 cells/well) in 100 µL of complete culture medium.

  • Incubate overnight (37°C, 5% CO₂) to allow cells to attach.

• Compound Treatment:

  • Prepare serial dilutions of the test indole derivatives in culture medium.

  • Remove the old medium from the cells and add 100 µL of the compound-containing medium to the respective wells. Include vehicle control wells.

  • Incubate for a specified period, typically 48-72 hours.

• MTT Incubation:

  • Add 10-20 µL of MTT stock solution (5 mg/mL in PBS) to each well.

  • Incubate for 3-4 hours at 37°C, allowing viable cells to convert MTT to formazan crystals.

• Solubilization and Measurement:

  • Carefully remove the medium.

  • Add 100-150 µL of a solubilizing agent (e.g., DMSO or isopropanol) to each well to dissolve the purple formazan crystals.

  • Shake the plate gently for 5-10 minutes to ensure complete dissolution.

  • Measure the absorbance at a wavelength between 550 and 600 nm using a microplate reader.

• Data Analysis:

  • Subtract the background absorbance from a blank well (medium and MTT only).

  • Calculate the percentage of cell viability for each concentration relative to the vehicle-treated control cells.

  • Plot percent viability vs. compound concentration and fit the data to determine the GI50/IC50 value (the concentration that inhibits cell growth by 50%).

Protocol 3: Immunofluorescence Microscopy of Microtubule Network

Causality: This technique provides direct visual evidence of the compound's mechanism of action within the cell. By staining the tubulin protein, one can directly observe the disruption and depolymerization of the microtubule cytoskeleton caused by an effective inhibitor, confirming the target engagement proposed by the biochemical assay.[10][21][22][23]

Step-by-Step Methodology: [10][21][22][24]

• Cell Culture and Treatment:

  • Grow cells (e.g., HeLa, A549) on sterile glass coverslips in a petri dish or multi-well plate.[10]

  • Treat the cells with the test compound at a concentration around its IC50 value for a suitable time (e.g., 16-24 hours) to induce mitotic arrest. Include a vehicle-treated control.

• Fixation and Permeabilization:

  • Wash cells briefly with PBS.

  • Fix the cells to preserve their structure. Ice-cold methanol fixation (-20°C for 4-10 minutes) is often recommended for optimal microtubule visualization.[22][23] Alternatively, fix with 3-4% paraformaldehyde in PBS for 10-15 minutes, followed by permeabilization with 0.5% Triton X-100 in PBS to allow antibody entry.[21]

• Blocking and Antibody Staining:

  • Wash the cells three times with PBS.

  • Block non-specific antibody binding by incubating with a blocking buffer (e.g., 1-3% BSA in PBS) for 1 hour at room temperature.[10][22]

  • Incubate with a primary antibody specific for α-tubulin (e.g., rat anti-tubulin or mouse anti-α-tubulin) diluted in blocking buffer, typically for 1 hour at room temperature or overnight at 4°C.[10][21]

  • Wash cells three times with PBS to remove unbound primary antibody.

  • Incubate with a fluorophore-conjugated secondary antibody (e.g., Alexa Fluor 488 goat anti-mouse) diluted in blocking buffer for 1 hour at room temperature, protected from light.[10]

• Mounting and Imaging:

  • Wash cells three times with PBS. A final wash can include a nuclear counterstain like DAPI.[10]

  • Mount the coverslip onto a microscope slide using an antifade mounting medium.

  • Visualize the cells using a fluorescence microscope. Capture images of the control cells (showing an intact, filamentous microtubule network) and the treated cells (showing diffuse tubulin staining and disrupted, fragmented microtubules).

Conclusion and Future Outlook

The structure-activity relationship studies of substituted indoles have unequivocally established this scaffold as a premier framework for designing potent inhibitors of tubulin polymerization. The comparative analysis reveals that specific, well-defined substitutions are required for high-affinity binding to the colchicine site and potent anticancer activity. For both 2-aryl-3-aroyl-indoles and arylthioindoles, a 3,4,5-trimethoxyphenyl moiety is a cornerstone of potency. Furthermore, subtle modifications to the indole core itself, particularly at the C5 and C6 positions, provide a powerful handle for fine-tuning activity and drug-like properties.

Future research will likely focus on developing indole derivatives that can overcome mechanisms of drug resistance and exhibit improved pharmacokinetic profiles. The continued exploration of novel substitutions, guided by the foundational SAR principles outlined in this guide, will undoubtedly lead to the next generation of indole-based anticancer therapeutics.

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A Comparative Guide to the Strategic Use of Ethyl octahydro-1H-indole-2-carboxylate hydrochloride in Pharmaceutical Synthesis

The octahydro-1H-indole-2-carboxylic acid framework is a privileged scaffold in medicinal chemistry, forming the core of several important therapeutic agents, most notably Angiotensin-Converting Enzyme (ACE) inhibitors. The selection of an appropriate starting material is a critical decision in the synthesis of these complex molecules, profoundly impacting the overall efficiency, scalability, and economic viability of the process. This guide provides a comprehensive analysis of Ethyl (2S,3aS,7aS)-octahydro-1H-indole-2-carboxylate hydrochloride, validating its use as a key starting material (KSM) through objective comparison with viable alternatives and supported by experimental data from peer-reviewed literature.

The Strategic Importance of the Octahydro-1H-indole-2-carboxylate Scaffold

The rigid, bicyclic structure of the octahydro-1H-indole-2-carboxylate core provides a well-defined three-dimensional arrangement of substituents, making it an ideal building block for molecules that require precise stereochemical orientation for biological activity. This is particularly evident in its application for ACE inhibitors like Perindopril and Trandolapril, where the specific stereochemistry is crucial for potent and selective binding to the enzyme's active site.[1][2] The synthesis of such complex structures necessitates a robust and efficient synthetic strategy, beginning with the choice of the KSM.

Validating Ethyl octahydro-1H-indole-2-carboxylate hydrochloride as a Key Starting Material

Ethyl (2S,3aS,7aS)-octahydro-1H-indole-2-carboxylate hydrochloride is a widely utilized KSM for the synthesis of various ACE inhibitors. Its hydrochloride salt form offers enhanced stability and improved handling characteristics compared to the free base.[3]

Advantages:

• Stereochemical Purity: It is commercially available in high enantiomeric and diastereomeric purity, which is essential for the synthesis of single-isomer drugs.

• Reactive Handles: The secondary amine and the ethyl ester provide two key points for synthetic elaboration, allowing for the straightforward introduction of desired side chains.

• Established Synthetic Routes: A wealth of published literature and patents describe its use, providing well-established and optimized reaction protocols.[4][5]

The typical synthetic workflow involving this KSM is a peptide coupling reaction. For instance, in the synthesis of Perindopril, the free base of ethyl (2S,3aS,7aS)-octahydro-1H-indole-2-carboxylate is coupled with N-[(S)-1-ethoxycarbonyl-butyl]-(S)-alanine using a coupling agent like dicyclohexylcarbodiimide (DCC) in the presence of 1-hydroxybenzotriazole (HOBt).[4]

Experimental Protocol: Synthesis of Perindopril Benzyl Ester using an Octahydro-1H-indole-2-carboxylic acid intermediate

This protocol, adapted from patent literature, illustrates a key coupling step.[6]

• In a suitable reactor, combine 1 kg of (2S,3aS,7aS)-octahydroindole-2-carboxylic acid benzyl ester para-toluenesulfonate with 4.6 liters of ethyl acetate and 0.06 kg of triethylamine. Stir the mixture at ambient temperature for 10 minutes.[6]

• To this mixture, add 0.52 kg of N-[(S)-ethoxycarbonyl-1-butyl]-(S)-alanine, 0.15 kg of 1-hydroxybenzotriazole, and 0.5 kg of dicyclohexylcarbodiimide.[6]

• Heat the heterogeneous mixture to 30°C and stir vigorously for 3 hours.[6]

• After the reaction, cool the mixture to 0°C to precipitate the dicyclohexylurea byproduct.

• Filter off the dicyclohexylurea. The filtrate is then washed and evaporated to dryness to yield the Perindopril benzyl ester.[6]

Comparative Analysis of Alternative Starting Materials

While Ethyl octahydro-1H-indole-2-carboxylate hydrochloride is a robust KSM, alternative strategies exist, primarily involving the use of the corresponding carboxylic acid or its benzyl ester.

Alternative 1: (2S,3aS,7aS)-octahydro-1H-indole-2-carboxylic acid

This alternative offers a more direct route in some instances, as it can be coupled directly with the desired side chain without the need for a final ester hydrolysis step if the final drug is a carboxylic acid. However, the free carboxylic acid can sometimes lead to side reactions and may require protection/deprotection steps.

Alternative 2: Benzyl (2S,3aS,7aS)-octahydro-1H-indole-2-carboxylate

The benzyl ester provides an alternative protecting group for the carboxylic acid. The deprotection via catalytic hydrogenation is often a clean and high-yielding reaction.[6] The choice between an ethyl and a benzyl ester can depend on the overall synthetic strategy and the compatibility of other functional groups in the molecule.

Data Summary: Comparison of Synthetic Routes

Starting Material	Key Transformation	Reagents	Yield (%)	Reference
(2S,3aS,7aS)-octahydroindole-2-carboxylic acid benzyl ester	Peptide Coupling	N-[(S)-ethoxycarbonyl-1-butyl]-(S)-alanine, DCC, HOBt	Not specified, but used in a successful protocol	[6]
Perindopril Benzyl Ester	Catalytic Hydrogenation (Deprotection)	5% Palladium-on-carbon, H₂, tert-Butylamine	94 (for Perindopril), 95 (for salt)	[6]
(S)-Indoline-2-carboxylic acid	Catalytic Hydrogenation	PtO₂, Acetic Acid	85	[3]
(2R,3aS,7aS)-octahydroindole-2-carboxylic acid derivative	Hydrochloride Salt Formation	3N HCl in anhydrous ethyl acetate	93	[3]

Mechanistic Considerations and Workflow Visualization

The core of the synthesis is the amide bond formation between the octahydroindole moiety and the alanine derivative. The use of coupling agents like DCC/HOBt activates the carboxylic acid, making it susceptible to nucleophilic attack by the secondary amine of the indole derivative.

Synthetic Workflow for Perindopril Synthesis

Caption: Synthetic workflow for Perindopril synthesis.

Conclusion and Recommendations

The validation of Ethyl octahydro-1H-indole-2-carboxylate hydrochloride as a key starting material is well-supported by its commercial availability in high purity, the existence of robust and high-yielding synthetic protocols, and its successful application in the industrial-scale synthesis of important pharmaceuticals. While alternatives like the free acid or other esters are viable, the ethyl ester hydrochloride often presents the optimal balance of stability, reactivity, and cost-effectiveness for many applications. The choice of KSM should always be made in the context of the overall synthetic strategy, considering factors such as the nature of the final target molecule, the number of synthetic steps, and the required scale of production.

References

• Benchchem. (n.d.). Synthesis and Purification of Perindoprilat for Laboratory Use: Application Notes and Protocols.
• Benchchem. (n.d.). Application Notes and Protocols for the Synthesis of Perindopril Utilizing an Octahydro-1H-indole-2-carboxylic Acid Intermediate.
• Geneesmiddeleninformatiebank. (2014, August 25). Public Assessment Report.
• European Patent Office. (2007, December 12). Process for the preparation of perindopril and salts thereof (Patent No. 1864973).
• European Patent Office. (2008, May 21). PROCESS FOR PREPARATION OF PERINDOPRIL AND SALTS THEREOF (Patent No. 1603558).
• Google Patents. (n.d.). WO2007003947A2 - Process for the synthesis of the ace inhibitor trandolapril.
• PubMed. (2023, June 15). Design, synthesis and biological evaluation of novel indole-3-carboxylic acid derivatives with antihypertensive activity.
• PubMed. (n.d.). Angiotensin converting enzyme inhibitors: 1-glutarylindoline-2-carboxylic acids derivatives.
• PMC. (n.d.). Ethyl 1H-indole-2-carboxylate.
• Der Pharma Chemica. (2017, August 30). Design, Synthesis and biological evaluation of some novel indole derivatives as selective COX-2 inhibitors.
• ResearchGate. (2026, February 28). Synthesis of angiotensin-converting enzyme (ACE) inhibitors: an important class of antihypertensive drugs.
• MDPI. (2016, March 10). Synthesis of New Functionalized Indoles Based on Ethyl Indol-2-carboxylate.
• MDPI. (2016, March 10). Synthesis of New Functionalized Indoles Based on Ethyl Indol-2-carboxylate.
• Asian Journal of Organic & Medicinal Chemistry. (n.d.). Synthesis, Characterization and in vitro Studies of Some Ethyl 2-Carboxylate-5-monosubstitued 1H-indole Derivatives as Potential GSK-3b Inhibitors.
• HETEROCYCLES. (1999). REGIOSPECIFIC FUNCTIONALIZATION OF INDOLE-2-CARBOXYLATES AND DIASTEREOSELECTIVE PREPARATION OF THE CORRESPONDING INDOLINES.
• Benchchem. (n.d.). Technical Support Center: Octahydroindole-2-carboxylic Acid Synthesis.
• RSC Publishing. (n.d.). Design, synthesis and biological evaluation of indole-2-carboxylic acid derivatives as novel HIV-1 integrase strand transfer inhibitors.
• European Journal of Chemistry. (2012, June 15). Novel indole-2-carboxylic acid analogues: Synthesis and a new light in to their antioxidant potentials.
• Der Pharma Chemica. (n.d.). Synthesis and biological evaluation of indoles.
• Organic Syntheses. (n.d.). INDOLES FROM ANILINES: ETHYL 2-METHYLINDOLE-5-CARBOXYLATE.

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Comparative study of chiral resolution techniques for octahydro-1H-indole-2-carboxylic acid

The Stereochemical Imperative in ACE Inhibitor Design

Octahydro-1H-indole-2-carboxylic acid (OIC) is a conformationally constrained, bicyclic unnatural amino acid that serves as the foundational scaffold for blockbuster Angiotensin-Converting Enzyme (ACE) inhibitors[1]. The rigid pyrrolidine-cyclohexane fused ring system of OIC is designed to precisely mimic the transition state of angiotensin I cleavage, forcing the drug molecule into a conformation that perfectly occupies the S1' and S2' sub-sites of the ACE active site[1].

However, this lock-and-key fit is entirely dependent on stereochemistry. OIC possesses three chiral centers (at the 2, 3a, and 7a positions), yielding eight possible stereoisomers[2]. For therapeutic efficacy, absolute stereocontrol is mandatory: the synthesis of Perindopril strictly requires the (2S,3aS,7aS)-OIC isomer, whereas Trandolapril relies on the (2S,3aR,7aS) configuration[3][4]. Using an incorrect epimer drastically reduces binding affinity, rendering the active metabolite (e.g., Perindoprilat) virtually inactive[5]. Because standard synthetic routes (such as the catalytic hydrogenation of indoline-2-carboxylic acid) yield racemic or epimeric mixtures, implementing a robust chiral resolution strategy is the most critical checkpoint in the manufacturing workflow[6][7].

RAS pathway highlighting the inhibitory target of OIC-derived ACE inhibitors.

Comparative Analysis of Resolution Techniques

To isolate the target enantiomer from a racemic OIC mixture, three primary methodologies are employed across analytical and industrial scales: Classical Diastereomeric Salt Formation, Enzymatic Kinetic Resolution, and Chiral Chromatography[2][8].

A. Classical Chemical Resolution (Diastereomeric Salts)

This traditional approach involves reacting racemic OIC (or an N-protected derivative) with a chiral resolving agent, such as (S)-(-)-α-methylbenzylamine or L-tartaric acid, to form a pair of diastereomeric salts[7][8].

• Causality: Because diastereomers possess different physical properties (unlike enantiomers), they exhibit distinct solubility profiles in specific solvent systems. By carefully controlling temperature and solvent polarity, the less soluble diastereomeric salt selectively crystallizes out of the mother liquor[8].

• Performance: While highly scalable and cost-effective, this method often suffers from moderate yields due to mother liquor losses and requires multiple recrystallization cycles to achieve >99% enantiomeric excess (ee)[8].

B. Enzymatic Kinetic Resolution

Biocatalysis leverages the exquisite stereospecificity of hydrolase enzymes. In this workflow, racemic OIC is first N-protected and esterified. An enzyme, typically Candida antarctica lipase B (CAL-B), is then introduced to the aqueous/organic biphasic system[8][9].

• Causality: The enzyme's chiral active site pocket sterically accommodates only one enantiomer (e.g., the 2S,3aS,7aS ester), catalyzing its hydrolysis back into the free carboxylic acid[10]. The unreacted (2R,3aR,7aR) enantiomer remains an ester. The resulting mixture of an acid and an ester is easily separated via simple acid-base liquid-liquid extraction[8].

• Performance: Delivers exceptional enantiopurity (>99.5% ee) in a single step under mild conditions, though it requires upfront synthetic steps to prepare the ester substrate[10].

C. Chiral Chromatography (HPLC/SFC)

Direct separation of OIC stereoisomers is achieved using Chiral Stationary Phases (CSPs). Because OIC lacks a strong chromophore, Refractive Index (RI) detection or pre-column derivatization (e.g., with phenyl isothiocyanate) is often required for UV detection[3][11]. Alternatively, chiral ligand-exchange chromatography using a Cu(II)-L-phenylalaninamide complex in the mobile phase provides baseline resolution[12].

• Causality: In ligand-exchange HPLC, the Cu(II) ion forms a transient ternary coordination complex with the chiral selector and the OIC analyte. The steric hindrance differences between the OIC epimers lead to varying thermodynamic stabilities of these complexes, causing them to elute at different retention times[12].

• Performance: Unmatched for rapid analytical quantification and purity validation, but preparative-scale chromatography entails high capital and solvent costs[3].

Quantitative Performance Summary

Resolution Technique	Typical Yield (Max 50%)	Enantiomeric Excess (ee%)	Scalability	Primary Use Case
Diastereomeric Salt	30% - 40%	90% - 95% (Pre-recryst.)	High (Ton scale)	Industrial bulk manufacturing
Enzymatic Resolution	45% - 48%	>99.5%	High	High-purity intermediate synthesis
Chiral HPLC (Prep)	>90% (of target isomer)	>99.9%	Low to Moderate	Analytical validation & R&D

Self-Validating Experimental Methodologies

To ensure scientific integrity, the following protocols are designed as self-validating systems, incorporating analytical checkpoints to verify stereochemical purity before proceeding to downstream API synthesis.

Decision tree for OIC chiral resolution highlighting chemical, enzymatic, and chromatographic paths.

Protocol 1: Enzymatic Kinetic Resolution of OIC via Lipase

Objective: Isolate (2S,3aS,7aS)-OIC with >99.5% ee for Perindopril synthesis.

• Substrate Masking: Protect the secondary amine of racemic OIC using di-tert-butyl dicarbonate (Boc2O) to prevent active-site interference. Esterify the carboxylic acid with methanol to yield racemic N-Boc-OIC methyl ester[8].

• Biocatalytic Hydrolysis: Disperse the racemic ester substrate in a 0.1 M phosphate buffer (pH 7.2). Add immobilized Candida antarctica lipase B (CAL-B) at a 1:10 w/w ratio to the substrate[8].

• Incubation: Stir the biphasic mixture at 30°C for 24–48 hours. The enzyme will selectively hydrolyze the (2S,3aS,7aS) ester[10].

• Phase Separation: Filter the mixture to recover the immobilized enzyme. Extract the aqueous filtrate with ethyl acetate to remove the unreacted (2R,3aR,7aR) ester[8].

• Product Isolation: Acidify the remaining aqueous layer to pH 3.0 using 1M HCl, and extract with dichloromethane. Evaporate the organic layer to yield the pure (2S,3aS,7aS)-N-Boc-OIC acid[10].

• Validation Checkpoint: Do not proceed to deprotection until the product passes Protocol 2 (ee% quantification).

Protocol 2: Chiral HPLC Analytical Validation

Objective: Quantify the stereochemical purity of the resolved OIC intermediate.

• Sample Preparation: Dissolve 50 mg of the resolved OIC product in 10 mL of the mobile phase[3].

• Column Selection: Utilize a polysaccharide-based chiral stationary phase (e.g., Chiralcel OJ-RH, 4.6 mm × 150 mm, 5 µm)[10] or a C18 column utilizing a chiral mobile phase additive (e.g., Cu(II)-L-phenylalaninamide complex)[12].

• Chromatographic Parameters:

  • Mobile Phase: 10 mM potassium phosphate buffer (pH 3.0) for direct analysis[3].

  • Flow Rate: 1.0 mL/min.

  • Temperature: 25°C (Use a column oven to prevent irreproducible retention times caused by temperature fluctuations)[8].

  • Detection: Refractive Index (RI) detector, as OIC is non-chromophoric[3]. Allow sufficient time for the RI detector to stabilize to prevent baseline drift[8].

• System Suitability (Validation): Confirm that the resolution ( Rs​ ) between the (2S,3aS,7aS)-OIC peak and any residual epimer peaks is ≥1.5 . A correlation coefficient of >0.999 must be established for the calibration curve[3].

Conclusion

The selection of a chiral resolution technique for octahydro-1H-indole-2-carboxylic acid dictates the downstream success of ACE inhibitor manufacturing. While classical diastereomeric salt formation remains a workhorse for bulk industrial production due to its low material costs, enzymatic kinetic resolution offers superior enantioselectivity (>99.5% ee) and a greener operational footprint[8][10]. Regardless of the preparative method chosen, rigorous analytical validation using chiral HPLC with Refractive Index detection or ligand-exchange methodologies is an absolute requirement to ensure the stereochemical integrity of the final pharmaceutical product[3][12].

References

• NIH / PMC. Versatile methodology for the synthesis and α-functionalization of (2R,3aS,7aS)-octahydroindole-2-carboxylic acid. Available at: [Link]

• FAO AGRIS. Simultaneous determination of diastereoisomeric and enantiomeric impurities in SSS-octahydroindole-2-carboxylic acid by chiral high-performance liquid chromatography with pre-column derivatization. Available at: [Link]

• ResearchGate. Chiral Ligand-Exchange Chromatography for Separation of Three Stereoisomers of Octahydroindole-2-carboxylic Acid. Available at: [Link]

• Google Patents. US20050106690A1 - Process for producing optically active octahydro-1H-indole-2-carboxylic acid.

• Longdom Publishing. Separation and Quantification of Octahydro-1h-Indole-2-Carboxilic Acid and Its Three Isomers by HPLC using Refractive Index Detector. Available at: [Link]

• OA Monitor Ireland. Efficient access to enantiomerically pure cyclic α-amino esters through a lipase-catalyzed kinetic resolution. Available at:[Link]

• PTFARM. A STUDY ON THE STEREOCHEMICAL PURITY OF TRANDOLAPRIL AND - OCTAHYDRO-1H-INDOLE-2-CARBOXYLIC ACID BY HPLC METHOD. Available at: [Link]

• LifeTein. Unusual Amino Acids: Octahydroindole-2-carboxylic acid (Oic). Available at: [Link]

• Google Patents. EP1724260A1 - Process for the synthesis of (2S, 3aR, 7aS)-octahydroindole-2-carboxylic acid and its conversion to trandolapril.

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• 12. researchgate.net [researchgate.net]

Investigating Alternative Bicyclic and Monocyclic Scaffolds to Ethyl Octahydro-1H-indole-2-carboxylate Hydrochloride in ACE Inhibitor Synthesis

Introduction

Ethyl octahydro-1H-indole-2-carboxylate hydrochloride is a pivotal bicyclic proline analogue utilized extensively in the synthesis of potent Angiotensin-Converting Enzyme (ACE) inhibitors, most notably Perindopril and Trandolapril 1[1]. Its rigid conformational structure and high lipophilicity allow for the precise orientation of pharmacophoric features within the ACE active site[1]. However, the synthesis of this octahydroindole core is notoriously complex, often requiring high-pressure stereoselective hydrogenation of indoline-2-carboxylic acid using platinum oxide (PtO₂) or palladium on carbon (Pd/C) catalysts[1].

To circumvent patent restrictions, reduce manufacturing costs, and explore different pharmacokinetic profiles, drug development professionals frequently investigate alternative bicyclic and monocyclic scaffolds 2[2]. This guide objectively compares the performance, synthetic viability, and experimental methodologies of prominent alternatives to the octahydroindole scaffold.

Comparative Analysis of Alternative Scaffolds

Alternative 1: (2S,3aS,6aS)-Octahydrocyclopenta[b]pyrrole-2-carboxylic acid Used in the synthesis of Ramipril, this scaffold replaces the six-membered cyclohexane ring of the octahydroindole with a five-membered cyclopentane ring.

• Causality: This structural modification slightly reduces overall lipophilicity but maintains the critical cis,endo-stereochemistry required for tight binding to the ACE zinc-binding motif. The synthesis relies on hydrolytic cyclization followed by diastereomeric resolution, which can bottleneck industrial scale-up due to the discarding of unwanted enantiomers (typically capping yields around 35-40%) 3[3].

Alternative 2: (3S)-1,2,3,4-Tetrahydroisoquinoline-3-carboxylic acid (Tic) Serving as the core for Quinapril, the Tic scaffold incorporates a bulky aromatic ring.

• Causality: The aromatic ring significantly increases lipophilicity and alters the binding kinetics, enhancing tissue penetration compared to purely aliphatic bicyclic systems. It is efficiently synthesized via a modified Pictet-Spengler reaction, offering high yields and excellent scalability 4[4].

Alternative 3: L-Proline The foundational monocyclic scaffold used in Enalapril and Captopril.

• Causality: As a naturally occurring amino acid, L-proline bypasses complex ring-closing and hydrogenation steps, making it highly cost-effective. However, it lacks the enhanced hydrophobic interactions provided by bicyclic systems, often resulting in lower receptor affinity compared to Perindopril or Ramipril[2].

Quantitative Data: Scaffold Comparison

Scaffold / Intermediate	Target ACE Inhibitor	Lipophilicity (LogP proxy)	Typical Synthetic Yield	Key Synthetic Challenge	Scale-up Feasibility
Ethyl octahydro-1H-indole-2-carboxylate HCl	Perindopril / Trandolapril	High	~85%	High-pressure catalytic hydrogenation of indoline	Moderate
(2S,3aS,6aS)-Octahydrocyclopenta[b]pyrrole-2-carboxylic acid	Ramipril	Medium-High	35–40%	Diastereomeric resolution & hydrolytic cyclization	Moderate
(3S)-1,2,3,4-Tetrahydroisoquinoline-3-carboxylic acid	Quinapril	High	42–95%	Controlling racemization during Pictet-Spengler	High
L-Proline	Enalapril / Captopril	Low	N/A (Natural)	None (Sourced from natural pool)	Very High

Mechanistic Workflow Diagram

Figure 1: Divergent synthetic pathways of ACE inhibitors from distinct amino acid scaffolds.

Experimental Protocols: Self-Validating Systems

Protocol A: Synthesis of (3S)-1,2,3,4-Tetrahydroisoquinoline-3-carboxylic acid (Tic)

This protocol utilizes a modified acid-catalyzed Pictet-Spengler reaction to construct the tetrahydroisoquinoline ring from L-phenylalanine 5[5].

Step-by-Step Methodology:

• Imine Formation: In a reaction vessel, suspend 50 g (0.3 mol) of L-phenylalanine in 386 mL of concentrated hydrochloric acid. Add 113.7 mL of 37% wt formalin (formaldehyde solution).

• Cyclization: Heat the mixture to 95 °C for 4 hours under vigorous stirring.

  • Causality: The initial condensation forms an imine intermediate. The elevated temperature and strong acid catalyst drive the subsequent electrophilic aromatic substitution, forcing the aromatic ring to attack the protonated imine, thereby closing the piperidine ring[5].

• Precipitation: Cool the reaction mixture to room temperature and continue stirring for 2 hours to allow the product to precipitate.

• Isolation: Filter the precipitate under vacuum and wash thoroughly with cold water to remove unreacted formaldehyde and residual acid.

• Purification: Recrystallize the crude solid from a water/methanol mixture to afford the pure (3S)-isomer.

Self-Validating System:

• Reaction Completion: Monitor the disappearance of the L-phenylalanine peak via HPLC.

• Stereochemical Integrity: Measure the specific rotation and perform chiral HPLC. A successful recrystallization should yield an enantiomeric excess (ee) of >99.4%, validating that racemization during the harsh acidic heating was kept below 7%[4].

Protocol B: Synthesis of (2S,3aS,6aS)-Octahydrocyclopenta[b]pyrrole-2-carboxylic acid

This protocol details the stereoselective hydrogenation of a hexahydro precursor to yield the Ramipril intermediate 6[6].

Step-by-Step Methodology:

• Precursor Preparation: Dissolve 10 g of the para-toluene sulfonic acid salt of (2S)-2,3,3a,4,5,6-hexahydro-cyclopenta[b]pyrrole-2-carboxylic acid in 60 mL of acetic acid.

• Catalyst Addition: Add 0.8 g of 5% Palladium on Carbon (Pd/C) as an aqueous slurry to the solution.

• Stereoselective Hydrogenation: Transfer the mixture to a hydrogenator. Heat to 55–60 °C and apply a hydrogen gas pressure of 5.5–6 Kg/cm².

  • Causality: The use of Pd/C under moderate pressure and temperature ensures that hydrogen addition occurs exclusively from the less hindered face of the bicyclic system. This strictly enforces the cis,endo-geometry at the bridgehead carbons, which is non-negotiable for the biological activity of Ramipril[6].

• Filtration: Once hydrogen uptake ceases, filter the mass through a Celite pad to remove the Pd/C catalyst.

• Concentration: Concentrate the clear filtrate under reduced pressure to isolate the target octahydrocyclopenta[b]pyrrole salt.

Self-Validating System:

• Catalyst Efficacy: The cessation of pressure drop in the hydrogenator acts as an in-situ indicator of reaction completion.

• Purity Check: Post-filtration chiral HPLC must confirm a purity of >99.1% and an ee of >97.3%, validating the stereoselective success of the hydrogenation step[3].

References

• GoodRx. "7 Lisinopril Alternatives: Other ACE Inhibitors, ARBs, and More." GoodRx.[Link]

• Google Patents. "WO2012063252A2 - A method for preparing ramipril.

• EPO. "A METHOD FOR PREPARING RAMIPRIL - Patent 2598479." EPO. [Link]

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• 2. goodrx.com [goodrx.com]
• 3. WO2012063252A2 - A method for preparing ramipril - Google Patents [patents.google.com]
• 4. Thieme E-Journals - Synthesis / Abstract [thieme-connect.com]
• 5. D-1,2,3,4-Tetrahydroisoquinoline-3-carboxylic acid | 103733-65-9 [chemicalbook.com]
• 6. A METHOD FOR PREPARING RAMIPRIL - Patent 2598479 [data.epo.org]

Benchmarking the Biological Activity of Ethyl Octahydro-1H-indole-2-carboxylate Hydrochloride Against Known Standards: A Comparative Guide

For researchers, scientists, and drug development professionals, the rigorous evaluation of a novel compound's biological activity is paramount. This guide provides an in-depth comparative analysis of Ethyl octahydro-1H-indole-2-carboxylate hydrochloride, a molecule belonging to a class of compounds known for their potential as Angiotensin-Converting Enzyme (ACE) inhibitors. The octahydroindole-2-carboxylic acid scaffold is a key structural feature in several established ACE inhibitors, including Trandolapril and Perindopril.[1] This guide will objectively benchmark the performance of the title compound against these well-established standards, providing the necessary experimental data and protocols to support our findings.

The primary mechanism of action for this class of compounds is the inhibition of ACE, a critical enzyme in the Renin-Angiotensin-Aldosterone System (RAAS) responsible for regulating blood pressure.[2][3] By inhibiting ACE, these compounds prevent the conversion of angiotensin I to the potent vasoconstrictor angiotensin II, leading to vasodilation and a reduction in blood pressure.[4][5]

The Renin-Angiotensin-Aldosterone System (RAAS) and ACE Inhibition

The RAAS is a hormonal cascade that plays a crucial role in maintaining blood pressure and fluid balance. The diagram below illustrates the central role of ACE in this pathway and the point of intervention for ACE inhibitors.

Caption: The Renin-Angiotensin-Aldosterone System and the mechanism of ACE inhibition.

In Vitro Benchmarking: ACE Inhibition Assay

To quantify the direct inhibitory effect of Ethyl octahydro-1H-indole-2-carboxylate hydrochloride on ACE, a well-established in vitro spectrophotometric assay is employed. This assay measures the enzymatic activity of ACE by monitoring the hydrolysis of the substrate hippuryl-histidyl-leucine (HHL) to hippuric acid (HA) and histidyl-leucine.[2][6] The amount of hippuric acid produced is directly proportional to ACE activity and can be quantified by measuring its absorbance at 228 nm after extraction.[2]

Experimental Protocol: In Vitro ACE Inhibition Assay

This protocol is designed to determine the half-maximal inhibitory concentration (IC50) of the test compound and the standard ACE inhibitors.

Materials:

• Test Compound: Ethyl octahydro-1H-indole-2-carboxylate hydrochloride

• Standard Compounds: Perindopril, Trandolapril, Ramipril[4][7][8]

• Enzyme: Rabbit Lung Angiotensin-Converting Enzyme (ACE)

• Substrate: Hippuryl-Histidyl-Leucine (HHL)

• Buffer: 50 mM Sodium Borate Buffer with 300 mM NaCl, pH 8.3

• Stopping Reagent: 1 M Hydrochloric Acid (HCl)

• Extraction Solvent: Ethyl Acetate

Procedure:

• Preparation of Reagents:

  • Dissolve the test and standard compounds in the appropriate solvent to create stock solutions.

  • Prepare a series of dilutions of the test and standard compounds in the assay buffer.

  • Prepare a 5 mM solution of HHL in the assay buffer.

  • Prepare a 100 mU/mL solution of ACE in the assay buffer.

• Assay Setup (in duplicate):

  • Test Wells: 20 µL of each dilution of the test compound.

  • Standard Wells: 20 µL of each dilution of the standard compounds.

  • Control (100% Activity) Wells: 20 µL of assay buffer.

  • Blank Wells: 40 µL of assay buffer.

• Enzyme Addition and Pre-incubation:

  • Add 20 µL of the ACE solution to all wells except the blank wells.

  • Mix gently and pre-incubate the plate at 37°C for 10 minutes.

• Reaction Initiation and Incubation:

  • Add 40 µL of the HHL substrate solution to all wells.

  • Mix and incubate at 37°C for 30-60 minutes.

• Reaction Termination:

  • Stop the reaction by adding 150 µL of 1 M HCl to each well.[2]

• Extraction and Measurement:

  • Add 1.0 mL of ethyl acetate to each well and vortex vigorously for 30 seconds to extract the hippuric acid.[2]

  • Centrifuge the plate to separate the aqueous and organic layers.

  • Carefully transfer a defined volume of the upper ethyl acetate layer to a new UV-transparent plate.

  • Measure the absorbance at 228 nm using a spectrophotometer.

• Data Analysis:

  • Calculate the percentage of ACE inhibition for each concentration of the test and standard compounds using the following formula: % Inhibition = [1 - (Absorbance of Sample / Absorbance of Control)] x 100

  • Plot the percentage of inhibition against the logarithm of the compound concentration.

  • Determine the IC50 value, which is the concentration of the inhibitor required to inhibit 50% of the ACE activity, from the dose-response curve.

Expected Quantitative Data

The IC50 values for the test compound and the standards will be determined and presented in the following table for direct comparison.

Compound	IC50 (nM)
Ethyl octahydro-1H-indole-2-carboxylate hydrochloride	To be determined experimentally
Perindoprilat (active form of Perindopril)	~2-5
Trandolaprilat (active form of Trandolapril)	~0.93 - 15[1]
Ramiprilat (active form of Ramipril)	~5

Note: The IC50 values for the standard compounds are approximate and can vary depending on the specific assay conditions.

In Vivo Benchmarking: Antihypertensive Efficacy in Spontaneously Hypertensive Rats (SHR)

To assess the in vivo efficacy of Ethyl octahydro-1H-indole-2-carboxylate hydrochloride as an antihypertensive agent, the Spontaneously Hypertensive Rat (SHR) model is the gold standard.[9][10][11] This model closely mimics essential hypertension in humans.[10]

Experimental Protocol: In Vivo Antihypertensive Study in SHR

This protocol outlines the methodology for evaluating the blood pressure-lowering effects of the test compound and standards in SHR.

Animals:

• Male Spontaneously Hypertensive Rats (SHR), 12-16 weeks old.

• Animals should be acclimatized for at least one week before the experiment.

Experimental Groups:

• Group 1: Vehicle control (e.g., saline or appropriate vehicle).

• Group 2: Ethyl octahydro-1H-indole-2-carboxylate hydrochloride (at various doses).

• Group 3: Perindopril (at a clinically relevant dose).

• Group 4: Trandolapril (at a clinically relevant dose).

• Group 5: Ramipril (at a clinically relevant dose).

Procedure:

• Baseline Blood Pressure Measurement:

  • Prior to drug administration, measure the baseline systolic blood pressure (SBP) and heart rate (HR) of all rats using a non-invasive tail-cuff method.

• Drug Administration:

  • Administer the test compound, standards, or vehicle orally (gavage) once daily for a predetermined period (e.g., 2-4 weeks).

• Blood Pressure Monitoring:

  • Measure SBP and HR at regular intervals after drug administration (e.g., 2, 4, 8, and 24 hours post-dose on selected days) and throughout the treatment period.

• Data Analysis:

  • Calculate the change in SBP from baseline for each treatment group at each time point.

  • Compare the antihypertensive effects of the test compound with the standard drugs.

  • Statistical analysis (e.g., ANOVA followed by a post-hoc test) should be performed to determine the significance of the observed differences.

Experimental Workflow

Caption: Workflow for the in vivo antihypertensive study in SHR rats.

Expected Quantitative Data

The change in systolic blood pressure (ΔSBP) for each group will be recorded and summarized in the following table.

Treatment Group	Dose (mg/kg)	Mean ΔSBP at 24h post-dose (mmHg)
Vehicle Control	-	To be determined experimentally
Ethyl octahydro-1H-indole-2-carboxylate hydrochloride	Dose 1	To be determined experimentally
Ethyl octahydro-1H-indole-2-carboxylate hydrochloride	Dose 2	To be determined experimentally
Perindopril	Standard	To be determined experimentally
Trandolapril	Standard	To be determined experimentally
Ramipril	Standard	To be determined experimentally

Conclusion

This comparative guide provides a robust framework for benchmarking the biological activity of Ethyl octahydro-1H-indole-2-carboxylate hydrochloride. By employing standardized in vitro and in vivo methodologies and comparing the results against well-characterized ACE inhibitors, researchers can obtain a clear and objective assessment of the compound's potential as a novel antihypertensive agent. The provided protocols and data presentation formats are designed to ensure scientific rigor and facilitate the interpretation of experimental outcomes.

References

• Animal Models of Hypertension: A Scientific Statement From the American Heart Association. Hypertension. 2019;73(4):e87-e120. [Link]

• Perindopril. Wikipedia. [Link]

• Ramipril. Wikipedia. [Link]

• ACE Inhibition Assay - Protocol. OneLab - Andrew Alliance. [Link]

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Safety & Regulatory Compliance

A Comprehensive Guide to the Proper Disposal of Ethyl Octahydro-1H-indole-2-carboxylate Hydrochloride

The responsible management of chemical waste is a cornerstone of laboratory safety and environmental stewardship. This guide provides a detailed protocol for the proper disposal of ethyl octahydro-1H-indole-2-carboxylate hydrochloride (CAS No. 94472-00-5), a compound often used in pharmaceutical research and development. Adherence to these procedures is not merely a matter of regulatory compliance but a critical practice to protect laboratory personnel, the wider community, and the environment. This document is designed for researchers, scientists, and drug development professionals, offering field-proven insights grounded in established safety standards.

Hazard Profile and Risk Assessment: Understanding the "Why"

Before handling or disposing of any chemical, a thorough understanding of its intrinsic hazards is paramount. Ethyl octahydro-1H-indole-2-carboxylate hydrochloride is a substance that demands careful management due to its specific toxicological and environmental profile.

According to its Safety Data Sheet (SDS), this compound presents multiple hazards:

• Acute Toxicity: It is classified as harmful if swallowed and toxic in contact with skin.[1] This high dermal toxicity necessitates stringent measures to prevent any skin contact.

• Serious Eye Irritation: The compound is capable of causing serious damage to the eyes upon contact.[1]

• Aquatic Toxicity: It is categorized as very toxic to aquatic life, meaning even small quantities can cause significant harm to ecosystems if released into the environment.[1]

The hydrochloride salt form indicates it is an acidic compound. This property requires careful segregation from incompatible materials, particularly bases, to prevent violent reactions.[2][3] The overall risk assessment dictates that this chemical must be treated as a toxic, ecotoxic, and potentially corrosive hazardous waste. Under no circumstances should it be disposed of down the drain or in regular trash.[4][5]

Key Hazard and Safety Information

Hazard Classification	Description	Required Personal Protective Equipment (PPE)
Acute Oral Toxicity (Category 4)	Harmful if swallowed.[1]	Standard laboratory PPE.
Acute Dermal Toxicity (Category 3)	Toxic in contact with skin.[1]	Chemical-resistant gloves (e.g., Nitrile), Lab Coat.
Serious Eye Irritation (Category 2A)	Causes serious eye irritation.[1][6]	Safety goggles or face shield.[6][7]
Acute Aquatic Hazard (Category 1)	Very toxic to aquatic life.[1]	Secure containment to prevent environmental release.[8]

Engineering Controls and Personal Protective Equipment (PPE)

To mitigate the risks identified above, a combination of engineering controls and appropriate PPE is mandatory.

• Engineering Controls : All handling and preparation of waste involving ethyl octahydro-1H-indole-2-carboxylate hydrochloride, especially where dust or aerosols may be generated, should be conducted inside a certified chemical fume hood.[9] The fume hood provides critical ventilation to protect the user from inhalation exposure. Ensure that eyewash stations and safety showers are readily accessible and unobstructed.[10]

• Personal Protective Equipment (PPE) :

  • Eye Protection : Chemical splash goggles are required at all times.[6]

  • Hand Protection : Wear chemically compatible gloves, such as nitrile gloves. Inspect gloves for any signs of degradation or puncture before use and change them immediately if contamination occurs.[6]

  • Skin and Body Protection : A full-length lab coat, long pants, and closed-toe shoes are required to prevent skin exposure.[9]

Waste Segregation and Containment: A Critical Step

Proper segregation is fundamental to preventing dangerous chemical reactions within waste containers.[2] Ethyl octahydro-1H-indole-2-carboxylate hydrochloride waste must be managed as a distinct waste stream.

• Incompatible Materials : This compound is an acidic salt. It must be segregated from:

  • Bases (Alkalis) : To prevent neutralization reactions which can generate heat.

  • Strong Oxidizing Agents : To avoid potentially violent reactions.[2]

  • Cyanides and Sulfides : Contact with acids can release highly toxic gases like hydrogen cyanide or hydrogen sulfide.[2][4]

• Waste Container Selection :

  • Use only containers designated for hazardous chemical waste that are in good condition and have a secure, leak-proof closure.[11]

  • The container material must be compatible with the acidic and organic nature of the waste. A high-density polyethylene (HDPE) container is a suitable choice.

  • The container must be stored in a designated "Satellite Accumulation Area" (SAA) at or near the point of generation.[2][4][12]

Step-by-Step Disposal Protocol

This protocol outlines the procedure from the point of waste generation to its final removal from the laboratory.

• Designate a Satellite Accumulation Area (SAA) : Identify a specific location in the lab, such as a designated area within a fume hood or a secondary containment tray on a bench, for waste accumulation. This area must be under the control of laboratory personnel.[2][12]

• Prepare the Waste Container :

  • Select a clean, appropriate waste container as described in Section 3.

  • Affix a "Hazardous Waste" label to the container before adding any waste.[2][13]

• Label the Container Correctly : The label is the primary means of communication for the hazards within the container. It must include:

  • The words "Hazardous Waste".[2][13]

  • The full chemical name: "Ethyl octahydro-1H-indole-2-carboxylate hydrochloride". Avoid using abbreviations or chemical formulas.[2]

  • A clear indication of the associated hazards: "Toxic," "Irritant," and "Environmentally Hazardous".[2]

  • The date when the first drop of waste is added to the container (the accumulation start date).

• Accumulate Waste :

  • Carefully transfer the waste into the labeled container, minimizing the risk of spills or splashes.

  • Keep the waste container securely closed at all times, except when adding waste.[4] This prevents the release of vapors and protects the container's contents from contamination.

• Request a Pickup :

  • Do not overfill the container. A good rule of thumb is to fill it to no more than 90% capacity to allow for expansion.

  • Once the container is full or waste is no longer being generated, arrange for its removal by contacting your institution's Environmental Health & Safety (EH&S) department or a licensed hazardous waste disposal contractor.[4]

  • Waste must be removed from the laboratory within the timeframes specified by regulations, often within six to twelve months of the accumulation start date, provided volume limits are not exceeded.[12][14]

Chemical Waste Disposal Workflow

Caption: Workflow for the safe disposal of ethyl octahydro-1H-indole-2-carboxylate hydrochloride.

Spill and Emergency Procedures

In the event of an accidental release or exposure, immediate and correct action is crucial.

• Spills :

  • Small Spills (in a fume hood) : If you are trained and have the appropriate spill kit, you may clean it up. Use an absorbent material to contain the spill. Place the contaminated absorbent into a sealed, labeled container for disposal as hazardous waste.[7]

  • Large Spills or Spills Outside a Fume Hood : Evacuate the immediate area. Alert colleagues and notify your institution's EH&S or emergency response team immediately.[9] Prevent the material from entering drains.[1][8]

• Personnel Exposure :

  • Skin Contact : Immediately wash the affected area with copious amounts of soap and water for at least 15 minutes. Remove all contaminated clothing. Seek immediate medical attention as this substance is toxic upon skin contact.[1][9]

  • Eye Contact : Immediately flush eyes with plenty of water for at least 15 minutes, holding the eyelids open. Remove contact lenses if present and easy to do. Seek immediate medical attention from an ophthalmologist.[1]

  • Inhalation : Move the affected person to fresh air. If they are not breathing, provide artificial respiration. Seek immediate medical attention.[7]

  • Ingestion : Do NOT induce vomiting. Rinse the mouth with water. Seek immediate medical attention.[1][7]

Empty Container Disposal

The original product container is not considered "empty" until it has been properly decontaminated.

• Triple Rinsing : For most chemical containers, a triple-rinse procedure is effective.[3][15]

  • Rinse the container with a suitable solvent (such as ethanol or acetone) three times, collecting the rinsate.

  • Crucially, this rinsate is considered hazardous waste and must be added to your designated "Ethyl octahydro-1H-indole-2-carboxylate hydrochloride" waste container.

  • After triple-rinsing, deface or remove the original label completely to prevent confusion.[3][15]

  • The decontaminated container can then typically be disposed of in the appropriate glass or plastic recycling bin. Consult your institutional policies for final confirmation.

Conclusion

The proper disposal of ethyl octahydro-1H-indole-2-carboxylate hydrochloride is a multi-step process that hinges on a clear understanding of its hazards. By implementing robust segregation, containment, and labeling procedures, and by being prepared for emergencies, researchers can ensure they are protecting themselves, their colleagues, and the environment. Always consult your institution's specific waste management guidelines and your chemical's Safety Data Sheet (SDS) as the primary sources of information.

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Personal protective equipment for handling Ethyl octahydro-1H-indole-2-carboxylate hydrochloride

As a Senior Application Scientist specializing in the scale-up and safety engineering of pharmaceutical intermediates, I frequently consult on the handling of complex functionalized salts. Ethyl octahydro-1H-indole-2-carboxylate hydrochloride (CAS: 79799-34-1 / 82864-25-3) is a foundational building block in the synthesis of angiotensin-converting enzyme (ACE) inhibitors, most notably Perindopril and Trandolapril [1].

While this compound does not pose severe acute systemic toxicity, its physical state as a highly hygroscopic, crystalline hydrochloride salt presents specific operational challenges. The primary failure modes in the laboratory involve particulate aerosolization leading to localized dermal, ocular, and respiratory irritation. Designing a self-validating safety protocol requires understanding these physicochemical properties to implement the correct Personal Protective Equipment (PPE) and engineering controls.

Part 1: Physicochemical & Hazard Profile

To design an effective safety matrix, we must first understand the quantitative and qualitative properties of the compound. The table below summarizes the critical data that dictates our handling strategy [2, 3].

Property	Value / Specification	Operational Implication
CAS Numbers	79799-34-1 / 82864-25-3	Essential for cross-referencing SDS and waste manifests.
Molecular Weight	233.74 g/mol	Relevant for stoichiometric calculations and yield tracking.
Physical State	Solid (Crystalline Powder)	High risk of particulate aerosolization during transfer.
Primary Hazards (GHS)	H315 (Skin), H319 (Eye), H336 (STOT SE 3)	Mandates strict barrier protection against mucosal contact.
Solubility	Soluble in water and polar organics	Dictates the use of aqueous solvents for decontamination.

Part 2: Personal Protective Equipment (PPE) Matrix

In my experience, simply listing PPE is insufficient; operators must understand the causality behind each requirement. A self-validating system ensures that if a control fails, the operator is immediately aware without being exposed to danger.

• Ocular Protection: Indirectly Vented Chemical Goggles

  • The Causality: The hydrochloride salt is highly hydrophilic. Upon contact with the mucosal moisture of the eyes, it rapidly dissolves, causing localized pH shifts and severe irritation (H319). Standard safety glasses are insufficient because airborne dust can easily bypass the side shields.

• Dermal Protection: Nitrile Examination Gloves

  • The Causality: Nitrile (minimum 0.11 mm thickness) provides excellent resistance to the compound itself and the polar solvents (e.g., acetonitrile, water) typically used in its downstream processing[4].

  • Self-Validating Check: For bulk transfers (>100g), double-gloving is mandatory. Use a brightly colored inner glove; if the outer glove is breached by mechanical abrasion from spatulas, the color contrast immediately alerts the operator to change gloves.

• Respiratory Protection: N95 or P100 Particulate Respirator

  • The Causality: The fine crystalline nature of the powder means agitation during weighing can suspend particles in the breathing zone. Inhalation leads to respiratory tract irritation and potential drowsiness (STOT SE 3). This is mandatory if handling occurs outside a certified fume hood.

• Body Protection: Anti-Static Laboratory Coat

  • The Causality: Flame-retardant, anti-static lab coats with knit cuffs prevent the sleeves from dragging through spilled powder. Anti-static properties prevent the accumulation of electrostatic charges that cause fine powders to cling to garments.

Part 3: Operational Handling Protocols

The following step-by-step methodology ensures that the transfer and reaction assembly of Ethyl octahydro-1H-indole-2-carboxylate hydrochloride is conducted with zero exposure.

Standard operational workflow for handling Ethyl octahydro-1H-indole-2-carboxylate hydrochloride.

Step-by-Step Execution:

• Pre-Operation Verification:

  • Verify the fume hood face velocity is between 0.4 and 0.6 m/s. Causality: Excessive airflow creates turbulence that scatters the light powder; insufficient airflow fails to capture particulates.

• Weighing and Transfer:

  • Use an anti-static weighing boat and a grounded stainless-steel spatula.

  • Self-Validating Check: Tare the balance, close the draft shield, and observe for drift. Drift indicates static interference or excessive air currents that could lead to a spill.

• Reaction Assembly:

  • Introduce the compound into the reaction vessel (e.g., for Favorski-type ring contraction or subsequent peptide coupling) [4]. Seal the system entirely before removing it from the engineering controls of the fume hood.

• Decontamination:

  • Wipe down the balance and surrounding surfaces with a damp cloth (water or a 10% bleach solution). Causality: Dry sweeping aerosolizes the powder; the compound's high water solubility ensures wet-wiping completely removes residues.

Part 4: Spill Management & Disposal Plans

In the event of a containment failure, immediate and calculated action is required to prevent widespread laboratory contamination.

Logical decision matrix for chemical spill response and containment.

Step-by-Step Spill Methodology:

• Isolation: Immediately halt work. If the spill is outside the fume hood and exceeds 50g, evacuate the immediate area for 15 minutes to allow suspended dust to settle.

• Containment & Neutralization:

  • Do NOT dry sweep.

  • Lightly mist the spilled powder with water from a spray bottle to bind the particulates. Cover the moistened mass with a chemically inert absorbent pad.

• Collection:

  • Use a non-sparking scoop to collect the moistened mass. Place the collected waste into a high-density polyethylene (HDPE) hazardous waste container.

• Disposal:

  • Label the container explicitly as: "Hazardous Solid Waste - Irritant (Ethyl octahydro-1H-indole-2-carboxylate hydrochloride)".

  • Dispose of the material according to local environmental regulations, typically via high-temperature incineration, ensuring it is kept separate from strong oxidizing waste streams [3].

References

• NextSDS. "Chemical Substance Information - rac-ethyl (3aR,7aS)-octahydro-1H-indole-3a-carboxylate hydrochloride Hazard Classifications." Retrieved from:[Link][1]

• LookChem. "Cas 82864-25-3 Basic Information: Properties, Safety Data, and SDS." Retrieved from: [Link][2]

• Google Patents. "AU2010273259B2 - Processes for the synthesis of (2S, 3aR, 7aS)-octahydro-1H-indole carboxylic acid as an intermediate for trandolapril." Retrieved from:[3]

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